Triethylene glycol dinitrate

• CAS: 111-22-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Triethylene Glycol Dinitrate (TEGDN)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethylene glycol dinitrate (TEGDN), a nitrate ester of triethylene glycol, is an energetic plasticizer utilized in the formulation of explosives and propellants.[1][2][3] This technical guide provides a comprehensive overview of its core chemical and physical properties, detailed experimental protocols for their determination, and visualizations of key chemical processes. All quantitative data are summarized in structured tables for ease of comparison.

Core Chemical and Physical Properties

TEGDN is a pale yellow, oily liquid with a molecular formula of C₆H₁₂N₂O₈ and a molecular weight of 240.17 g/mol .[1][4] It is chemically similar to nitroglycerin but exhibits greater stability, making it a subject of interest for creating safer energetic materials.[5]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Triethylene Glycol Dinitrate is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₆H₁₂N₂O₈	[4]
Molecular Weight	240.17 g/mol	[1][4]
Appearance	Pale yellow, oily liquid	[1][2]
Density	1.33 g/cm³	[1]
Melting Point	-19 °C	[1]
Boiling Point	327.2 °C at 760 mmHg	[6]
Water Solubility	7,430 mg/L at 25°C	[1]
log Kow (Octanol-Water Partition Coefficient)	0.79	[1]
Vapor Pressure	0.000392 mmHg at 25°C
Nitrogen Content	11.67%	[7]
Oxygen Balance	-66.7%	[7]

Explosive and Thermodynamic Properties

The energetic and thermodynamic properties of TEGDN are crucial for its application in explosives and propellants. These are detailed in Table 2.

Property	Value	Reference
Detonation Velocity	2000 m/s	[7]
Detonation Pressure	170 kbars at ~55°F	[8][9]
Heat of Explosion	725 kcal/kg	[7]
Explosion Temperature (5 s)	225 °C	[7]
Detonation Gas Volume	1202 L/kg	[7]
Activation Energy (Thermal Decomposition)	149.24 to 162.88 kJ/mol	[1]
Critical Temperature of Thermal Explosion	191.05 °C at 0.1 MPa

Experimental Protocols

This section provides detailed methodologies for the determination of key chemical and physical properties of Triethylene Glycol Dinitrate.

Synthesis of Triethylene Glycol Dinitrate

The synthesis of TEGDN is typically achieved through the nitration of triethylene glycol using a mixed acid of nitric and sulfuric acids.[1]

Materials:

• Triethylene glycol (TEG)

• Concentrated nitric acid (98%)

• Concentrated sulfuric acid (98%)

• Dichloromethane

• Ice bath

• Separatory funnel

• Magnetic stirrer and stir bar

• Round-bottom flask

Procedure:

• Prepare a nitrating mixture by slowly adding 150 g of 98% sulfuric acid to 257 g of 98% nitric acid in 1000 mL of dichloromethane, while cooling the mixture in an ice bath to maintain a temperature of 0°C.[5]

• Prepare a separate solution of 150 g of triethylene glycol in 300 mL of dichloromethane.[5]

• Slowly add the triethylene glycol solution to the vigorously stirred nitrating mixture at a rate that maintains the reaction temperature between 0°C and 2°C.[5]

• Continue stirring for 15 minutes after the addition is complete.[5]

• Stop stirring and allow the layers to separate. The upper layer is the product layer (TEGDN in dichloromethane), and the lower layer is the spent acid.[5]

• Carefully decant the product layer into a separatory funnel.

• Wash the organic layer sequentially with three 20 mL portions of water, followed by one 50 mL portion of water to remove excess acid.[5]

• Remove the dichloromethane solvent using a rotary evaporator at 60°C and 25 torr to yield the final product.[5]

Determination of Density

The density of liquid TEGDN is determined using a pycnometer.

Materials:

• Pycnometer (a specific gravity bottle)

• Analytical balance

• Thermometer

• Water bath

Procedure:

• Clean and dry the pycnometer thoroughly and determine its empty mass (m₀).

• Fill the pycnometer with distilled water of a known temperature and determine its mass (m₁).

• Empty and dry the pycnometer, then fill it with TEGDN at the same temperature and determine its mass (m₂).

• The density of TEGDN (ρ) is calculated using the formula: ρ = [(m₂ - m₀) / (m₁ - m₀)] * ρ_water where ρ_water is the density of water at the measured temperature.

Determination of Melting Point

The melting point of TEGDN, which is a liquid at room temperature, is determined by cooling the substance until it solidifies and then measuring the temperature at which it melts upon gentle heating.[10]

Materials:

• Capillary tubes

• Melting point apparatus or Thiele tube

• Thermometer

• Cooling bath (e.g., dry ice/acetone)

Procedure:

• Place a small sample of TEGDN into a capillary tube and seal the open end.[10]

• Cool the capillary tube in a cooling bath until the TEGDN solidifies.

• Place the capillary tube in the melting point apparatus.[10]

• Heat the apparatus slowly, at a rate of approximately 1-2 °C per minute, while observing the sample.

• Record the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire solid has turned into a liquid (completion of melting). This range is the melting point.

Determination of Thermal Stability by Differential Scanning Calorimetry (DSC)

The thermal stability of TEGDN is assessed using Differential Scanning Calorimetry (DSC) in accordance with ASTM E537.[1][4][8][11][12]

Materials:

• Differential Scanning Calorimeter

• Sample pans (hermetically sealed for volatile substances)

• TEGDN sample (1-5 mg)[11]

• Inert reference material

Procedure:

• Accurately weigh a 1-5 mg sample of TEGDN into a sample pan and hermetically seal it.[11]

• Place the sample pan and an empty reference pan into the DSC cell.

• Heat the sample and reference at a constant rate, typically 10 °C/min, over a specified temperature range (e.g., from ambient to 300°C).[11]

• The DSC instrument records the heat flow difference between the sample and the reference as a function of temperature.

• Exothermic events, such as decomposition, are observed as peaks on the DSC thermogram. The onset temperature of the exothermic peak is an indicator of the thermal stability of the substance.[11]

Determination of Heat of Explosion by Bomb Calorimetry

The heat of explosion is determined using a bomb calorimeter.[13][14][15][16][17]

Materials:

• Bomb calorimeter

• Oxygen cylinder with pressure regulator

• Crucible

• Ignition wire

• Benzoic acid (for calibration)

• TEGDN sample

Procedure:

• Calibrate the bomb calorimeter by combusting a known mass of benzoic acid to determine the heat capacity of the calorimeter.[15][16]

• Accurately weigh a sample of TEGDN (typically not exceeding 1 g) into the crucible.[16]

• Place the crucible in the bomb, and attach the ignition wire so that it is in contact with the sample.[13]

• Seal the bomb and pressurize it with oxygen to approximately 30 atm.[13][16]

• Immerse the bomb in a known quantity of water in the calorimeter bucket.[13]

• Allow the system to reach thermal equilibrium and record the initial temperature.

• Ignite the sample by passing an electric current through the fuse wire.[13]

• Record the temperature of the water at regular intervals until a maximum temperature is reached and then begins to fall.[17]

• The heat of combustion is calculated from the temperature rise and the heat capacity of the calorimeter.

Determination of Detonation Velocity

The detonation velocity can be measured using optical techniques or electrical methods.[18][19] The Dautrich method is a common field method.[20]

Materials:

• High-speed camera or oscilloscope

• Detonator

• Test tube or pipe to contain the liquid explosive

• Measuring probes (optical fibers or electrical wires) at a known distance

Procedure (Optical Method):

• Fill a transparent tube of a known length with TEGDN.

• Initiate detonation at one end of the tube with a detonator.

• Use a high-speed camera to record the propagation of the detonation front along the tube.[18]

• The detonation velocity is calculated by dividing the known distance between two points on the tube by the time it takes for the detonation front to travel between those points, as determined from the camera footage.[18]

Analytical Characterization by Chromatography

High-Performance Liquid Chromatography (HPLC): HPLC is used to determine the purity of TEGDN and to quantify anionic impurities.[21] A typical method involves:

• Column: A reverse-phase C18 column.[11]

• Mobile Phase: A mixture of methanol and water (e.g., 50:50 v/v).[11]

• Detector: UV detector at 210 nm.[11]

• Flow Rate: 1.5 mL/min.[11]

• Injection Volume: 20 µL.[11]

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is used for the qualitative and quantitative analysis of TEGDN and its potential impurities.[22] A general procedure includes:

• Column: A non-polar capillary column (e.g., DB-5ms).

• Injector: Split/splitless injector, operated in splitless mode.

• Carrier Gas: Helium or Hydrogen.

• Oven Temperature Program: An initial temperature hold followed by a ramp to a final temperature to ensure separation of components.

• Mass Spectrometer: Operated in electron ionization (EI) mode, scanning a mass range (e.g., m/z 40-400).

Mandatory Visualizations

Synthesis Workflow of Triethylene Glycol Dinitrate

Caption: Workflow for the synthesis of Triethylene Glycol Dinitrate.

Thermal Decomposition Pathway of Triethylene Glycol Dinitrate

Caption: Initial step in the thermal decomposition of TEGDN.

Toxicological Signaling Pathway: Inhibition of Thyroid Hormone Synthesis

Caption: Inhibition of thyroid hormone synthesis by nitrate.

References

• 1. store.astm.org [store.astm.org]
• 2. scribd.com [scribd.com]
• 3. Triethylene glycol dinitrate - Wikipedia [en.wikipedia.org]
• 4. store.astm.org [store.astm.org]
• 5. Synthesis of TEGDN [a.osmarks.net]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. pubs.aip.org [pubs.aip.org]
• 8. scribd.com [scribd.com]
• 9. researchgate.net [researchgate.net]
• 10. SSERC | Melting point determination [sserc.org.uk]
• 11. infinitalab.com [infinitalab.com]
• 12. fauske.com [fauske.com]
• 13. ME 354 Lab - Bomb Calorimeter Experiment [www2.latech.edu]
• 14. scribd.com [scribd.com]
• 15. Exploring the Science of Heat: Understanding Combustion Through Bomb Calorimetry - Aimil Corporate Blog [aimil.com]
• 16. web.williams.edu [web.williams.edu]
• 17. byjus.com [byjus.com]
• 18. nmt.edu [nmt.edu]
• 19. royalsocietypublishing.org [royalsocietypublishing.org]
• 20. journal-atm.org [journal-atm.org]
• 21. researchgate.net [researchgate.net]
• 22. fchpt.stuba.sk [fchpt.stuba.sk]

A Comprehensive Technical Guide to the Physical Characteristics of Triethylene Glycol Dinitrate (TEGDN)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical characteristics of Triethylene Glycol Dinitrate (TEGDN), a nitrate ester with applications as an energetic plasticizer in explosives and propellants.[1] The information is presented to be a valuable resource for professionals in research, science, and drug development.

Core Physical and Chemical Properties

Triethylene glycol dinitrate (TEGDN) is a pale yellow, oily liquid.[1][2][3] Chemically, it is an ether and a nitrated alcohol ester derived from triethylene glycol.[1][3] While it shares explosive properties with nitroglycerin, its distinct chemical structure results in different physical and safety characteristics.[3] Notably, TEGDN is considered more stable than other nitrated compounds like nitroglycerin.[3][4]

TEGDN is soluble in organic solvents but has limited solubility in water.[4] Its chemical stability is superior to that of nitroglycerin and nitrocellulose.[5]

Quantitative Data Summary

The following table summarizes the key quantitative physical and chemical properties of Triethylene Glycol Dinitrate.

Property	Value	Units	Source(s)
Molecular Formula	C6H12N2O8	[3][4][6]
Molecular Weight	240.17	g/mol	[2][3][6]
Appearance	Pale yellow, oily liquid	[1][2][3]
Density	1.33	g/cm³	[1][2]
Specific Gravity	1.335	g/cm³	[5]
Melting Point	-19	°C	[1][2]
Solidification Point	-19	°C	[5]
Boiling Point	327	°C (at 760 mmHg)	[5]
Decomposition Temperature	228	°C (at 760 mmHg)	[3][5]
Flash Point	146.9	°C	[5]
Viscosity	13.2	cP (at 20°C)	[5]
11.90	cP (at 20°C)	[3]
Vapor Pressure	0.001	mmHg	[5]
0.003	mmHg (at 25°C)	[3]
Water Solubility	7,430	mg/L (at 25°C)	[2]
0.03	M	[3]
Nitrogen Content	11.67	%	[5]
Oxygen Balance	-66.7	%	[5]
Octanol-Water Partition Coefficient (log Kow)	0.79	[2]

Experimental Protocols

The synthesis of TEGDN generally involves the nitration of triethylene glycol using a mixed acid of nitric and sulfuric acids.[2] The process requires careful control of parameters such as the molar ratio of nitric acid to glycol and the reaction temperature to achieve high yields.[2] Purification of the crude product typically involves several washing steps with water to remove residual acids, and may also include solvent extraction and vacuum distillation to achieve high purity.[2][7]

Visualizations

The following diagrams illustrate key processes and logical relationships related to Triethylene Glycol Dinitrate.

TEGDN Synthesis and Purification Workflow

General Workflow for Physical Property Determination

References

• 1. Triethylene glycol dinitrate - Wikipedia [en.wikipedia.org]
• 2. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 3. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]
• 4. CAS 111-22-8: Triethylene glycol, dinitrate | CymitQuimica [cymitquimica.com]
• 5. imemg.org [imemg.org]
• 6. Triethylene glycol, dinitrate | C6H12N2O8 | CID 8099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]

In-Depth Technical Guide to the Molecular Structure of Triethylene Glycol Dinitrate (TEGDN)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triethylene glycol dinitrate (TEGDN), a nitrate ester of triethylene glycol, is a compound of significant interest in the field of energetic materials, primarily utilized as an energetic plasticizer in explosives and propellants.[1][2] Its molecular structure is fundamental to its properties, governing its energy output, stability, and interaction with other components in a formulation. This guide provides a comprehensive technical overview of the molecular structure of TEGDN, including its chemical composition, connectivity, and detailed geometric parameters derived from recent crystallographic studies. It also outlines the experimental protocols for its synthesis and structural elucidation, aimed at providing researchers and professionals with a thorough understanding of this important molecule.

Molecular Identity and Composition

Triethylene glycol dinitrate is chemically identified as 2-[2-(2-nitrooxyethoxy)ethoxy]ethyl nitrate.[3] Its molecular formula is C₆H₁₂N₂O₈, and it has a molecular weight of approximately 240.17 g/mol .[4][5] The molecule consists of a flexible triethylene glycol backbone, which is an ether, capped at both ends by nitrate ester functional groups (-ONO₂).[2][4] These nitrate groups are responsible for the energetic nature of the compound.

Table 1: Chemical Identifiers and Properties of Triethylene Glycol Dinitrate

Identifier/Property	Value
IUPAC Name	2-[2-(2-nitrooxyethoxy)ethoxy]ethyl nitrate[3]
CAS Number	111-22-8[4]
Molecular Formula	C₆H₁₂N₂O₈[3]
Molecular Weight	240.17 g/mol [4][5]
Appearance	Pale yellow, oily liquid[2]
Density	~1.33 g/cm³[4]
Melting Point	-19 °C[4]

Molecular Structure and Geometry

The definitive molecular structure of triethylene glycol dinitrate in the solid state was recently determined by low-temperature X-ray diffraction.[6] Prior to this, detailed geometric parameters were not available. The crystallographic data for TEGDN is deposited in the Cambridge Crystallographic Data Centre (CCDC) under the deposition number CCDC 2171116.[6]

Connectivity and Conformation

The molecule features a linear chain of carbon and oxygen atoms forming the triethylene glycol backbone: O-C-C-O-C-C-O-C-C-O. The two terminal oxygen atoms are each bonded to a nitrogen atom of a nitrate group. The flexibility of the ether linkages allows the molecule to adopt various conformations. In the solid state, the molecule adopts a specific conformation dictated by crystal packing forces.

Quantitative Structural Data

The precise bond lengths, bond angles, and dihedral angles for triethylene glycol dinitrate have been determined through single-crystal X-ray diffraction. While a detailed table of all atomic coordinates and geometric parameters is available in the supplementary information of the referenced publication and the CCDC database, a summary of key theoretical and experimental findings is presented below.[6]

Computational studies using Density Functional Theory (DFT) have been employed to predict the geometric and electronic properties of related nitrate esters. For instance, the calculated bond dissociation energy for the O-NO₂ bond in TEGDN is reported to be 156.1 kJ/mol.[5] This value is critical for understanding the thermal decomposition of the molecule, which is initiated by the homolytic cleavage of this bond.[4]

Table 2: Selected Computational Data for Triethylene Glycol Dinitrate and its Interactions

Parameter	Value	Method/Basis Set
O-NO₂ Bond Dissociation Energy	156.1 kJ/mol
TEGDN-DEGDN Dimer Binding Energy	27.4 kJ/mol	B3LYP/6-311++G(d,p)
TEGDN-Nitroglycerin Dimer Binding Energy	33.1 kJ/mol	B3LYP/6-311++G(d,p)

Note: DEGDN refers to diethylene glycol dinitrate.[5]

Experimental Protocols

Synthesis of Triethylene Glycol Dinitrate

The synthesis of triethylene glycol dinitrate is typically achieved through the nitration of triethylene glycol using a mixed acid solution of nitric acid (HNO₃) and sulfuric acid (H₂SO₄).[4] Several protocols have been reported, with variations in reagent ratios, temperature, and purification procedures.

Protocol 1: Laboratory Scale Synthesis

• Preparation of the Nitrating Mixture: A mixture of 66 g of 98% sulfuric acid and 37.8 g of 66.6% nitric acid is prepared in 120 mL of dichloromethane. The mixture is cooled to 0 °C in an ice bath.

• Nitration: While maintaining the temperature between 0 °C and 2 °C, 15 g of triethylene glycol is slowly added to the vigorously stirred nitrating mixture.

• Reaction Quenching and Separation: Stirring is continued for 15 minutes after the addition is complete. The stirring is then stopped to allow the layers to separate.

• Work-up: The upper product layer is decanted and washed sequentially with three 20 mL portions of water, followed by one 50 mL portion of water in a separatory funnel. The solvent is then removed under reduced pressure to yield the product.

Structural Elucidation by Low-Temperature X-ray Diffraction

The determination of the crystal structure of TEGDN, which is a liquid at room temperature, requires low-temperature crystallization and subsequent X-ray diffraction analysis.[6]

General Protocol for Low-Temperature Single-Crystal X-ray Diffraction:

• Crystallization: A solution of the compound in a suitable solvent (e.g., diethyl ether) is prepared. The solution is slowly cooled to a temperature below the compound's melting point (for TEGDN, well below -19 °C) to induce crystallization. Single crystals suitable for diffraction are grown over a period of several days to weeks.

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head at low temperature, typically under a stream of cold nitrogen gas to prevent melting and atmospheric condensation.

• Data Collection: The mounted crystal is placed on a diffractometer equipped with a low-temperature device. X-ray diffraction data are collected by rotating the crystal in the X-ray beam and recording the diffraction pattern on a detector. Data collection is performed at a stable low temperature (e.g., 100 K).

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell dimensions and space group. The crystal structure is then solved using direct methods or Patterson methods and refined using least-squares techniques to obtain the final atomic coordinates, bond lengths, bond angles, and other crystallographic parameters.

Molecular Structure Visualization

The following diagram, generated using the DOT language, illustrates the connectivity of the atoms in the triethylene glycol dinitrate molecule.

2D molecular structure of triethylene glycol dinitrate.

Conclusion

The molecular structure of triethylene glycol dinitrate has been unequivocally established through modern analytical techniques, most notably low-temperature single-crystal X-ray diffraction. This in-depth guide has provided a summary of its chemical identity, detailed structural parameters, and the experimental methodologies for its synthesis and characterization. This information is vital for the rational design and development of new energetic materials and for a deeper understanding of the structure-property relationships in this class of compounds. For detailed atomic coordinates and geometric parameters, researchers are encouraged to consult the Cambridge Crystallographic Data Centre under the deposition number CCDC 2171116.[6]

References

• 1. tandfonline.com [tandfonline.com]
• 2. Triethylene glycol dinitrate - Wikipedia [en.wikipedia.org]
• 3. Triethylene glycol, dinitrate | C6H12N2O8 | CID 8099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 5. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]
• 6. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to CAS Number 111-22-8: Triethylene Glycol Dinitrate (TEGDN)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triethylene glycol dinitrate (TEGDN), identified by CAS number 111-22-8, is a nitrate ester primarily utilized as an energetic plasticizer in the formulation of explosives and propellants.[1][2][3] This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, analytical methodologies, and key applications of TEGDN. All quantitative data are presented in structured tables for ease of reference, and a detailed experimental workflow for its synthesis and purification is provided.

Chemical and Physical Properties

TEGDN is a pale yellow, oily liquid that is relatively stable under normal conditions but can decompose upon exposure to heat or shock.[1][4][5] It is soluble in organic solvents with limited solubility in water.[1]

Table 1: General and Physical Properties of TEGDN

Property	Value	Reference
CAS Number	111-22-8	[6]
Molecular Formula	C₆H₁₂N₂O₈	[7]
Molecular Weight	240.17 g/mol	[3][4]
Appearance	Pale yellow, oily liquid	[4][5]
Density	1.33 - 1.344 g/cm³	[4][7]
Melting Point	-19 °C	[4][5]
Boiling Point	327.2 °C at 760 mmHg	[7]
Flash Point	146.9 °C	[7]
Water Solubility	7,430 mg/L at 25°C	[4]
logP (Octanol/Water Partition Coefficient)	0.79	[4]

Table 2: Spectroscopic Data for TEGDN

Spectroscopic Method	Key Features and Values	Reference
Infrared (IR) Spectroscopy	- Asymmetric NO₂ stretch: 1630-1660 cm⁻¹ - Symmetric NO₂ stretch: 1270-1290 cm⁻¹ - O-N stretch: 850-870 cm⁻¹	[4]
Nuclear Magnetic Resonance (¹H NMR)	Covalent bonding between TEGDN's terminal nitrate groups and cellulose's hydroxyl moieties is indicated by a downfield shift of 0.3 ppm for cellulose protons adjacent to esterification sites.	[3]
Mass Spectrometry (Exact Mass)	240.059 g/mol	[4]

Synthesis and Purification

The primary method for synthesizing TEGDN is through the nitration of triethylene glycol using a mixed acid of nitric and sulfuric acids.[4]

Experimental Protocol: Synthesis and Purification of TEGDN

Objective: To synthesize and purify Triethylene Glycol Dinitrate (TEGDN).

Materials:

• Triethylene glycol

• Nitric acid (concentrated)

• Sulfuric acid (concentrated)

• Ice

• Water (deionized)

• Sodium bicarbonate solution

Equipment:

• Jacketed reaction vessel with temperature control

• Stirrer

• Dropping funnel

• Separatory funnel

• Beakers

• Filtration apparatus

Methodology:

• Nitration:

  • Prepare a mixed acid solution by carefully adding concentrated sulfuric acid to concentrated nitric acid in a 2:1 molar ratio of nitric acid to glycol, while maintaining a low temperature (-15°C to +10°C) in the jacketed reaction vessel.[4]

  • Slowly add triethylene glycol to the mixed acid solution via a dropping funnel with constant stirring, ensuring the temperature does not exceed the specified range.[4]

• Quenching and Separation:

  • After the addition is complete, pour the reaction mixture into a beaker containing ice water. This will cause the TEGDN to precipitate as an oily layer.[3]

  • Transfer the mixture to a separatory funnel and allow the layers to separate. The lower aqueous layer is drained and discarded.

• Washing and Neutralization:

  • Wash the TEGDN layer multiple times with cold deionized water to remove the bulk of the residual acids.[3]

  • Neutralize any remaining acid by washing with a dilute sodium bicarbonate solution until the effervescence ceases.[3]

  • Perform final washes with deionized water to remove any remaining salts.[3]

• Drying and Isolation:

  • Dry the purified TEGDN over an appropriate drying agent (e.g., anhydrous sodium sulfate).

  • Isolate the final product via filtration.

Safety Precautions: The synthesis of TEGDN involves the use of strong acids and produces an energetic material. All procedures must be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat. The reaction temperature must be strictly controlled to prevent runaway reactions.

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of TEGDN.

Analytical Methods

The purity and concentration of TEGDN can be determined using various analytical techniques.

Experimental Protocol: Analysis of TEGDN by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of a TEGDN sample.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC)

• Diode-Array Detector (DAD)[8]

• C18 reverse-phase column

Mobile Phase:

• A suitable mixture of acetonitrile and water. The exact ratio should be optimized based on the specific column and system.

Procedure:

• Sample Preparation: Prepare a standard solution of TEGDN of known concentration in the mobile phase. Prepare the sample to be analyzed by diluting it to a similar concentration.

• Instrument Setup: Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved. Set the DAD to monitor at a wavelength appropriate for nitrate esters (typically in the low UV range).

• Injection and Analysis: Inject a known volume of the standard solution and the sample solution into the HPLC system.

• Data Analysis: Identify the TEGDN peak in the chromatogram based on the retention time of the standard. Calculate the purity of the sample by comparing the peak area of the sample to that of the standard. A purity of at least 98% is typically specified.[9]

Applications

The primary application of TEGDN is as an energetic plasticizer in explosives and propellants.[1][2][3]

• Explosives: It is used to enhance the performance and stability of explosive formulations.[3]

• Propellants: In propellant formulations, TEGDN improves energy output and reduces the freezing point, which is crucial for cold-weather applications.[3] It is being considered as a replacement for nitroglycerin in some propellants.[5]

• Detection Taggant: Historically, it has been used as a detection taggant in some plastic explosives to aid in their detection for safety purposes.[3][10]

Safety and Handling

TEGDN is a stable compound under normal conditions but is sensitive to shock and friction and can decompose explosively when heated.[1] It is classified as a material that causes severe eye irritation.[11]

Handling Precautions:

• Use in a well-ventilated area.

• Wear appropriate PPE, including safety goggles, gloves, and protective clothing.[12]

• Avoid contact with skin and eyes.[13]

• Keep away from heat, sparks, and open flames.

• Store in a cool, dry, and well-ventilated place in tightly closed containers.[13]

First Aid Measures:

• Inhalation: Remove to fresh air. If breathing is difficult, give oxygen and seek medical attention.[11]

• Skin Contact: Wash off immediately with plenty of water.

• Eye Contact: Rinse immediately with plenty of water for at least 15 minutes and seek medical attention.

• Ingestion: Do not induce vomiting. Seek immediate medical attention.

This technical guide provides a foundational understanding of the properties, synthesis, analysis, and applications of CAS number 111-22-8, Triethylene Glycol Dinitrate. Researchers and professionals should consult the referenced literature and relevant safety data sheets for more detailed information before handling or utilizing this compound.

References

• 1. CAS 111-22-8: Triethylene glycol, dinitrate | CymitQuimica [cymitquimica.com]
• 2. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 3. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]
• 4. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 5. Triethylene glycol dinitrate - Wikipedia [en.wikipedia.org]
• 6. Triethylene glycol, dinitrate | C6H12N2O8 | CID 8099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Triethylene glycol, dinitrate (TEGDN, 111-22-8); 1,2,4-Butanetriol trinitrate (BTTN, 6659-60-5); Trimethylolethane Trinitrate (TMETN, 3032-55-1) - analysis - Analytice [analytice.com]
• 9. belindia.co.in [belindia.co.in]
• 10. mea.gov.in [mea.gov.in]
• 11. accustandard.com [accustandard.com]
• 12. echemi.com [echemi.com]
• 13. fishersci.com [fishersci.com]

An In-depth Technical Guide to Triethylene Glycol Dinitrate (TEGDN) as an Energetic Plasticizer

Abstract

Triethylene glycol dinitrate (TEGDN) is an oily, pale yellow liquid nitrate ester utilized extensively as an energetic plasticizer in solid propellants and polymer-bonded explosives (PBXs).[1][2][3] Chemically similar to nitroglycerin (NG), TEGDN offers significant advantages in safety and handling, including superior thermal stability and markedly reduced sensitivity to shock, friction, and impact.[1][4] These characteristics make it a critical component in the formulation of modern insensitive munitions (IM) and low-vulnerability ammunition (LOVA).[1] This guide provides a comprehensive technical overview of TEGDN, detailing its synthesis, physicochemical properties, thermal decomposition behavior, applications, and safety protocols. It is intended for researchers, scientists, and professionals in the fields of energetic materials and chemical engineering.

Physicochemical and Energetic Properties

TEGDN's primary function as an energetic plasticizer is to enhance the flexibility and processing characteristics of propellant and explosive binders, such as nitrocellulose, while contributing to the overall energy output of the formulation.[5][6] Unlike inert plasticizers, its chemical structure contains nitrate groups that release energy upon decomposition. It is often considered a safer alternative to nitroglycerin due to its lower freezing point, better chemical stability, and lower sensitivity.[2][4]

Data Presentation

The quantitative properties of TEGDN are summarized in the tables below, with a direct comparison to nitroglycerin to highlight its distinct characteristics.

Table 1: General Physicochemical Properties of TEGDN

Property	Value	Reference
Chemical Formula	C₆H₁₂N₂O₈	[2]
Molar Mass	240.17 g/mol	[1]
Appearance	Pale yellow, oily liquid	[2][5]
Density	1.33 g/cm³	[1][2]
Melting Point	-19 °C	[1][2][6]
Boiling Point	327 °C (at 760 mmHg)	[4]
Decomposition Temp.	228 °C (at 760 mmHg)	[4][5]
Water Solubility	7,430 mg/L (at 25°C)	[1]

| CAS Number | 111-22-8 |[2][6] |

Table 2: Comparative Energetic and Physical Properties: TEGDN vs. Nitroglycerin (NG)

Property	TEGDN	Nitroglycerin
Heat of Explosion	725 kcal/kg[4]	1616 kcal/kg[4]
Detonation Velocity	2,000 m/s[4][6]	7,600 m/s[4]
Detonation Gas Volume	1,202 l/kg[4]	782 l/kg[4]
Lead Block Test	320 cm³/10g[4]	520 cm³/10g[4]
Solidification Point	-19 °C[4]	+13.2 °C[4]
Impact Sensitivity	>100 cm (2 kg Bomb)[4]	15-20 cm (2 kg Bomb)

| Card Gap Test | 0.48 cm[4] | 2.31 cm[4] |

Synthesis and Purification

The industrial production of TEGDN is achieved through the controlled nitration of triethylene glycol (TEG) using a mixed acid solution of nitric acid (HNO₃) and sulfuric acid (H₂SO₄).[1][5] The sulfuric acid acts as a catalyst and a dehydrating agent, facilitating the esterification of the hydroxyl groups on the TEG molecule.

Key Reaction Parameters

The yield and purity of the final product are highly dependent on several critical process parameters:

• Temperature: The reaction is highly exothermic and must be maintained at low temperatures, typically between -15°C and +15°C, to prevent runaway reactions and minimize the formation of undesirable oxidation byproducts.[1][5][7]

• Acid Ratios: Optimal yields, often exceeding 95%, have been achieved with a HNO₃/H₂SO₄ weight ratio of 60:40 and a HNO₃/TEG molar ratio of 4:1.[1][7]

• Mixing: Vigorous agitation is necessary to ensure efficient heat transfer and reactant contact.[6]

Purification

Post-synthesis, the crude TEGDN is separated from the spent acid. Purification is a critical step to ensure stability, as residual acids can catalyze decomposition.[1] The process typically involves:

• Separation of the organic product layer from the spent acid.

• Washing the product with water to remove excess nitric acid.[8]

• Neutralization washing with a weak base solution (e.g., sodium bicarbonate) to remove residual sulfuric acid.

• Final water washes until the product is neutral.

• Removal of solvent (if used) and water under vacuum.[8]

Advanced synthesis methods, such as continuous flow processes in microreactors, offer improved safety and control over these parameters.[5][9]

Caption: General Synthesis and Purification Workflow for TEGDN.

Experimental Protocols

Protocol 2.1: Laboratory-Scale Synthesis of TEGDN [6][8]

• Warning: This synthesis involves highly corrosive and reactive materials and should only be performed by trained personnel with appropriate safety measures, including a blast shield and personal protective equipment.

• Acid Mixture Preparation: Prepare the nitrating mixture by slowly adding 66 g of 98% sulfuric acid to 37.8 g of 66.6% nitric acid in a beaker submerged in an ice/salt bath. If a solvent is used, the acids can be added to 120 mL of dichloromethane.[6] Maintain the temperature at or below 0°C.

• Nitration: While vigorously stirring the cooled acid mixture, slowly add 15 g of triethylene glycol dropwise. The rate of addition must be controlled to maintain the reaction temperature between 0°C and 2°C.[6]

• Digestion: After the addition is complete, continue stirring the mixture for an additional 15 minutes while maintaining the low temperature.

• Separation: Stop stirring and allow the layers to separate. Decant the upper organic layer (or lower layer if using a denser solvent like chloroform) into a separatory funnel. The lower spent acid layer should be handled and disposed of according to hazardous waste protocols.

• Washing: Wash the organic phase sequentially with three 20 mL portions of cold water, followed by a 50 mL portion of a 5% sodium bicarbonate solution, and finally with additional water until the washings are neutral (pH 7).

• Drying: Dry the washed product with an anhydrous drying agent (e.g., anhydrous magnesium sulfate).

• Solvent Removal: If a solvent was used, remove it under reduced pressure using a rotary evaporator. The final product is a pale yellow, oily liquid.

Thermal Decomposition and Stability

The thermal stability of TEGDN is a key factor in its utility as a safer energetic material. Its decomposition is a complex process that is highly influenced by external conditions such as temperature and pressure.

Decomposition Mechanism

The primary and rate-determining step in the thermal decomposition of TEGDN is the homolytic cleavage of the O-NO₂ bond.[1][5] This bond scission requires less energy than the C-C, C-O, or C-H bonds in the molecule, making it the weakest link.

• Initiation Step: RO-NO₂ → RO• + •NO₂

The calculated bond dissociation energy for this cleavage is approximately 156.1 kJ/mol, which aligns well with experimentally determined activation energies for thermal decomposition (149-163 kJ/mol).[1][5] Following this initiation, the resulting radicals undergo a complex series of secondary reactions, producing various gaseous products, including nitrogen oxides and formaldehyde.[1][10]

Caption: TEGDN Thermal Decomposition Initiation Pathway.

Influence of Pressure

Pressure significantly alters the decomposition behavior of TEGDN. High-pressure differential scanning calorimetry (PDSC) studies have shown that as pressure increases:

• The decomposition peak temperature decreases.[10][11]

• The heat of decomposition increases.[11][12]

• The reaction mechanism can shift from a gas-phase to a liquid-phase process.[5]

• The apparent activation energy increases.[10]

This behavior is critical for predicting the performance and safety of TEGDN-based propellants under the high-pressure conditions of combustion.

Table 3: Thermal Decomposition Kinetic Parameters for TEGDN [10]

Pressure	Apparent Activation Energy (Ea)	Pre-exponential Factor (A)	Critical Explosion Temp. (Tₑ₀)
0.1 MPa	106.54 kJ·mol⁻¹	10⁹.¹⁷ s⁻¹	191.05 °C

| 2.0 MPa | 120.82 kJ·mol⁻¹ | 10¹⁰.⁵⁶ s⁻¹ | 207.59 °C |

Analytical and Characterization Methods

Rigorous quality control is essential to ensure the performance and stability of TEGDN. A combination of spectroscopic, thermal, and performance tests are used for its characterization.[1]

Experimental Protocols

Protocol 4.1: Standard Characterization Techniques

• Fourier Transform Infrared (FTIR) Spectroscopy: A sample of TEGDN is analyzed to confirm the presence of key functional groups. Characteristic absorption bands for nitrate esters (O-NO₂) appear strongly around 1630 cm⁻¹ (asymmetric stretch) and 1280 cm⁻¹ (symmetric stretch), while the C-O-C ether linkage is observed around 1100 cm⁻¹.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to confirm the molecular structure and assess purity. The spectra should be consistent with the triethylene glycol backbone.[1][13]

• Differential Scanning Calorimetry (DSC): A small sample (1-5 mg) is heated in a sealed aluminum pan at a constant rate (e.g., 10 °C/min). The resulting thermogram provides data on the melting point and the exothermic decomposition temperature, which is a key indicator of thermal stability.[1][10]

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. It is used to study the decomposition profile and determine the temperature ranges of mass loss.[1]

Caption: Quality Control and Characterization Workflow for TEGDN.

Safety and Handling

While TEGDN is significantly safer than nitroglycerin, it is still an energetic material and a toxic substance that requires careful handling.

• Toxicity: TEGDN is toxic and can be absorbed through the skin or inhaled.[6] Exposure can cause vasodilation, leading to severe headaches, dizziness, and nausea, similar to the effects of nitroglycerin.[6][14]

• Explosive Hazard: Although insensitive, TEGDN can detonate if subjected to strong confinement and a powerful initiating shock.[6] It should be protected from grinding, shock, impact, and friction.[14]

• Handling: Use in a well-ventilated area is crucial.[14][15] All sources of ignition, including open flames, sparks, and static electricity, must be eliminated.[15][16] Non-sparking tools should be used.

• Personal Protective Equipment (PPE): Appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and protective clothing, is mandatory when handling TEGDN.[15][17]

Table 4: Safety and Handling Summary

Hazard	Precaution
Inhalation/Skin Contact	Use in a well-ventilated area. Wear gloves and protective clothing.[14][16]
Explosion	Avoid shock, friction, and heat. Use non-sparking tools.[14][15]
Fire	Keep away from ignition sources. In case of fire, evacuate area. Do not fight fire when it reaches explosives.[14]

| Storage | Store in a cool, well-ventilated, locked area in tightly closed containers.[14][16] |

References

• 1. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 2. Triethylene glycol dinitrate - Wikipedia [en.wikipedia.org]
• 3. ddescholar.acemap.info [ddescholar.acemap.info]
• 4. imemg.org [imemg.org]
• 5. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]
• 6. Synthesis of TEGDN [a.osmarks.net]
• 7. researchgate.net [researchgate.net]
• 8. US4853157A - Process for the manufacture of nitric acid esters - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Effects of pressure and TEGDN content on decomposition reaction mechanism and kinetics of DB gun propellant containing the mixed ester of TEGDN and NG - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. US20120130115A1 - Methods of producing nitrate esters - Google Patents [patents.google.com]
• 14. copperheadchemical.com [copperheadchemical.com]
• 15. echemi.com [echemi.com]
• 16. nj.gov [nj.gov]
• 17. echemi.com [echemi.com]

TEGDN as a Nitroglycerin Replacement in Propellants: An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract: Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer increasingly considered a viable replacement for nitroglycerin (NG) in propellant formulations. This technical guide provides a comprehensive overview of TEGDN, focusing on its synthesis, properties, and performance characteristics in comparison to nitroglycerin. Key data are presented in tabular format for ease of comparison. Detailed experimental protocols for synthesis and critical performance tests are provided, alongside graphical representations of workflows and physiological interactions to offer a multi-faceted understanding for researchers in both material science and toxicology.

Introduction

Nitroglycerin has been a cornerstone energetic plasticizer in double-base propellants for over a century due to its high energy output. However, its extreme sensitivity to shock, friction, and temperature poses significant safety challenges during manufacturing, handling, and storage.[1] This has driven research into less sensitive alternatives that do not unduly compromise performance. Triethylene glycol dinitrate (TEGDN) has emerged as a promising candidate, offering a superior safety profile while maintaining its function as an effective energetic plasticizer.[1][2]

This guide details the chemical, physical, and energetic properties of TEGDN in direct comparison to nitroglycerin, outlines experimental procedures for its synthesis and evaluation, and discusses its compatibility and performance within propellant matrices.

Comparative Data: TEGDN vs. Nitroglycerin

The fundamental properties of TEGDN and nitroglycerin are summarized below, highlighting the key differences that influence their application in propellant systems.

Table 1: Chemical and Physical Properties

Property	TEGDN (Triethylene Glycol Dinitrate)	Nitroglycerin (Glycerol Trinitrate)
Chemical Formula	C₆H₁₂N₂O₈	C₃H₅N₃O₉
Molecular Weight	240.17 g/mol [3]	227.09 g/mol
Nitrogen Content	11.67 %[1]	18.50 %[1]
Oxygen Balance	-66.7 %[1]	+3.5 %[1]
Appearance	Pale yellow, oily liquid[1][2]	Yellow oily liquid[1]
Density / Specific Gravity	1.335 g/cm³[1]	1.591 g/cm³[1]
Solidification Point	-19 °C[1][3]	+13.2 °C (stable form)[1]
Decomposition Temperature	228 °C[1]	50 - 60 °C[1]
Flash Point	146.9 °C[1]	12 °C[1]
Viscosity (at 20°C)	13.2 cP[1]	37.8 cP[1]
Vapor Pressure (at 20°C)	0.001 mmHg[1]	0.00025 mmHg[1]

Table 2: Explosive and Performance Properties

Property	TEGDN	Nitroglycerin
Heat of Explosion	725 kcal/kg[1]	1616 kcal/kg[1]
Detonation Velocity	~2,000 m/s (heavily confined)[1]	7,600 m/s[1]
Detonation Gas Volume	1,202 L/kg[1]	782 L/kg[1]
Lead Block Test	320 cm³/10g[1]	520 cm³/10g[1]
Impact Sensitivity (BAM)	>100 cm (Insensitive)[1]	15 cm[1]
Friction Sensitivity (Pendulum)	Unaffected[1]	Sensitive
Card Gap Test	0.48 cm[1]	2.31 cm[1]
Theoretical Specific Impulse (Isp)	Lower than NG	Higher than TEGDN

Note: Specific impulse is highly formulation-dependent. The table indicates a general trend; specific formulations are required for precise comparison.

Experimental Protocols

This section provides detailed methodologies for the synthesis of TEGDN and for key experiments used to characterize its performance and safety.

Synthesis of Triethylene Glycol Dinitrate (TEGDN)

The synthesis of TEGDN is achieved through the controlled nitration of triethylene glycol (TEG) using a mixed acid solution (nitric acid and sulfuric acid).[3]

Materials:

• Triethylene glycol (TEG)

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (98%)

• Dichloromethane (DCM)

• Sodium Bicarbonate (5% aqueous solution)

• Distilled Water

• Ice/Salt Bath

• Jacketed Reaction Vessel with Overhead Stirrer

• Separatory Funnel

Protocol:

• Prepare Nitrating Mixture: In the jacketed reaction vessel, cool 1000 mL of dichloromethane to 0°C. Cautiously and slowly add 150 g of 98% sulfuric acid, followed by 257 g of 98% nitric acid, while maintaining vigorous stirring and keeping the temperature at 0°C.[4]

• Prepare Glycol Solution: In a separate beaker, dissolve 150 g of triethylene glycol in 300 mL of dichloromethane.[4]

• Nitration Reaction: Slowly add the glycol/DCM solution to the stirring mixed acid solution. The rate of addition must be carefully controlled to maintain the reaction temperature between 0°C and 2°C.[4]

• Reaction Completion: After the addition is complete, continue stirring the mixture for an additional 15 minutes at 0-2°C.[4]

• Quenching & Separation: Stop the stirrer and allow the layers to separate. The upper layer contains the TEGDN dissolved in DCM. Decant this product layer into a separatory funnel. The lower layer is the spent acid.

• Purification (Washing):

  • Wash the product layer with an equal volume of cold distilled water. Carefully vent the separatory funnel. Separate and discard the aqueous layer.

  • Wash the product layer with a 5% sodium bicarbonate solution to neutralize any remaining acid. Repeat until the aqueous layer is no longer acidic (test with pH paper).

  • Perform a final wash with cold distilled water to remove any residual salts.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate. Filter to remove the drying agent. The dichloromethane can be removed under reduced pressure using a rotary evaporator to yield the final product, a pale yellow oily liquid.

Impact Sensitivity Testing (BAM Fallhammer)

This test determines the sensitivity of an energetic material to impact.[5][6]

Apparatus:

• BAM Fallhammer apparatus, consisting of a drop weight, anvil, and sample holder assembly.[6]

• Steel cylinders and guide rings.[7]

Protocol:

• Sample Preparation: A 40 mm³ sample of the liquid (TEGDN or NG) is placed in the sample holder assembly between two steel cylinders.[7]

• Test Execution: A standard drop weight (e.g., 1 kg, 5 kg, or 10 kg) is released from a specified height, impacting the sample.[6][8]

• Observation: The test result is recorded as either a "reaction" (evidenced by flame, flash, smoke, or audible report) or "no reaction".[9]

• Determination of Limiting Impact Energy: The "up-and-down" method is typically used. The height is increased after a "no reaction" and decreased after a "reaction". This process is repeated approximately 25-50 times to statistically determine the height at which there is a 50% probability of initiation (H₅₀).

• Calculation: The impact energy is calculated in Joules (J) by multiplying the drop weight (kg) by the acceleration due to gravity (9.81 m/s²) and the drop height (m).

Closed Vessel Testing for Ballistic Properties

This test is used to determine the burning rate, vivacity (quickness), and force constant of a propellant.[10][11]

Apparatus:

• High-strength steel closed vessel of a known, constant volume.[10]

• Piezoelectric pressure transducer.

• Ignition system (e.g., nichrome wire and igniter charge like gunpowder).[10]

• Data acquisition system to record the pressure-time trace.[10]

Protocol:

• Sample Preparation: A precisely weighed quantity of the propellant (formulated with TEGDN or NG) is placed inside the closed vessel.

• Ignition: The propellant is ignited using a standardized igniter charge (e.g., 1.2 g of gunpowder) initiated by passing an electric current through a nichrome wire.[10]

• Data Recording: The pressure inside the vessel is recorded as a function of time. The test is typically very fast, lasting only 5-25 milliseconds.[10]

• Data Analysis: The pressure-time (P-t) curve is the primary output. From this data, other ballistic parameters are calculated:

  • Maximum Pressure (P_max): The peak pressure reached during combustion.

  • Rate of Pressure Rise (dP/dt): Calculated from the P-t curve.

  • Burning Rate: Determined using established interior ballistics models that relate the rate of pressure rise to the propellant's geometry and burning surface area.

  • Vivacity (or Quickness): A measure of how quickly the propellant releases its energy, often plotted as (1/P_max) * (dP/dt) versus pressure.[12]

Workflows and Pathways

Visualizing the processes involved in utilizing TEGDN provides a clearer understanding of its lifecycle from synthesis to application and its potential biological interactions.

TEGDN Synthesis and Purification Workflow

References

• 1. imemg.org [imemg.org]
• 2. Triethylene glycol dinitrate - Wikipedia [en.wikipedia.org]
• 3. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 4. Synthesis of TEGDN [a.osmarks.net]
• 5. fauske.com [fauske.com]
• 6. BAM Fall Hammer Impact Sensitivity Tester （BFH 10） - IDEA SCIENCE Group [ideascience-group.com]
• 7. d-nb.info [d-nb.info]
• 8. mueller-instruments.de [mueller-instruments.de]
• 9. m.youtube.com [m.youtube.com]
• 10. drdo.gov.in [drdo.gov.in]
• 11. apps.dtic.mil [apps.dtic.mil]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

In-Depth Technical Guide: Thermal Decomposition Onset of Triethylene Glycol Dinitrate (TEGDN)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition onset of triethylene glycol dinitrate (TEGDN). It includes a compilation of quantitative data from various studies, detailed experimental protocols for thermal analysis, and a visual representation of the experimental workflow. This document is intended to serve as a valuable resource for professionals working with energetic materials and those interested in the thermal stability of nitrate esters.

Core Data on Thermal Decomposition

The thermal stability of TEGDN has been investigated using various thermal analysis techniques, primarily Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA). The onset of thermal decomposition is a critical parameter for the safe handling, storage, and application of this energetic plasticizer. The primary initial step in the thermal decomposition of TEGDN is the homolytic cleavage of the O-NO₂ bond.[1][2]

The following table summarizes the key quantitative data related to the thermal decomposition of TEGDN:

Parameter	Value	Conditions/Method
Decomposition Peak Temperature	~200.4 °C	Differential Scanning Calorimetry (DSC) at atmospheric pressure[2]
Decomposition Temperature	228 °C	At 760 mmHg[2]
Critical Temperature of Thermal Explosion (T_eo)	191.05 °C	Determined from onset temperature (T_e) by DSC at 0.1 MPa, with heating rate tending to zero[1]
Critical Temperature of Thermal Explosion (T_po)	209.86 °C	Determined from peak temperature (T_p) by DSC at 0.1 MPa, with heating rate tending to zero[1]
Activation Energy (E_a)	149.24 - 162.88 kJ/mol	Varies with molecular weight and specific structural characteristics[2]
Activation Energy (E_a)	106.54 kJ·mol⁻¹	At 0.1 MPa, determined by DSC and TG-DTG[1]
Activation Energy (E_a)	120.82 kJ·mol⁻¹	At 2 MPa, determined by DSC and TG-DTG[1]

It is important to note that the thermal decomposition of TEGDN is significantly influenced by pressure. Higher pressures tend to decrease the decomposition peak temperature.[1][2]

Experimental Protocols

The determination of the thermal decomposition onset of TEGDN typically involves the use of Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA). The following are detailed methodologies synthesized from common practices for the analysis of energetic materials.

Differential Scanning Calorimetry (DSC)

Objective: To determine the temperatures and heat flows associated with thermal transitions in TEGDN, specifically the onset and peak of the exothermic decomposition.

Apparatus:

• Differential Scanning Calorimeter

• Aluminum or hermetically sealed sample pans and lids

• Crimper for sealing pans

• Analytical balance (accurate to ±10 µg)

• Inert purge gas (e.g., nitrogen or argon)

Procedure:

• Sample Preparation:

  • Accurately weigh 2-5 mg of liquid TEGDN into a clean aluminum DSC pan. Due to its liquid nature, a hermetically sealed pan is recommended to prevent volatilization before decomposition.

  • For safety, especially with energetic materials, it is advisable to start with a smaller sample size.

  • An empty, hermetically sealed pan of the same type should be used as a reference.

• Instrument Setup:

  • Place the sample and reference pans into the DSC cell.

  • Purge the DSC cell with an inert gas, such as nitrogen, at a constant flow rate (typically 20-50 mL/min) to provide a controlled atmosphere.

• Thermal Program:

  • Equilibrate the sample at a starting temperature well below the expected decomposition onset (e.g., 30 °C).

  • Heat the sample at a constant linear heating rate. Common heating rates for energetic materials are 5, 10, or 20 °C/min. A rate of 10 °C/min is a typical starting point.

  • The temperature program should extend to a point beyond the completion of the decomposition exotherm, for example, up to 300 °C.

• Data Analysis:

  • Record the heat flow as a function of temperature.

  • The onset temperature of decomposition is determined by the intersection of the baseline with the tangent of the leading edge of the exothermic peak.

  • The peak temperature of the exotherm should also be recorded.

Thermogravimetric Analysis (TGA)

Objective: To measure the change in mass of TEGDN as a function of temperature, identifying the onset of decomposition through mass loss.

Apparatus:

• Thermogravimetric Analyzer

• Sample pans (typically ceramic or platinum)

• Analytical balance (integrated into the TGA)

• Inert purge gas (e.g., nitrogen or argon)

Procedure:

• Sample Preparation:

  • Place a small, accurately weighed sample of TEGDN (typically 2-5 mg) into the TGA sample pan.

• Instrument Setup:

  • Position the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min).

• Thermal Program:

  • Heat the sample from ambient temperature to a temperature beyond the point of complete decomposition (e.g., 350 °C) at a controlled linear heating rate (e.g., 10 °C/min).

• Data Analysis:

  • Record the sample mass as a function of temperature.

  • The onset of decomposition is identified as the temperature at which a significant mass loss begins. This can be determined from the intersection of the baseline with the tangent of the mass loss curve.

Experimental and Analytical Workflow

The following diagram illustrates the logical workflow for determining the thermal decomposition onset of triethylene glycol dinitrate.

References

• 1. researchgate.net [researchgate.net]
• 2. bath.ac.uk [bath.ac.uk]

An In-depth Technical Guide on the Solubility of Triethylene Glycol Dinitrate in Common Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of triethylene glycol dinitrate (TEGDN) in various common solvents. The information is intended to support research, development, and handling of this energetic plasticizer.

Introduction to Triethylene Glycol Dinitrate (TEGDN)

Triethylene glycol dinitrate (TEGDN) is an oily, pale yellow liquid used as an energetic plasticizer in explosives and propellants.[1] Its chemical structure, featuring a triethylene glycol backbone with two nitrate ester groups, gives it explosive properties similar to nitroglycerin, though it is generally less sensitive.[1] Understanding its solubility is crucial for its formulation, processing, and for assessing its environmental fate.

Quantitative Solubility Data

Table 1: Quantitative Solubility of Triethylene Glycol Dinitrate

Solvent	Chemical Formula	Solubility	Temperature (°C)
Water	H₂O	7,430 mg/L	25

Note: Qualitative assessments indicate that TEGDN is soluble in ethanol, acetone, and diethyl ether.[3] However, specific quantitative values could not be found in the surveyed literature.

Experimental Protocols for Solubility Determination

While specific experimental protocols for determining the solubility of TEGDN were not found in the literature, a general methodology can be adapted from standard practices for energetic materials. The following protocol outlines a typical approach.

3.1. Materials and Equipment

• Triethylene glycol dinitrate (TEGDN), >98% purity

• Solvent of interest (e.g., water, ethanol, acetone), analytical grade

• Analytical balance (± 0.1 mg)

• Temperature-controlled shaker or incubator

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

• Vials with airtight caps

3.2. Experimental Procedure

• Preparation of Saturated Solution:

  • An excess amount of TEGDN is added to a known volume of the solvent in a sealed vial.

  • The mixture is agitated in a temperature-controlled shaker at a constant temperature (e.g., 25 °C) for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation:

  • After equilibration, the suspension is allowed to stand to allow the undissolved TEGDN to settle.

  • The sample is then centrifuged at a high speed to further separate the undissolved solute from the saturated solution.

• Sample Analysis:

  • A known volume of the clear supernatant is carefully withdrawn using a syringe and filtered through a syringe filter to remove any remaining particulate matter.

  • The filtered saturated solution is then diluted with a suitable solvent to a concentration within the calibration range of the analytical method.

  • The concentration of TEGDN in the diluted sample is quantified using a validated HPLC method.

• Calculation of Solubility:

  • The solubility of TEGDN in the solvent is calculated from the measured concentration, taking into account the dilution factor. The result is typically expressed in units such as g/L, mg/mL, or molarity.

Synthesis of Triethylene Glycol Dinitrate: An Experimental Workflow

The synthesis of TEGDN is a critical process for its production and involves the nitration of triethylene glycol. The following diagram illustrates a typical experimental workflow for this synthesis.

A typical laboratory workflow for the synthesis of Triethylene Glycol Dinitrate (TEGDN).

Logical Relationship of Solubility Determination

The process of determining the solubility of a compound like TEGDN follows a logical sequence of steps to ensure accurate and reproducible results.

Logical workflow for the experimental determination of solubility.

References

• 1. Triethylene glycol dinitrate - Wikipedia [en.wikipedia.org]
• 2. CAS 111-22-8: Triethylene glycol, dinitrate | CymitQuimica [cymitquimica.com]
• 3. solubilityofthings.com [solubilityofthings.com]

A Comprehensive Technical Guide to the Health and Safety of Triethylene Glycol Dinitrate (TEGDN) for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety considerations for Triethylene glycol dinitrate (TEGDN), a nitrate ester used as an energetic plasticizer in explosives and propellants.[1][2][3] Due to its hazardous properties, a thorough understanding of its characteristics and safe handling procedures is critical for all laboratory personnel.

Chemical and Physical Properties

TEGDN, or 2,2'-[Ethane-1,2-diylbis(oxy)]bisethyl dinitrate, is a pale yellow, oily liquid.[1][2][3] It is chemically similar to nitroglycerin but possesses greater stability.[4] A detailed comparison of its properties with nitroglycerin is presented below.

Table 1: Chemical and Physical Properties of TEGDN vs. Nitroglycerin

Property	TEGDN	Nitroglycerin
Chemical Formula	C6H12N2O8[1]	C3H5N3O9
Molecular Weight ( g/mol )	240.17[2]	227
CAS Number	111-22-8[5]	55-63-0
Appearance	Light yellow oily liquid[5]	Yellow oily liquid
Specific Gravity (g/cm³)	1.335[5]	1.591
Solidification Point (°C)	-19[5]	+13.2 (stable), +2.2 (unstable)
Boiling Point (°C)	327 (at 760 mmHg)[5]	145
Decomposition Temperature (°C)	228 (at 760 mmHg)[5]	50 - 60
Flash Point (°C)	146.9[5]	12
Vapor Pressure (mmHg)	0.001[5]	0.00025
Viscosity (cP at 20°C)	13.2[5]	37.8
Water Solubility (mg/L at 25°C)	7,430[2][6]	-
Log Kow	0.79[2][6]	-
Nitrogen Content (%)	11.67[5]	18.50
Oxygen Balance (%)	-66.7[5]	+3.5

Explosive and Stability Properties

TEGDN is valued as a less sensitive alternative to nitroglycerin.[5] It is more stable and less sensitive to shock, friction, and temperature.[5] Although it can be detonated, it requires strong confinement and is generally used in mixtures with other explosives.[4]

Table 2: Explosive Properties of TEGDN vs. Nitroglycerin

Property	TEGDN	Nitroglycerin
Explosion Temperature (5s) (°C)	225[5]	222
Heat of Explosion (kcal/kg)	725[5]	1,616
Detonation Velocity (m/s)	2,000[5]	7,600
Detonation Gas Volume (l/kg)	1,202[5]	782
Impact Sensitivity (2 kg drop)	>100 cm (BM)[5]	43 cm (PA), 15 cm (BAM)
Lead Block Test (cm³/10g)	320[5]	520

BM: Ballistic Mortar; PA: Picatinny Arsenal; BAM: Bundesanstalt für Materialforschung und -prüfung.

The thermal decomposition of TEGDN is primarily initiated by the cleavage of the O-NO₂ bond.[2][3] The bond dissociation energy for this is reported to be 156.1 kJ/mol.[2] High temperatures and fires can lead to the production of toxic substances like nitrogen oxides, carbon monoxide, and carbon dioxide.[7]

Toxicological Data

Exposure to TEGDN can occur through inhalation, ingestion, and skin or eye contact, with absorption possible through the skin.[5] While a specific Threshold Limit Value (TLV) has not been established for TEGDN, exposure should be minimized at all times.[5] The toxicological properties of aliphatic nitrates are similar, differing in intensity and duration of effect.[5]

Table 3: Acute Toxicity of TEGDN

Species	Route	LD50 (mg/kg)	Reference
Mouse	Intraperitoneal	945	[5]
Mouse	Oral	1866	[5]
Rat	Oral	1000 - 1330 (male), 1116 (female)	[5][8]
Rat	Subcutaneous	2520	[5]
Rabbit	Dermal	>2000	[5]
Rabbit	Intraperitoneal	796	[5]

Symptoms of acute exposure can include headaches, dizziness, nausea, tremors, twitching, and hypotension.[3][8][9] TEGDN can induce methemoglobinemia, a condition that reduces the blood's ability to carry oxygen.[3][9] Neurological toxicity is also a concern, with severe tremoring observed in animal studies.[9][10] Chronic dermal application in rabbits has been shown to cause significant weight loss.[10]

Experimental Protocols & Methodologies

Detailed, step-by-step experimental protocols for the synthesis and safety testing of energetic materials like TEGDN are often proprietary or outlined in standardized military or government testing manuals. However, the general methodologies are described in the scientific literature.

Synthesis and Purification

Objective: To synthesize TEGDN and purify it to remove hazardous impurities.

Methodology:

• Nitration: TEGDN is typically synthesized by the nitration of triethylene glycol (TEG) using a mixed acid of nitric and sulfuric acids.[2] The reaction is highly exothermic and requires precise temperature control, typically between 0°C and 15°C, to prevent runaway reactions and the formation of unstable byproducts.[3][4]

• Separation: Following the reaction, the oily TEGDN product is separated from the spent acid mixture.[2]

• Washing and Neutralization: The crude product is washed multiple times with water to remove residual acids.[4] A weak base solution, such as sodium carbonate, is then used to neutralize any remaining acidic impurities, which could otherwise catalyze decomposition.[2][4]

• Final Washing: The product is washed again with pure water to remove any residual base and salts.[2]

• Drying: The purified TEGDN is dried, often under vacuum, to remove water without resorting to high temperatures that could cause decomposition.[2]

Safety Considerations during Synthesis: The critical safety aspect is managing the exothermic reaction through controlled addition of reagents and efficient cooling.[3][4] The spent acid, which can contain dissolved and unstable TEGDN, must also be handled and treated with extreme care.[5]

Toxicity Assessment

Objective: To determine the acute toxicity (e.g., LD50) of TEGDN.

Methodology (based on acute oral toxicity study in rats):

• Test Substance Preparation: TEGDN is suspended in a vehicle like corn oil. The stability and homogeneity of the suspension are confirmed prior to administration.[8]

• Animal Model: A common model is the Sprague-Dawley rat, using both males and females.[8]

• Dosing: The test substance is administered via oral gavage in a single dose. A range of dose levels is selected based on preliminary range-finding studies.[8]

• Observation: Animals are observed for clinical signs of toxicity (e.g., tremors, inactivity) and mortality over a set period, typically 72 hours to 14 days.[8]

• Data Analysis: The median lethal dose (MLD), or LD50, is calculated using statistical methods.[8]

• Pathology: A gross necropsy may be performed on animals that die during the study and on survivors at the end of the observation period to identify any target organs.

Visualizations: Workflows and Pathways

Safe Handling Workflow

The following diagram outlines a logical workflow for the safe handling of TEGDN in a research laboratory setting.

Caption: Workflow for the safe handling of TEGDN in a laboratory.

Potential Toxicological Pathway

This diagram illustrates a simplified potential toxicological pathway for TEGDN, focusing on its known effects.

Caption: Simplified toxicological pathway of TEGDN exposure.

Emergency Response Flowchart

This flowchart provides a clear, step-by-step guide for responding to emergencies involving TEGDN.

Caption: Emergency response flowchart for incidents involving TEGDN.

Personal Protective Equipment (PPE) and Handling

Given the multiple exposure routes and potential for toxic effects, stringent adherence to PPE protocols is mandatory.

• Eye Protection: Chemical safety goggles are required at all times.[11] A face shield may be necessary if there is a splash hazard.

• Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., neoprene, nitrile).[11] Be aware that liquids may penetrate gloves; change them frequently and immediately if contaminated.[11]

• Respiratory Protection: All work with TEGDN should be conducted in a certified chemical fume hood to prevent inhalation of vapors.[12] If there is a risk of exceeding exposure limits, a NIOSH-approved respirator may be required.[13]

• Handling:

  • Avoid contact with skin, eyes, and clothing.[12]

  • Do not breathe vapors.[13]

  • Prevent concentration in low-lying areas or confined spaces.[12]

  • Keep away from heat, sparks, and open flames. Avoid shock and friction.

  • Store in a cool, well-ventilated area away from incompatible materials.[4]

Emergency Procedures

In the event of an emergency, prompt and correct action is crucial.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting upper and lower eyelids. Seek immediate medical attention.[14][15]

• Skin Contact: Immediately remove contaminated clothing and wash the affected skin area thoroughly with soap and water.[16] Seek medical attention if irritation persists or if the exposure was extensive.[14]

• Inhalation: Move the exposed person to fresh air at once. If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration. Seek immediate medical attention.[16]

• Ingestion: Do not induce vomiting. Seek immediate medical attention.[14]

• Spills:

  • Minor Spill: Alert others in the area. Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite, sand). Collect the absorbed material into a sealed container for hazardous waste disposal. Decontaminate the area.

  • Major Spill: Evacuate the area immediately. Call emergency services. Isolate the area and prevent entry. Provide responders with the chemical name and Safety Data Sheet (SDS).[17]

Environmental Fate

TEGDN is highly soluble in water and has a low octanol-water partition coefficient, suggesting it will be very mobile in soils.[6] Its primary degradation process in the environment is photolysis (breakdown by light), with a half-life of 14-22 days.[6] Hydrolysis and biological transformation in soil under aerobic conditions are very slow processes.[6]

References

• 1. CAS 111-22-8: Triethylene glycol, dinitrate | CymitQuimica [cymitquimica.com]
• 2. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 3. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]
• 4. Synthesis of TEGDN [a.osmarks.net]
• 5. imemg.org [imemg.org]
• 6. Environmental fate of triethylene glycol dinitrate - NRC Publications Archive - Canada.ca [nrc-publications.canada.ca]
• 7. copperheadchemical.com [copperheadchemical.com]
• 8. apps.dtic.mil [apps.dtic.mil]
• 9. apps.dtic.mil [apps.dtic.mil]
• 10. tandfonline.com [tandfonline.com]
• 11. benchchem.com [benchchem.com]
• 12. datasheets.scbt.com [datasheets.scbt.com]
• 13. accustandard.com [accustandard.com]
• 14. safety.fsu.edu [safety.fsu.edu]
• 15. Chemical Exposure and Spill Response Procedures | New Mexico State University [safety.nmsu.edu]
• 16. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 17. cws.auburn.edu [cws.auburn.edu]

An In-depth Technical Guide to the Core Synthesis Reaction of Triethylene Glycol Dinitrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental synthesis of triethylene glycol dinitrate (TEGDN), a significant energetic plasticizer. The document outlines the core chemical reaction, detailed experimental protocols, and quantitative data derived from established synthesis methodologies.

Introduction

Triethylene glycol dinitrate (TEGDN) is a pale yellow, oily liquid primarily utilized as an energetic plasticizer in propellant and explosive formulations.[1] Its synthesis is a critical process for the production of various energetic materials. The most common and well-established method for preparing TEGDN is through the O-nitration of triethylene glycol (TEG) using a mixed acid solution of nitric acid (HNO₃) and sulfuric acid (H₂SO₄).[1][2] The sulfuric acid acts as a catalyst, facilitating the formation of the highly reactive nitronium ion (NO₂⁺), which is the primary nitrating agent.[3]

Core Synthesis Reaction

The fundamental reaction for the synthesis of TEGDN involves the esterification of the two hydroxyl groups of triethylene glycol with nitric acid. The overall balanced chemical equation is:

C₆H₁₄O₄ (Triethylene Glycol) + 2 HNO₃ (Nitric Acid) → C₆H₁₂N₂O₈ (Triethylene Glycol Dinitrate) + 2 H₂O (Water)

The reaction is highly exothermic and requires careful temperature control to prevent runaway reactions and the formation of undesirable byproducts.[1]

Quantitative Data Presentation

The following table summarizes quantitative data from various reported synthesis methods for TEGDN, providing a comparative overview of reaction conditions and outcomes.

Nitration Method	Reactants	Reaction Conditions	Yield (%)	Purity (%)
Mixed Acid Nitration	Triethylene Glycol, Nitric Acid, Sulfuric Acid	HNO₃/H₂SO₄ weight ratio of 60:40, HNO₃/TEG molar ratio of 4:1, 15°C	95.2	Not Reported
Mixed Acid Nitration	Triethylene Glycol, Nitric Acid, Sulfuric Acid	75:25 weight ratio of nitric acid to sulfuric acid, 2:1 molar ratio of nitric acid to glycol	>95	Not Reported
Dichloromethane Solvent Method	Triethylene Glycol, 98% Sulfuric Acid, 66.6% Nitric Acid	0-2°C	~74	Not Reported
Dichloromethane Solvent Method	Triethylene Glycol, 98% Sulfuric Acid, 98% Nitric Acid	0-2°C, addition of water post-reaction	97	High (free of solvent and by-products)
Microreactor Synthesis	Triethylene Glycol, Nitric-Sulfuric Mixed Acid	Optimal mole ratio of nitric acid/alcohol of 4	86.39	Not Reported
Nitrate Salt Method	Triethylene Glycol, Ammonium Nitrate, Sulfuric Acid	Temperature not exceeding 20°C	>90	~98

Experimental Protocols

The following is a detailed methodology for the synthesis of triethylene glycol dinitrate using the mixed acid method in a laboratory setting. This protocol is a composite of several published procedures and should be performed with extreme caution by trained professionals in a controlled environment.

4.1. Materials and Equipment

• Reactants:

  • Triethylene glycol (C₆H₁₄O₄), pure

  • Concentrated nitric acid (HNO₃), 98%

  • Concentrated sulfuric acid (H₂SO₄), 98%

  • Dichloromethane (CH₂Cl₂), reagent grade

  • Sodium bicarbonate (NaHCO₃) solution, 5% aqueous

  • Distilled water

  • Ice

• Equipment:

  • Three-necked round-bottom flask

  • Dropping funnel

  • Mechanical stirrer

  • Thermometer

  • Ice-salt bath

  • Separatory funnel

  • Beakers

  • Drying agent (e.g., anhydrous magnesium sulfate)

  • Rotary evaporator

4.2. Procedure

• Preparation of the Nitrating Mixture:

  • In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, carefully add 150 g of 98% sulfuric acid.

  • Cool the flask in an ice-salt bath to 0°C.

  • Slowly add 257 g of 98% nitric acid to the sulfuric acid with continuous stirring, ensuring the temperature does not rise above 10°C.

  • After the addition is complete, cool the mixed acid solution to 0°C.

  • Add 1000 mL of dichloromethane to the cooled mixed acid.

• Nitration Reaction:

  • Prepare a solution of 150 g of triethylene glycol in 300 mL of dichloromethane.

  • Slowly add the triethylene glycol solution to the vigorously stirred, cooled mixed acid solution via the dropping funnel. The rate of addition should be controlled to maintain the reaction temperature between 0°C and 2°C.[2] This addition may take approximately 20-30 minutes.

  • After the addition is complete, continue stirring for an additional 15 minutes while maintaining the temperature at 0-2°C.

• Quenching and Separation:

  • After the post-reaction stirring, add 24.5 mL of water to the reaction mixture.

  • Stop the stirring and allow the mixture to stand, permitting the layers to separate. The lower layer is the spent acid, and the upper dichloromethane layer contains the TEGDN product.

  • Carefully decant the upper organic layer into a separatory funnel.

• Purification:

  • Wash the organic layer three times with 20 mL portions of cold distilled water.

  • Follow with a wash using 50 mL of 5% sodium bicarbonate solution to neutralize any remaining acid. Check the pH of the aqueous layer to ensure it is neutral or slightly basic.

  • Wash the organic layer again with 50 mL of distilled water.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter off the drying agent.

  • Remove the dichloromethane solvent using a rotary evaporator at a temperature of 60°C and reduced pressure (25 torr) to yield the final product, triethylene glycol dinitrate.[4]

Mandatory Visualizations

5.1. Signaling Pathway: O-Nitration of Triethylene Glycol

Caption: O-Nitration mechanism for the synthesis of TEGDN.

5.2. Experimental Workflow

Caption: Experimental workflow for TEGDN synthesis.

References

• 1. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 2. Synthesis of TEGDN [a.osmarks.net]
• 3. Nitration - Wikipedia [en.wikipedia.org]
• 4. US4853157A - Process for the manufacture of nitric acid esters - Google Patents [patents.google.com]

An In-depth Technical Guide to the Energetic Properties of Triethylene Glycol Dinitrate (TEGDN)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer used in solid propellant formulations and insensitive munitions.[1][2] This technical guide provides a comprehensive overview of its core energetic properties, synthesis, and decomposition pathways. All quantitative data are summarized in comparative tables, and detailed experimental methodologies for key characterization techniques are provided. Visual diagrams generated using the DOT language illustrate the synthesis and decomposition processes for enhanced understanding.

Introduction

Triethylene glycol dinitrate (TEGDN), a nitrate ester of triethylene glycol, serves as a less sensitive alternative to nitroglycerin in various energetic formulations.[3][4] Its application as an energetic plasticizer enhances the performance and stability of materials such as propellants and explosives.[2] TEGDN's molecular structure, featuring a flexible ether-linked backbone, contributes to its reduced sensitivity to impact and friction compared to more traditional energetic plasticizers.[2] This document aims to consolidate the key energetic, physical, and chemical properties of TEGDN, providing a technical foundation for researchers and professionals in the field.

Physicochemical and Energetic Properties

The properties of TEGDN are often compared with those of Nitroglycerin (NG) to highlight its advantages in safety and handling.

Table 1: Chemical and Physical Properties of TEGDN vs. Nitroglycerin

Property	TEGDN	Nitroglycerin
Chemical Formula	C₆H₁₂N₂O₈	C₃H₅N₃O₉
Molecular Weight ( g/mol )	240.17[5]	227.09
Nitrogen Content (%)	11.67[1]	18.50[1]
Oxygen Balance (%)	-66.7[1]	+3.5[1]
Appearance	Pale yellow, oily liquid[4]	Yellowish, oily liquid
Density (g/cm³)	1.33[5]	1.591[1]
Melting Point (°C)	-19[5]	+13.2 (stable form)[1]
Boiling Point (°C)	327 (decomposes)	50-60 (decomposes)[1]
Decomposition Temperature (°C)	228[1]	50-60[1]
Flash Point (°C)	146.9[1]	Not available
Viscosity at 20°C (cP)	13.2[1]	37.8[1]
Vapor Pressure at 20°C (mmHg)	0.001[1]	0.00025[1]

Table 2: Energetic Properties of TEGDN vs. Nitroglycerin

Property	TEGDN	Nitroglycerin
Heat of Explosion (kcal/kg)	725[1]	1616[1]
Detonation Velocity (m/s)	~2000 (unconfined)[1], 5950 (heavily confined)[6]	7600[1]
Detonation Pressure (kbars)	170[6]	Not available
Detonation Gas Volume (l/kg)	1202[1]	782[1]
Impact Sensitivity (BAM Fallhammer, 2kg drop weight)	>100 cm[1]	15 cm[1]
Lead Block Test (cm³/10g)	320[1]	520[1]

Synthesis of Triethylene Glycol Dinitrate

TEGDN is synthesized by the nitration of triethylene glycol (TEG) using a mixed acid of nitric acid (HNO₃) and sulfuric acid (H₂SO₄).[3] The sulfuric acid acts as a catalyst, promoting the formation of the nitronium ion (NO₂⁺), which is the active nitrating species.

Caption: Synthesis pathway of TEGDN via nitration of TEG.

Thermal Decomposition

The thermal decomposition of TEGDN is a critical factor in its stability and performance as an energetic material. The primary decomposition step is the homolytic cleavage of the O-NO₂ bond.[3]

References

• 1. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]
• 2. pubs.aip.org [pubs.aip.org]
• 3. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. fauske.com [fauske.com]
• 6. journal-atm.org [journal-atm.org]

A Preliminary Investigation of Triethylene Glycol Dinitrate (TEGDN) in Energetic Materials

An In-depth Technical Guide

This technical guide provides a comprehensive overview of Triethylene Glycol Dinitrate (TEGDN), an energetic material of significant interest for its application as an energetic plasticizer in propellants and explosives.[1][2] TEGDN, a pale yellow, oily liquid, is chemically similar to nitroglycerin but offers enhanced stability and reduced sensitivity, making it a promising substitute in various formulations.[3][4] This document details its synthesis, physicochemical and energetic properties, stability, and the experimental protocols used for its characterization, aimed at researchers, scientists, and professionals in the field of energetic materials development.

Physicochemical and Energetic Properties

TEGDN's utility as an energetic plasticizer stems from its distinct physical and chemical properties. It is a viscous liquid at room temperature with a significantly lower solidification point than nitroglycerin, which is advantageous for low-temperature applications.[3] Its molecular structure consists of a triethylene glycol backbone with two nitrate ester groups, which are responsible for its energetic nature.[1][5]

The following tables summarize the key quantitative data for TEGDN, with a direct comparison to Nitroglycerin (NG) to highlight its relative advantages, particularly in terms of safety and handling.

Table 1: Chemical and Physical Properties

Property	TEGDN	Nitroglycerin	Source(s)
Chemical Formula	C₆H₁₂N₂O₈	C₃H₅N₃O₉	[2][4][5]
Molecular Weight ( g/mol )	240.17	227.09	[1][3]
Appearance	Light yellow oily liquid	Yellow oily liquid	[3]
Density / Specific Gravity (g/cm³)	1.33 - 1.335	1.591	[1][3][4]
Melting/Solidification Point (°C)	-19	+13.2	[1][3][4]
Boiling Point (°C)	327 (at 760 mmHg)	145	[3]
Decomposition Temperature (°C)	228 (at 760 mmHg)	50 - 60	[6]
Nitrogen Content (%)	11.67	18.50	[3]
Oxygen Balance (%)	-66.7	+3.5	[3]
Heat of Formation (kJ/mol)	-394	-	[1]
Water Solubility (mg/L at 25°C)	7,430	-	[1]

Table 2: Explosive and Performance Properties

Property	TEGDN	Nitroglycerin	Source(s)
Heat of Explosion (kcal/kg)	725	1,616	[3]
Detonation Velocity (m/s)	2,000 (unconfined)	7,600	[3][4]
Detonation Gas Volume (l/kg)	1,202	782	[3]
Lead Block Test (cm³/10g)	320	520	[3]
Specific Impulse (Calculated, N·s/kg)	> 2450 (in certain formulations)	-	[1]

Table 3: Sensitivity and Stability Data

Property	TEGDN	Nitroglycerin	Source(s)
Explosion Temperature (5s, °C)	225	222	[3]
Impact Sensitivity (Card Gap Test, cm)	0.48	2.31	[3]
Thermal Stability (120°C, 40h)	45 ml gas evolution	-	[3]
Activation Energy (Ea, kJ/mol)	106.54 - 162.88	-	[6][7]
Bond Dissociation Energy (O-NO₂, kJ/mol)	156.1	-	[1][6]

Synthesis and Decomposition Pathways

TEGDN is typically synthesized by the nitration of triethylene glycol (TEG) with a mixed acid solution of nitric acid (HNO₃) and sulfuric acid (H₂SO₄).[1] The sulfuric acid acts as a catalyst and a dehydrating agent. The reaction is highly exothermic and requires careful temperature control to prevent runaway reactions and the formation of unwanted byproducts.[1]

Caption: Workflow for the synthesis of TEGDN via mixed acid nitration of triethylene glycol.

The thermal decomposition of TEGDN is a critical factor in its stability and performance. The process is initiated by the homolytic cleavage of the O-NO₂ bond, which is the weakest bond in the molecule.[1] This initial step is rate-determining and leads to a cascade of complex reactions, releasing gaseous products.[1][5] The activation energy for this bond scission is reported to be between 149 and 163 kJ/mol.[1][6]

Caption: Simplified thermal decomposition pathway of TEGDN, initiated by O-NO₂ bond cleavage.

Role in Energetic Formulations

TEGDN is primarily used as an energetic plasticizer in solid propellants and polymer-bonded explosives (PBXs).[1][4][8] In these formulations, it serves multiple functions:

• Reduces Sensitivity: It decreases the sensitivity of the overall composition to shock, friction, and impact.[3][9]

• Improves Mechanical Properties: It enhances the flexibility and plasticity of the propellant grain or explosive charge, preventing cracking due to temperature changes or mechanical stress.[4]

• Contributes Energy: Unlike inert plasticizers, TEGDN is energetic and contributes to the overall energy output of the formulation.[8]

• Aids in Processing: As a liquid, it facilitates the mixing and processing of solid explosive ingredients like RDX or HMX with a polymer binder.[8][10]

PBX compositions are heterogeneous materials where crystalline explosive particles are embedded in a polymer matrix.[8][11] TEGDN is incorporated into this matrix, ensuring a safe, stable, and high-performance final product.

Caption: Logical relationship of components in a typical TEGDN-plasticized PBX formulation.

Experimental Protocols

This protocol is a generalized procedure based on common nitration methods.[4] Warning: The synthesis of energetic materials is extremely hazardous and should only be performed by trained professionals in a controlled laboratory environment with appropriate safety measures.

• Preparation of Mixed Acid: A nitrating mixture is prepared by slowly adding concentrated sulfuric acid (e.g., 98%) to concentrated nitric acid (e.g., 98%) in a vessel cooled by an ice-salt bath. A typical weight ratio might be around 60:40 H₂SO₄ to HNO₃.[1] The temperature must be kept below 10°C.

• Nitration Reaction: Triethylene glycol (TEG) is added dropwise to the vigorously stirred, cooled mixed acid. The rate of addition is controlled to maintain the reaction temperature between 0°C and 10°C.[1][4] The molar ratio of nitric acid to TEG is typically kept high (e.g., 4:1) to ensure complete nitration.[1][12]

• Quenching and Separation: After the addition is complete, the mixture is stirred for a short period (e.g., 15 minutes) before being poured into a larger volume of ice-water to quench the reaction. The denser TEGDN layer will separate from the aqueous acid layer.

• Purification: The crude TEGDN layer is separated using a separatory funnel. It is then washed sequentially with cold water, a dilute sodium bicarbonate solution (to neutralize residual acid), and finally again with cold water until the washings are neutral.

• Drying: The purified TEGDN is dried using an appropriate drying agent (e.g., anhydrous sodium sulfate) to remove dissolved water.

The sensitivity of energetic materials to external stimuli is a critical safety parameter. Standardized tests are used to quantify these properties.

• Impact Sensitivity: The drop-weight impact test is commonly used. A known weight is dropped from varying heights onto a small sample of the material.[13] The height at which there is a 50% probability of causing an energetic event (a "go") is determined and reported as the H₅₀ value.[13] A higher H₅₀ value indicates lower sensitivity.

• Friction Sensitivity: This test measures the material's response to frictional stimuli, often using a BAM friction apparatus. The test determines the load under which the material initiates in 1 out of 6 trials.

• Card Gap Test: This test measures shock sensitivity. A donor charge is detonated, and the shock wave travels through an attenuator (a stack of cards) to the test sample. The thickness of the attenuator that inhibits detonation in 50% of trials is the result, with a smaller gap indicating higher sensitivity.[3]

Thermal analysis techniques are employed to study the stability and decomposition kinetics of TEGDN.

• Differential Scanning Calorimetry (DSC): A sample is heated at a constant rate, and the heat flow to or from the sample is measured relative to a reference. This technique identifies exothermic decomposition events and can be used at various pressures to determine kinetic parameters like activation energy (Ea) and the pre-exponential factor (A).[7][14]

• Thermogravimetric Analysis (TGA): This method measures the change in mass of a sample as a function of temperature. It provides information about the decomposition temperature ranges and the mass loss associated with different decomposition stages.

References

• 1. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 2. Triethylene glycol dinitrate - Wikipedia [en.wikipedia.org]
• 3. imemg.org [imemg.org]
• 4. Synthesis of TEGDN [a.osmarks.net]
• 5. CAS 111-22-8: Triethylene glycol, dinitrate | CymitQuimica [cymitquimica.com]
• 6. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]
• 7. researchgate.net [researchgate.net]
• 8. Polymer-bonded explosive - Wikipedia [en.wikipedia.org]
• 9. imemg.org [imemg.org]
• 10. US4014720A - Flexible explosive composition comprising particulate RDX, HMX, or PETN and a high viscosity introcellulose binder plasticized with TEGDN - Google Patents [patents.google.com]
• 11. EP1417161A2 - High performance plastic bonded explosive - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. Identifying the Molecular Properties that Drive Explosive Sensitivity in a Series of Nitrate Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Assessment of Triethylene Glycol Dinitrate (TEGDN) Purity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer used in the formulation of propellants and explosives.[1][2] The purity of TEGDN is a critical parameter that directly influences the stability, safety, and performance of the final energetic material. The manufacturing process of TEGDN can result in various impurities, including partially nitrated products, residual acids, and decomposition products.[1] Therefore, robust analytical methods are essential for the accurate assessment of TEGDN purity and the quantification of any impurities.

This document provides detailed application notes and experimental protocols for the purity assessment of TEGDN using High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Capillary Electrophoresis (CE). These methods are crucial for quality control in the manufacturing of TEGDN and for research and development in the field of energetic materials.

Common Impurities in TEGDN

The synthesis and storage of TEGDN can lead to the formation of several impurities that can affect its properties. Key impurities include:

• Partially nitrated glycols: Mononitrates of triethylene glycol.

• Residual starting materials: Unreacted triethylene glycol.

• Decomposition products: Resulting from the degradation of TEGDN over time or due to improper storage conditions.

• Anionic impurities: Such as nitrate and sulfate ions from the nitrating acids.[3]

• Related nitrate esters: Such as diethylene glycol dinitrate (DEGDN) if present in the starting materials.

Analytical Methods for Purity Assessment

A multi-faceted approach employing different analytical techniques is recommended for a comprehensive purity profile of TEGDN.

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary technique for the purity determination of TEGDN and the quantification of non-volatile and thermally labile impurities.[1] A stability-indicating HPLC method can separate the main component from its degradation products and other impurities.

This protocol is designed as a stability-indicating method for the routine quality control of TEGDN.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Data acquisition and processing software

Reagents:

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• TEGDN reference standard

Chromatographic Conditions:

Parameter	Value
Mobile Phase	Isocratic mixture of Methanol and Water (e.g., 50:50 v/v)[3]
Flow Rate	1.0 mL/min
Column Temperature	30 °C[3]
Injection Volume	10 µL
UV Detection	210 nm[3]

Sample Preparation:

• Accurately weigh approximately 100 mg of the TEGDN sample.

• Dissolve the sample in a suitable solvent, such as methanol, in a 100 mL volumetric flask and dilute to volume.

• Filter the solution through a 0.45 µm syringe filter before injection.

Data Analysis:

• Purity Assessment: The purity of TEGDN is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

• Impurity Quantification: The concentration of specific impurities can be determined using a reference standard for each impurity and a calibration curve.

Method Validation Data (Illustrative):

The following table summarizes typical validation parameters for an HPLC method for TEGDN purity.

Parameter	Result
Linearity (r²)	> 0.999[3]
Limit of Detection (LOD)	0.0025 - 0.0100 µg/mL (for anionic impurities)[3]
Precision (RSD)	< 2.0%[3]
Accuracy (Recovery)	95.5% - 103.5% (for anionic impurities)[3]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile impurities in TEGDN.[2] It provides excellent separation and definitive identification based on mass spectra.

This protocol is suitable for the analysis of residual solvents and other volatile organic impurities.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer

• Capillary column suitable for polar analytes (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

• Data acquisition and processing software with a mass spectral library

Reagents:

• Dichloromethane (GC grade)

• TEGDN sample

GC-MS Conditions:

Parameter	Value
Injector Temperature	250 °C
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial 50 °C for 2 min, ramp at 10 °C/min to 280 °C, hold for 5 min
Transfer Line Temp	280 °C
Ion Source Temperature	230 °C
Mass Range	40-400 amu

Sample Preparation:

• Dissolve a known amount of the TEGDN sample in dichloromethane to a final concentration of approximately 1 mg/mL.

• Inject 1 µL of the solution into the GC-MS system.

Data Analysis:

• Impurity Identification: Compare the mass spectra of the separated components with a reference library (e.g., NIST) for identification.

• Quantification: For quantitative analysis, a calibration curve should be prepared using certified reference standards of the expected impurities.

Method Validation Data (Illustrative):

Parameter	Result
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.5 - 9.0 ng/g[4]
Limit of Quantification (LOQ)	3.0 - 30 ng/g[4]
Precision (RSD)	< 15%
Accuracy (Recovery)	80 - 120%

Capillary Electrophoresis (CE)

CE offers a high-resolution separation technique that is orthogonal to HPLC and GC. It is particularly useful for the analysis of charged impurities and can be a powerful tool for method validation and impurity profiling.[5][6]

This protocol is designed for the separation and quantification of anionic impurities like nitrate and sulfate.

Instrumentation:

• Capillary electrophoresis system with a UV or conductivity detector

• Fused-silica capillary (e.g., 50 µm i.d., 50 cm total length)

• Data acquisition and processing software

Reagents:

• Sodium tetraborate (Borax)

• Sodium hydroxide

• Deionized water

• Standard solutions of nitrate and sulfate

Electrophoretic Conditions:

Parameter	Value
Background Electrolyte (BGE)	20 mM Sodium tetraborate buffer, pH 9.2
Applied Voltage	25 kV
Capillary Temperature	25 °C
Injection	Hydrodynamic injection (e.g., 50 mbar for 5 s)
Detection	Indirect UV at 214 nm or conductivity detection

Sample Preparation:

• Dilute the TEGDN sample with the background electrolyte to a suitable concentration.

• Filter the sample through a 0.45 µm syringe filter.

Data Analysis:

• Identification: Compare the migration times of the peaks in the sample to those of the standard solutions.

• Quantification: Use a calibration curve prepared from standard solutions to quantify the concentration of each anion.

Method Validation Data (Illustrative):

Parameter	Result
Linearity (r²)	> 0.998
Limit of Detection (LOD)	3.54 nM (for nitrate)[4]
Precision (RSD)	< 3%
Accuracy (Recovery)	95 - 105%

Experimental Workflows and Signaling Pathways

General Workflow for TEGDN Purity Assessment

Caption: General workflow for TEGDN purity assessment.

Logical Relationship of Analytical Methods

Caption: Logical relationship of analytical methods for TEGDN.

Summary of Quantitative Data

The following table summarizes the key quantitative performance parameters for the described analytical methods.

Analytical Method	Analyte/Impurity	Linearity (r²)	LOD	LOQ	Precision (%RSD)	Accuracy (% Recovery)
HPLC-UV	Anionic Impurities	> 0.999[3]	0.0025-0.0100 µg/mL[3]	-	< 2.0[3]	95.5 - 103.5[3]
GC-MS	Volatile Organics	> 0.99	0.5 - 9.0 ng/g[4]	3.0 - 30 ng/g[4]	< 15	80 - 120
CE	Nitrate	> 0.998	3.54 nM[4]	-	< 3	95 - 105

Note: The provided quantitative data is illustrative and may vary depending on the specific instrumentation, column/capillary, and experimental conditions. Method validation should be performed for each specific application to establish appropriate performance characteristics.

References

• 1. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]
• 2. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 3. imemg.org [imemg.org]
• 4. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 5. High-Resolution Capillary Electrophoresis of Nitrite and Nitrate in Biological Samples | Springer Nature Experiments [experiments.springernature.com]
• 6. High-resolution capillary electrophoresis of nitrite and nitrate in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: HPLC Analysis of Triethylene Glycol Dinitrate (TEGDN)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the quantitative analysis of triethylene glycol dinitrate (TEGDN) using reverse-phase high-performance liquid chromatography (RP-HPLC) with UV detection. TEGDN is an energetic plasticizer used in propellant and explosive formulations, making accurate and reliable quantification crucial for quality control and research purposes.[1][2][3] This application note details the experimental protocol, system suitability parameters, and representative method validation data.

Introduction

Triethylene glycol dinitrate (TEGDN) is a nitrate ester utilized as an energetic plasticizer in various military and industrial applications.[1][2][3] Its quantification is essential to ensure the safety, stability, and performance of the final products. High-performance liquid chromatography (HPLC) is a widely used analytical technique for the purity determination and assay of TEGDN and related compounds due to its specificity and sensitivity.[4] This document outlines a robust RP-HPLC method for the analysis of TEGDN.

Experimental Protocol

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a diode array detector (DAD) or a UV-Vis detector.

• Chromatographic Column: A C18 reversed-phase column (e.g., Gemini 5 µm C18, 250 mm x 4.6 mm) is recommended.[5]

• Solvents and Reagents:

  • Methanol (HPLC grade)

  • Water (HPLC grade)

  • Triethylene glycol dinitrate (TEGDN) reference standard

Chromatographic Conditions

The following chromatographic conditions are a recommended starting point and may require optimization based on the specific instrumentation and column used.

Parameter	Recommended Condition
Mobile Phase	Methanol:Water (55:45, v/v)[5]
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	210 nm
Run Time	10 minutes

Note on Detection Wavelength: Nitrate esters typically absorb at low UV wavelengths. A diode array detector can be used to scan the UV spectrum of TEGDN (typically from 190 to 400 nm) to determine the absorption maximum for optimal sensitivity.[5][6] For compounds without a strong chromophore, derivatization can be employed to enhance UV detection.[7][8][9]

Standard and Sample Preparation

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of TEGDN reference standard and dissolve it in a 25 mL volumetric flask with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations in the desired linear range (e.g., 10-100 µg/mL).

• Sample Preparation: Accurately weigh a sample containing TEGDN and dissolve it in a suitable solvent, followed by dilution with the mobile phase to a concentration within the calibration range.

Method Validation (Representative Data)

The following tables present typical data that would be generated during the validation of this analytical method.

System Suitability

System suitability tests are performed to ensure that the chromatographic system is adequate for the intended analysis.

Parameter	Acceptance Criteria	Typical Result
Tailing Factor (Asymmetry)	≤ 2.0	1.2
Theoretical Plates	≥ 2000	5500
%RSD of Peak Area (n=6)	≤ 2.0%	0.8%
%RSD of Retention Time (n=6)	≤ 1.0%	0.3%

Quantitative Data

The following tables summarize the quantitative performance of the method.

Table 1: Linearity

Concentration Range (µg/mL)	Regression Equation	Correlation Coefficient (r²)
10 - 100	y = 45872x + 12543	0.9995

Table 2: Limits of Detection (LOD) and Quantification (LOQ)

Parameter	Value (µg/mL)
Limit of Detection (LOD)	0.5
Limit of Quantification (LOQ)	1.5

Table 3: Precision (Repeatability)

Concentration (µg/mL)	Peak Area (n=6)	Mean Peak Area	%RSD
50	2295432, 2301254, 2289543, 2310234, 2298765, 2305432	2300110	0.35%

Table 4: Accuracy (% Recovery)

Spiked Concentration (µg/mL)	Measured Concentration (µg/mL)	% Recovery
25	24.8	99.2%
50	50.4	100.8%
75	74.5	99.3%

Experimental Workflow and Signaling Pathway Diagrams

Caption: Experimental workflow for the HPLC analysis of TEGDN.

Caption: Logical relationships in HPLC method validation.

Conclusion

The described RP-HPLC method provides a reliable and robust approach for the quantitative analysis of triethylene glycol dinitrate. The method is suitable for quality control, stability testing, and research applications in industries where TEGDN is utilized. The provided validation data serves as a representative example, and it is recommended that each laboratory validates the method on their own instrumentation to ensure suitability for their specific needs.

References

• 1. Triethylene glycol dinitrate - Wikipedia [en.wikipedia.org]
• 2. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]
• 3. imemg.org [imemg.org]
• 4. Research on the extraction of aging characteristics from diethylene glycol dinitrate propellant using RGB image processing - Analyst (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Trace determination of glycols by HPLC with UV and electrospray ionization mass spectrometric detections - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Gas Chromatographic Detection of Triethylene Glycol Dinitrate (TEGDN)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer used in the formulation of explosives and propellants.[1] Its detection and quantification are crucial for environmental monitoring, forensic analysis of post-blast residues, and quality control in manufacturing processes. Gas chromatography (GC) is a robust and widely used analytical technique for the determination of volatile and semi-volatile compounds like TEGDN, offering high resolution and sensitivity, especially when coupled with detectors such as an Electron Capture Detector (ECD) or a Mass Spectrometer (MS).[1][2]

These application notes provide detailed methodologies for the detection and quantification of TEGDN in various matrices using GC-MS and GC-ECD. The protocols described herein cover sample preparation, chromatographic conditions, and data analysis.

I. Analytical Approaches: GC-MS and GC-ECD

Both GC-MS and GC-ECD are powerful techniques for the analysis of nitrate esters like TEGDN.

• Gas Chromatography-Mass Spectrometry (GC-MS): This method provides high selectivity and structural information, allowing for confident identification of TEGDN.[2] By operating the mass spectrometer in Selected Ion Monitoring (SIM) mode, sensitivity can be significantly enhanced.[3][4]

• Gas Chromatography-Electron Capture Detector (GC-ECD): The ECD is highly sensitive to electronegative compounds, such as the nitro groups in TEGDN, making it an excellent choice for trace-level detection.[5] It is often more sensitive than a Flame Ionization Detector (FID) for such compounds.[5]

II. Sample Preparation Protocols

Proper sample preparation is critical for accurate and reproducible results. The choice of method depends on the sample matrix.

A. Liquid-Liquid Extraction (LLE) for Water Samples

This protocol is suitable for the extraction of TEGDN from aqueous matrices.

Materials:

• Sample collection vials

• Separatory funnel

• Toluene (or other suitable organic solvent)[2]

• Sodium sulfate (anhydrous)

• Evaporator (e.g., rotary evaporator or nitrogen stream)

• GC vials

Procedure:

• Collect the water sample in a clean glass container.

• Measure a specific volume of the sample (e.g., 100 mL) and transfer it to a separatory funnel.

• Add a suitable organic solvent, such as toluene, for extraction.[2]

• Shake the funnel vigorously for 2-3 minutes, periodically venting to release pressure.

• Allow the layers to separate completely.

• Drain the aqueous (lower) layer and collect the organic layer.

• Dry the organic extract by passing it through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to a small volume (e.g., 1 mL) using a gentle stream of nitrogen or a rotary evaporator.

• Transfer the concentrated extract to a GC vial for analysis.

B. Solid-Phase Extraction (SPE) for Water Samples

SPE is an effective technique for pre-concentrating TEGDN from water samples and removing interfering substances.[6]

Materials:

• SPE cartridges (e.g., C18 or Oasis HLB)

• SPE vacuum manifold

• Methanol (for conditioning)

• Deionized water (for rinsing)

• Elution solvent (e.g., acetonitrile, ethyl acetate)

• Evaporator

• GC vials

Procedure:

• Conditioning: Pass 5-10 mL of methanol through the SPE cartridge, followed by 5-10 mL of deionized water. Do not allow the cartridge to dry.

• Sample Loading: Pass the water sample through the conditioned cartridge at a controlled flow rate (e.g., 3-5 mL/min).

• Washing: Wash the cartridge with a small volume of deionized water to remove any polar impurities.

• Drying: Dry the cartridge under vacuum for 10-15 minutes.

• Elution: Elute the trapped TEGDN with a small volume (e.g., 2-5 mL) of an appropriate elution solvent like acetonitrile or ethyl acetate.

• Concentration: Evaporate the eluate to the desired final volume (e.g., 1 mL) under a gentle stream of nitrogen.

• Analysis: Transfer the sample to a GC vial for injection.

C. Extraction from Soil and Post-Blast Debris

This protocol is designed for the extraction of TEGDN from solid matrices such as soil or post-blast residue.[7]

Materials:

• Mortar and pestle or grinder

• Beakers and flasks

• Ultrasonic bath

• Centrifuge and centrifuge tubes

• Extraction solvent (e.g., acetone, acetonitrile)[7]

• Syringe filters (0.45 µm)

• GC vials

Procedure:

• Collect a representative sample of the soil or debris. For post-blast residue, collect material from the immediate vicinity of the explosion.[7]

• Homogenize the sample by grinding to a fine powder.

• Weigh a known amount of the homogenized sample (e.g., 5-10 g) into a beaker.

• Add a measured volume of extraction solvent (e.g., 20 mL of acetone).

• Extract the sample using an ultrasonic bath for 15-20 minutes.

• Centrifuge the mixture to separate the solid material from the solvent.

• Carefully decant the supernatant (the liquid extract).

• Filter the extract through a 0.45 µm syringe filter into a clean vial.

• The extract can be analyzed directly or subjected to a cleanup procedure like SPE if necessary. For post-blast samples, suitable organic solvents for extraction include acetonitrile, acetone, ethanol, methanol, methylene chloride, and ethyl acetate.[7]

III. Gas Chromatography (GC) and Mass Spectrometry (MS) / Electron Capture Detector (ECD) Parameters

The following tables provide recommended starting parameters for the analysis of TEGDN. These may need to be optimized for specific instruments and applications.

A. GC-MS and GC-ECD Method Parameters

Parameter	Recommended Condition
GC System	Agilent 6890 GC or equivalent
Column	HP-5MS or DB-5 (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar[8]
Carrier Gas	Helium or Hydrogen[4]
Inlet Temperature	250°C (Split/Splitless or PTV)[9]
Injection Volume	1 µL
Oven Program	Initial 80°C for 1 min, ramp at 15°C/min to 130°C (hold 1 min), then ramp at 7°C/min to 160°C (hold 1 min), then ramp at 45°C/min to 250°C (hold 1 min).[9]
Detector	Mass Spectrometer or Electron Capture Detector

B. Mass Spectrometer (MS) Detector Parameters

Parameter	Recommended Condition
Ionization Mode	Electron Ionization (EI) or Negative Chemical Ionization (NCI)[10]
Ionization Energy	70 eV (for EI)[9]
Mass Range	40-400 amu (in full scan mode)[9]
SIM Ions	To be determined from the mass spectrum of a TEGDN standard. For nitrate esters, characteristic fragment ions are often monitored.
Source Temperature	230°C
Quadrupole Temp.	150°C

C. Electron Capture Detector (ECD) Parameters

Parameter	Recommended Condition
Detector Temp.	300 - 320°C[2][4]
Makeup Gas	Nitrogen
Makeup Gas Flow	60 mL/min[9]

IV. Quantitative Data and Method Validation

While specific quantitative data for TEGDN is not abundant in the readily available literature, data from the closely related compound Ethylene Glycol Dinitrate (EGDN) can provide a useful reference point. For a robust quantitative method, it is essential to perform a full validation.[11]

A. Reference Quantitative Data for EGDN

Parameter	Value	Reference
Limit of Detection (LOD)	0.45 pg/µL	[9]
Limit of Quantification (LOQ)	1.34 pg/µL	[9]
Recovery	83.7 - 90.0%	[9]
Linearity (R²)	0.9914	[9]

B. Method Validation Parameters

A comprehensive method validation should include the following:[11]

• Specificity: The ability to detect TEGDN without interference from other components in the sample matrix.

• Linearity and Range: Assessed by analyzing a series of standards at different concentrations to establish a calibration curve. A correlation coefficient (R²) of ≥ 0.99 is typically desired.[11]

• Accuracy: Determined by recovery studies, where a known amount of TEGDN is added to a blank sample matrix and the percentage recovered is calculated.

• Precision: Evaluated by repeatability (multiple analyses of the same sample) and intermediate precision (analyses on different days or by different analysts). Results are typically expressed as the relative standard deviation (RSD).

• Limit of Detection (LOD): The lowest concentration of TEGDN that can be reliably detected.

• Limit of Quantification (LOQ): The lowest concentration of TEGDN that can be accurately and precisely quantified.

V. Visualizations

Experimental Workflow for TEGDN Analysis from Water Samples

Caption: Workflow for TEGDN detection in water samples.

Logical Relationship for Method Selection

Caption: Decision logic for selecting GC-MS vs. GC-ECD.

References

• 1. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 2. vurup.sk [vurup.sk]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 6. Guide to GC Column Selection and Optimizing Separations [restek.com]
• 7. nist.gov [nist.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. scispec.co.th [scispec.co.th]
• 11. Analysis of Potential Homemade Nitrate Ester Explosive By-products via Direct Analysis in Real Time Mass Spectrometry | NIST [nist.gov]

Application Notes and Protocols: TEGDN as a Plasticizer in Composite Propellants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer utilized in composite propellants to enhance processing characteristics, improve mechanical properties at low temperatures, and contribute to the overall energy of the system.[1] As a dinitrated alcohol ester of triethylene glycol, it serves as a less sensitive alternative to nitroglycerin (NG), offering improved safety during handling and storage.[1] These application notes provide a comprehensive overview of the use of TEGDN in composite propellants, including its properties, effects on propellant performance, and detailed protocols for formulation, characterization, and testing.

TEGDN's primary function is to reduce the viscosity of the propellant slurry during mixing, ensuring better processability and homogeneity of the final grain.[2] It also lowers the glass transition temperature of the binder, enhancing the mechanical flexibility of the propellant at low operational temperatures and preventing cracking.[2] Unlike inert plasticizers, TEGDN is an energetic material, meaning it contributes to the specific impulse and overall performance of the rocket motor.[1]

Data Presentation

Properties of TEGDN vs. Nitroglycerin (NG)

The following table summarizes the key physical and explosive properties of TEGDN in comparison to the widely used energetic plasticizer, Nitroglycerin (NG).

Property	TEGDN	Nitroglycerin (NG)	Reference
Physical Properties
Appearance	Light yellow oily liquid	Yellow oily liquid	[1]
Specific Gravity (g/cm³)	1.335	1.591	[1]
Solidification Point (°C)	-19	+13.2	[1]
Boiling Point (°C)	327 (at 760 mmHg)	145	[1]
Flash Point (°C)	146.9	12	[1]
Viscosity at 20°C (cP)	13.2	37.8	[1]
Vapor Pressure (mmHg)	0.001	0.00025	[1]
Explosive Properties
Explosion Temperature (5s, °C)	225	222	[1]
Detonation Gas Volume (l/kg)	1202	782	[1]
Detonation Velocity (m/s)	2000	7600	[1]
Heat of Explosion (kcal/kg)	725	1616	[1]
Lead Block Test (cm³/10g)	320	520	[1]
Card Gap Test (cm)	0.48	2.31	[1]

Typical Composite Propellant Formulation with TEGDN

This table provides a representative formulation for a composite propellant incorporating TEGDN. The percentages can be adjusted based on specific performance requirements.

Component	Function	Typical Weight %
Ammonium Perchlorate (AP)	Oxidizer	60 - 70
Aluminum (Al)	Fuel	15 - 20
Hydroxyl-Terminated Polybutadiene (HTPB)	Binder	10 - 15
TEGDN	Energetic Plasticizer	5 - 15
Curing Agent (e.g., Isophorone diisocyanate - IPDI)	Cross-linker	1 - 2
Bonding Agent	Improves binder/filler adhesion	0.1 - 0.5
Burn Rate Modifier (e.g., Iron Oxide)	Catalyst	0.5 - 2

Experimental Protocols

Protocol for Preparation of HTPB-based Composite Propellant with TEGDN

This protocol outlines the laboratory-scale preparation of a composite propellant containing TEGDN.

3.1.1 Materials and Equipment:

• Hydroxyl-terminated polybutadiene (HTPB) prepolymer

• Ammonium Perchlorate (AP), bimodal particle size distribution

• Aluminum powder

• TEGDN

• Curing agent (e.g., IPDI)

• Bonding agent

• Antioxidant

• Vertical planetary mixer with vacuum capability

• Casting and curing oven

• Molds for propellant grain

• Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

3.1.2 Procedure:

• Binder Preparation: In the mixer bowl, combine the HTPB prepolymer, TEGDN, bonding agent, and antioxidant. Mix at a controlled temperature (typically 40-60°C) for 15-30 minutes until a homogeneous mixture is obtained.

• Addition of Solid Components: Gradually add the pre-weighed aluminum powder to the binder mixture while mixing. Continue mixing for 15-20 minutes.

• Slowly add the ammonium perchlorate (AP) in increments to the mixture. After each addition, continue mixing to ensure uniform dispersion.

• Vacuum Mixing: Once all components are added, close the mixer and apply a vacuum (typically below 5 mbar) to remove any entrapped air bubbles. Continue mixing under vacuum for 60-90 minutes.

• Addition of Curing Agent: Release the vacuum and add the calculated amount of curing agent (e.g., IPDI).

• Final Mixing: Resume mixing under vacuum for another 30-45 minutes to ensure the curing agent is thoroughly dispersed.

• Casting: Pour the propellant slurry into the prepared molds.

• Curing: Place the cast propellant grains in a curing oven at a specified temperature (e.g., 60°C) for a predetermined duration (typically 5-7 days) to allow for complete polymerization.

Protocol for Uniaxial Tensile Testing

This protocol describes the procedure for evaluating the mechanical properties of the cured propellant.

3.2.1 Equipment:

• Universal Testing Machine (e.g., Instron) with a suitable load cell

• Environmental chamber for temperature control

• Dumbbell-shaped test specimens (prepared according to a standard like ASTM D638)

• Extensometer or video extensometer for strain measurement

3.2.2 Procedure:

• Specimen Preparation: Machine or die-cut dumbbell-shaped specimens from the cured propellant grain. Ensure the dimensions are precise and the surfaces are free of defects.

• Conditioning: Condition the specimens at the desired test temperature (e.g., -40°C, 25°C, 50°C) for a sufficient period to ensure thermal equilibrium.

• Test Setup: Mount the specimen in the grips of the universal testing machine within the environmental chamber. Attach the extensometer to the gauge section of the specimen.

• Testing: Apply a tensile load at a constant crosshead speed (e.g., 50 mm/min) until the specimen fractures.

• Data Acquisition: Record the load and displacement data throughout the test.

• Analysis: From the stress-strain curve, determine the following properties:

  • Tensile Strength (Maximum Stress)

  • Elongation at Break

  • Young's Modulus (Modulus of Elasticity)

Protocol for Thermal Analysis (DSC/TGA)

This protocol details the use of Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) to characterize the thermal properties of the propellant.

3.3.1 Equipment:

• DSC instrument

• TGA instrument

• Sample pans (typically aluminum for DSC, platinum or alumina for TGA)

• Microbalance

3.3.2 Procedure for DSC:

• Sample Preparation: Accurately weigh a small sample (typically 2-5 mg) of the propellant into a DSC pan and hermetically seal it.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program: Heat the sample at a controlled rate (e.g., 10°C/min) over a specified temperature range (e.g., -80°C to 400°C) under an inert atmosphere (e.g., nitrogen).

• Data Analysis: Analyze the resulting thermogram to identify thermal events such as the glass transition temperature (Tg) and exothermic decomposition peaks.

3.3.3 Procedure for TGA:

• Sample Preparation: Place a small, accurately weighed sample (typically 5-10 mg) of the propellant into a TGA pan.

• Instrument Setup: Place the sample pan in the TGA furnace.

• Thermal Program: Heat the sample at a controlled rate (e.g., 10°C/min) through a temperature range that covers its decomposition under an inert atmosphere.

• Data Analysis: Analyze the TGA curve (weight vs. temperature) to determine the onset of decomposition and the mass loss at different stages.

Protocol for Burning Rate Measurement using a Closed Vessel Test

This protocol describes the determination of the propellant's burning rate at various pressures.

3.4.1 Equipment:

• Closed vessel (bomb) capable of withstanding high pressures

• Pressure transducer and data acquisition system

• Ignition system (e.g., hot wire)

• Propellant strands of known dimensions

• Inhibitor coating for the sides of the propellant strand

3.4.2 Procedure:

• Sample Preparation: Cut a strand of propellant to a specific length. Coat the sides of the strand with an inhibitor to ensure end-burning.

• Test Setup: Mount the propellant strand in the closed vessel.

• Ignition and Data Recording: Seal the vessel and ignite the propellant strand. Record the pressure-time history of the combustion event using the pressure transducer and data acquisition system.

• Data Analysis: The burning rate (r) can be calculated as a function of pressure (P) using the recorded data and the known properties of the propellant and the closed vessel. The data is often fitted to Vieille's law (r = aP^n), where 'a' is the burning rate coefficient and 'n' is the pressure exponent.

Visualizations

Experimental Workflow for Composite Propellant Characterization

Caption: Workflow for the preparation and characterization of composite propellants.

Logical Relationship of TEGDN in Propellant Formulation

Caption: Role of TEGDN as a plasticizer in composite propellant formulations.

References

• 1. imemg.org [imemg.org]
• 2. researchgate.net [researchgate.net]

Application Notes & Protocols: Formulation of Insensitive Munitions with Triethylene Glycol Dinitrate (TEGDN)

Audience: Researchers, scientists, and energetic materials professionals.

Introduction

Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer used extensively in the formulation of insensitive munitions (IM) and propellants.[1] As a pale yellow, oily liquid, TEGDN serves as a less sensitive replacement for nitroglycerin (NG), enhancing the safety and stability of explosive compositions without significantly compromising performance.[1][2] Its primary function is to reduce the vulnerability of munitions to unintended stimuli such as shock, friction, and heat.[1] TEGDN achieves this by plasticizing the binder system in polymer-bonded explosives (PBX) and propellants, which improves mechanical properties and flexibility, especially at low temperatures.[3] These characteristics are crucial for developing low-vulnerability ammunition (LOVA) and meeting stringent IM requirements.[1][4] This document provides detailed protocols and data for the synthesis, formulation, and characterization of TEGDN-based insensitive munitions.

Physicochemical and Explosive Properties of TEGDN

TEGDN offers a distinct safety and performance profile compared to traditional energetic plasticizers like nitroglycerin. Its chemical stability is superior to that of both nitroglycerin and nitrocellulose.[2] While its detonation velocity and heat of explosion are lower than NG, its higher detonation gas volume and significantly reduced sensitivity to shock and temperature make it a valuable component for IM applications.[2]

Table 1: Comparison of Physicochemical Properties: TEGDN vs. Nitroglycerin

Physical Property	TEGDN	Nitroglycerin	Reference(s)
Appearance	Light yellow oily liquid	Yellow oily liquid	[2]
Molecular Formula	C₆H₁₂N₂O₈	C₃H₅N₃O₉	[3]
Molar Mass	240.17 g/mol	227.09 g/mol	[1]
Density / Specific Gravity	1.335 g/cm³	1.591 g/cm³	[2][5]
Nitrogen Content	11.66%	18.5%	[2]
Melting/Solidification Point	-19 °C	+13.2 °C	[1][2]
Flash Point	146.9 °C	12 °C	[2]
Viscosity (at 20°C)	13.2 cP	37.8 cP	[2]
Vapor Pressure (at 20°C)	0.001 mmHg	0.00025 mmHg	[2]

| Water Solubility (at 25°C) | 7,430 mg/L | - |[1] |

Table 2: Comparison of Explosive Properties: TEGDN vs. Nitroglycerin

Explosive Property	TEGDN	Nitroglycerin	Reference(s)
Explosion Temperature (5s)	225 °C	222 °C	[2]
Heat of Explosion	725 kcal/kg	1,616 kcal/kg	[2]
Detonation Velocity	~2,000 m/s (heavily confined)	7,600 m/s	[2][3]
Detonation Gas Volume	1,202 L/kg	782 L/kg	[2]
Lead Block Test	320 cm³/10g	520 cm³/10g	[2]
Impact Sensitivity (BAM)	>100 cm (2 kg)	-	[2]
Card Gap Test	0.48 cm (0.19 in)	2.31 cm (0.91 in)	[2]

| Critical Diameter (Steel Sleeve) | 26.7 mm | 24 mm |[2] |

Synthesis and Purification of TEGDN

TEGDN is typically synthesized by the nitration of triethylene glycol (TEG) using a mixed acid of nitric acid (HNO₃) and sulfuric acid (H₂SO₄).[1] The process requires precise temperature control to ensure high yields and prevent thermal decomposition.[1]

Synthesis Workflow

References

• 1. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 2. imemg.org [imemg.org]
• 3. Synthesis of TEGDN [a.osmarks.net]
• 4. Insensitive munition - Wikipedia [en.wikipedia.org]
• 5. Triethylene glycol dinitrate - Wikipedia [en.wikipedia.org]

Application Notes: Triethylene Glycol Dinitrate (TEGDN) in Double-Base Propellants

Introduction

Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer utilized as a modern, safer alternative to nitroglycerin (NG) in the formulation of double-base (DB) and composite modified double-base (CMDB) propellants.[1][2] Double-base propellants traditionally consist of a solid matrix of nitrocellulose (NC) plasticized with an energetic liquid nitrate ester. While nitroglycerin has historically been the primary choice for this role due to its high energy content, it is notoriously sensitive to shock, friction, and temperature, posing significant risks during manufacturing, handling, and storage.[1][3] TEGDN offers a solution to mitigate these risks by providing enhanced stability and reduced sensitivity, making it a key component in the development of Insensitive Munitions (IM).[1][4]

Key Advantages of TEGDN over Nitroglycerin

The primary driver for substituting NG with TEGDN is the significant improvement in safety and stability. TEGDN-based propellants are crucial for applications where munitions must withstand severe mechanical and thermal stimuli without accidental detonation.

• Reduced Sensitivity: TEGDN is substantially less sensitive to shock, impact, and friction compared to NG.[1] This "insensitiveness" is a major advantage for developing propellants that comply with modern safety standards.[1]

• Enhanced Thermal Stability: The thermal decomposition of TEGDN begins at a significantly higher temperature than that of NG, indicating superior stability during storage and under varied operational temperatures.[5] The homolytic cleavage of the O-NO2 bond, the initial step in decomposition, requires more energy in TEGDN.[6]

• Improved Low-Temperature Properties: TEGDN possesses a much lower solidification point than NG (-19°C for TEGDN vs. +13.2°C for NG), which prevents the plasticizer from freezing at low operational temperatures.[1] This enhances the mechanical properties and reliability of the propellant in cold environments.[1][3]

• Higher Gas Volume: Upon detonation, TEGDN produces a larger volume of gas than NG, which can be advantageous in certain propellant formulations, contributing to flashless and non-erosive low-calorific smokeless powders.[1]

• Lower Energy Output: It is important to note that TEGDN has a lower heat of explosion and detonation velocity compared to NG.[1] This means that while it is safer, it is also less energetic. Formulations often need to be adjusted, for instance by adding other high-energy materials, to meet specific performance requirements.[3][7]

Data Presentation

The following tables summarize the key properties of TEGDN in comparison to the traditional energetic plasticizer, Nitroglycerin.

Table 1: Comparison of Physical and Chemical Properties. [1]

Property	TEGDN (Triethylene Glycol Dinitrate)	Nitroglycerin
Appearance	Light yellow oily liquid	Yellow oily liquid
Molecular Formula	C6H12N2O8	C3H5N3O9
Molecular Weight	240.16 g/mol	227.09 g/mol
Specific Gravity	1.335 g/cm³	1.591 g/cm³
Nitrogen Content	11.66%	18.50%
Solidification Point	-19°C	+13.2°C
Boiling Point	228°C (at 760 mmHg)	50 – 60°C (decomposes)
Flash Point	146.9°C	12°C
Vapor Pressure (at 20°C)	0.001 mmHg	0.00025 mmHg

Table 2: Comparison of Explosive and Sensitivity Properties. [1][3][8]

Property	TEGDN (Triethylene Glycol Dinitrate)	Nitroglycerin
Heat of Explosion	725 kcal/kg	1616 kcal/kg
Detonation Gas Volume	1202 L/kg	782 L/kg
Detonation Velocity	~2000 m/s (heavily confined)	7600 m/s
Explosion Temperature (5s)	225°C	222°C
Lead Block Test	320 cm³/10g	520 cm³/10g
Impact Sensitivity (H50)	>100 cm (Bureau of Mines)	~15-20 cm
Friction Sensitivity	Unaffected (pendulum test)	Highly Sensitive
Card Gap Test	0.48 cm	2.31 cm

Experimental Protocols

Detailed methodologies are crucial for the standardized evaluation of TEGDN-based propellants. The following protocols outline key experimental procedures.

Protocol 1: Formulation and Processing of a TEGDN-Based Double-Base Propellant via Solvent Slurry Casting

This protocol describes a common laboratory-scale method for preparing a double-base propellant using TEGDN.

1. Objective: To prepare a homogeneous double-base propellant grain incorporating TEGDN as the energetic plasticizer.

2. Materials & Equipment:

• Nitrocellulose (NC, e.g., 12.6% N)
• Triethylene glycol dinitrate (TEGDN)
• Stabilizer (e.g., Diphenylamine or 2-Nitrodiphenylamine)
• Acetone (solvent)
• Ethanol (non-solvent)
• Planetary mixer with vacuum capability
• Casting apparatus or extruder
• Drying oven with controlled temperature and ventilation

3. Procedure:

• NC Pre-treatment: Dry the nitrocellulose completely in a ventilated oven at 50-60°C to remove residual moisture and alcohol.
• Binder Preparation: In a planetary mixer, dissolve the stabilizer in acetone. Slowly add the dried NC to the solvent-stabilizer mixture and mix until a homogeneous, viscous lacquer is formed.
• Plasticizer Addition: While mixing, slowly add the TEGDN to the NC lacquer. Continue mixing under vacuum to ensure complete homogenization and removal of trapped air bubbles. The vacuum helps prevent porosity in the final grain.
• Slurry Casting: Pour the resulting propellant slurry into a casting mold. The mold should be pre-treated with a release agent to facilitate demolding.
• Solvent Removal (Drying): Cure and dry the cast propellant in a temperature-controlled oven. Start at a low temperature (e.g., 40°C) and gradually increase to 60°C over several days or weeks. This slow process is critical to prevent the formation of cracks and internal stresses as the solvent evaporates.
• Final Machining: Once fully dried (as determined by weight stability), the propellant grain can be machined to the required dimensions for subsequent testing.

Protocol 2: Thermal Stability Analysis using Differential Scanning Calorimetry (DSC)

This protocol outlines the use of DSC to determine the thermal decomposition characteristics of TEGDN-based propellants.

1. Objective: To evaluate the thermal stability and decomposition kinetics of the propellant.

2. Materials & Equipment:

• DSC instrument (e.g., Perkin-Elmer DSC 8000)
• Hermetically sealed aluminum pans
• Propellant sample (1-2 mg), finely divided
• Inert gas supply (e.g., Nitrogen)

3. Procedure:

• Sample Preparation: Accurately weigh 1-2 mg of the propellant sample into an aluminum DSC pan. Hermetically seal the pan to contain any volatile decomposition products.
• Instrument Setup: Place the sealed sample pan and an empty reference pan into the DSC cell. Purge the cell with nitrogen at a constant flow rate (e.g., 30 mL/min) to maintain an inert atmosphere.[7]
• Thermal Scan: Heat the sample from ambient temperature (e.g., 50°C) to a final temperature (e.g., 350°C) at a constant heating rate (e.g., 10°C/min).[7]
• Data Analysis: Record the heat flow as a function of temperature. Identify the exothermic decomposition peak(s). The onset temperature and the peak temperature are key indicators of thermal stability. The integrated area of the peak corresponds to the total enthalpy of decomposition.
• Kinetic Analysis (Optional): To determine kinetic parameters like activation energy (Ea), repeat the thermal scan at multiple heating rates (e.g., 5, 10, 15, 20°C/min).[7] Use model-free kinetic methods (e.g., Kissinger, Ozawa-Flynn-Wall) to analyze the data.

Protocol 3: Mechanical Properties Assessment via Tensile Testing

This protocol details the procedure for measuring the tensile strength and elongation of the propellant, which are critical for ensuring its structural integrity.

1. Objective: To determine the tensile strength and elongation at break of the propellant at various temperatures.

2. Materials & Equipment:

• Universal Testing Machine (UTM) with a load cell
• Environmental chamber for temperature control
• Dumbbell-shaped propellant samples (machined according to a standard like ASTM D638)
• Calipers for precise measurement of sample dimensions

3. Procedure:

• Sample Preparation: Machine the cured propellant into dumbbell-shaped specimens with defined gauge length and cross-sectional area.
• Temperature Conditioning: Place the specimen in the environmental chamber of the UTM and allow it to equilibrate at the desired test temperature (e.g., 50°C, ambient, or -40°C) for a specified duration.[3]
• Testing: Clamp the specimen into the grips of the UTM. Apply a constant rate of extension (strain rate) until the specimen fractures.
• Data Acquisition: Record the load (force) and extension (displacement) throughout the test.
• Data Analysis:

• Tensile Strength (σ): Calculate the maximum stress applied before failure (Maximum Load / Initial Cross-sectional Area).
• Elongation at Break (ε): Calculate the percentage increase in the gauge length at the point of fracture ((Final Gauge Length - Initial Gauge Length) / Initial Gauge Length) * 100.
• Plot the stress-strain curve to visualize the material's behavior (e.g., ductile or brittle).

Mandatory Visualizations

References

• 1. imemg.org [imemg.org]
• 2. Triethylene glycol dinitrate - Wikipedia [en.wikipedia.org]
• 3. Research on Mechanical Properties and Sensitivity of a Novel Modified Double-Base Rocket Propellant Plasticized by Bu-NENA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. imemg.org [imemg.org]
• 5. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]
• 6. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 7. Towards Investigating the Effect of Ammonium Nitrate on the Characteristics and Thermal Decomposition Behavior of Energetic Double Base NC/DEGDN Composite - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Triethylene Glycol Dinitrate (TEGDN) in Polymer-Bonded Explosives (PBX)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Triethylene Glycol Dinitrate (TEGDN) as an energetic plasticizer in Polymer-Bonded Explosives (PBXs). This document details the formulation, characterization, and performance of TEGDN-based PBXs, offering protocols for their preparation and analysis.

Introduction to TEGDN in Polymer-Bonded Explosives

Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer utilized in the formulation of polymer-bonded explosives to enhance performance and stability while reducing sensitivity to external stimuli such as impact, friction, and heat. As a pale yellow, oily liquid, TEGDN serves as a safer alternative to more sensitive energetic plasticizers like nitroglycerin (NG), exhibiting greater chemical and thermal stability. Its incorporation into a PBX matrix, which consists of a high explosive filler bound by a polymer, improves the processability of the explosive mixture and enhances the mechanical properties of the cured product.

TEGDN's role is particularly significant in the development of insensitive munitions (IM), where the objective is to create explosives that are less susceptible to accidental detonation. One notable example of a TEGDN-containing formulation is PBXN-103, a thermobaric explosive.

Data Presentation: Composition and Properties of TEGDN-Based PBX

The following tables summarize the composition and key performance characteristics of representative TEGDN-based PBX formulations.

Table 1: Composition of TEGDN-Based PBX Formulations
Formulation	Explosive Solid	Binder System	Energetic Plasticizer	Other Components	Reference
Component	wt%	Component	wt%	Component	wt%
PBXN-103	Ammonium Perchlorate (AP)	40	Nitrocellulose (NC) / Ethyl Cellulose (EC)	7.3	TMETN / TEGDN	25.5	Aluminum (Al), Resin
GAP/HMX/TEGDN	HMX	~80	Glycidyl Azide Polymer (GAP)	~8	TMETN / TEGDN	~10	Curative (e.g., IPDI)

Table 2: Physical and Performance Properties of TEGDN-Based PBX
Property	PBXN-103	GAP/HMX/TEGDN (Typical)	Unit	Reference
Density	1.88	Not specified	g/cm³	[1]
Detonation Velocity (VOD)	7.66	Not specified	km/s	[1]
Detonation Pressure (PCJ)	13.3	Not specified	GPa	[1]
Tensile Strength	Low	Desirable elastomeric properties	MPa	[2][3]
Elongation at Break	High	Desirable elastomeric properties	%	[2][3]
Impact Sensitivity	Reduced	Insensitive	-	[3]

Experimental Protocols

This section provides detailed methodologies for the formulation and characterization of TEGDN-based Polymer-Bonded Explosives.

Protocol for PBX Formulation by Slurry Coating

This protocol describes a common method for incorporating solid explosive fillers into a polymer binder system plasticized with TEGDN.

Materials and Equipment:

• High explosive powder (e.g., HMX, RDX)

• Polymeric binder (e.g., Nitrocellulose, HTPB)

• Triethylene Glycol Dinitrate (TEGDN)

• Curing agent (e.g., Isophorone diisocyanate - IPDI)

• Organic solvent for binder (e.g., Ethyl acetate)

• Deionized water

• Jacketed mixing vessel with agitation

• Vacuum oven

• Filtration apparatus

Procedure:

• Binder Solution Preparation: In a separate vessel, dissolve the polymeric binder in the appropriate organic solvent to form a lacquer. Add the specified amount of TEGDN plasticizer to the lacquer and mix until a homogenous solution is achieved.

• Slurry Preparation: Add deionized water to the jacketed mixing vessel. While agitating, slowly add the high explosive powder to form a stable slurry. The water-to-explosive ratio is typically around 3:1 by weight.

• Coating: Gently heat the slurry to a controlled temperature (typically 40-50°C). Slowly add the binder-TEGDN lacquer to the agitated slurry. The "sticky" lacquer will coat the explosive particles, leading to agglomeration.

• Solvent Removal: After the addition of the lacquer is complete, increase the temperature of the slurry to distill off the organic solvent. The solvent vapors should be safely condensed and collected.

• Filtration and Washing: Once the solvent is removed, cool the mixture and filter the coated explosive granules from the water. Wash the granules with clean water to remove any residual impurities.

• Drying: Dry the resulting PBX molding powder in a vacuum oven at a controlled temperature (e.g., 50-60°C) until the moisture content is below a specified limit (typically <0.1%).

Protocol for Casting and Curing of PBX

This protocol details the procedure for casting the formulated PBX into a desired shape and curing it to achieve its final mechanical properties.

Materials and Equipment:

• Dried PBX molding powder from Protocol 3.1

• Curing agent (e.g., IPDI)

• Vacuum mixer

• Molds of desired geometry

• Curing oven

Procedure:

• Premixing: Place the dried PBX molding powder into a vacuum mixer.

• Degassing: Apply a vacuum to the mixer to remove any entrapped air from the powder.

• Addition of Curing Agent: While maintaining the vacuum and mixing, slowly add the stoichiometric amount of the curing agent to the PBX powder. Continue mixing until the curing agent is uniformly distributed.

• Casting: Pour the uncured, flowable PBX mixture into the desired molds, taking care to avoid the introduction of air bubbles.

• Curing: Place the filled molds into a curing oven. The curing profile will depend on the specific binder and curative system. A typical curing cycle for a polyurethane-based system is 5 to 7 days at 60-70°C.[4][5]

• Demolding: After the curing cycle is complete, allow the molds to cool to room temperature before carefully demolding the cured PBX parts.

Protocol for Mechanical Testing (Tensile Properties)

This protocol outlines the procedure for determining the tensile properties of the cured PBX, following the principles of ASTM D638.

Materials and Equipment:

• Cured PBX sheet or block

• Universal Testing Machine (UTM) with appropriate load cell and grips

• Extensometer

• Die cutter or machining equipment for sample preparation

• Calipers for dimensional measurement

Procedure:

• Sample Preparation: Prepare dumbbell-shaped test specimens from the cured PBX material.[6] This can be done by die-cutting from a sheet of appropriate thickness or by machining from a larger block. The dimensions of the specimens should conform to ASTM D638 standards (e.g., Type I or Type IV).[7][8]

• Conditioning: Condition the test specimens at a standard temperature and humidity for at least 24 hours before testing.

• Dimensional Measurement: Accurately measure the width and thickness of the gauge section of each specimen.

• Test Setup: Mount the specimen in the grips of the Universal Testing Machine. Attach the extensometer to the gauge section of the specimen to accurately measure strain.

• Testing: Apply a tensile load to the specimen at a constant crosshead speed until the specimen fractures. Record the load and displacement data throughout the test.

• Data Analysis: From the load-displacement curve, calculate the tensile strength, modulus of elasticity, and elongation at break.

Protocol for Thermal Analysis (Differential Scanning Calorimetry - DSC)

This protocol describes the use of DSC to evaluate the thermal stability and decomposition characteristics of TEGDN-based PBX.

Materials and Equipment:

• Differential Scanning Calorimeter (DSC)

• Hermetically sealed aluminum pans

• Small sample of TEGDN-based PBX (typically 1-5 mg)

• Inert purge gas (e.g., Nitrogen)

Procedure:

• Sample Preparation: Accurately weigh a small sample (1-5 mg) of the PBX into a DSC pan. Hermetically seal the pan to contain any evolved gases during decomposition.

• Instrument Setup: Place the sealed sample pan and an empty reference pan into the DSC cell. Purge the cell with an inert gas at a constant flow rate.

• Thermal Program: Heat the sample at a constant heating rate (e.g., 5, 10, or 20 °C/min) over a specified temperature range (e.g., from room temperature to 350°C).[9][10] The choice of heating rate can affect the observed transition temperatures.[9]

• Data Acquisition: Record the differential heat flow as a function of temperature.

• Data Analysis: Analyze the resulting DSC thermogram to determine the onset temperature of decomposition, the peak exothermic temperature, and the enthalpy of decomposition. These parameters provide an indication of the thermal stability of the PBX.

Protocol for Detonation Velocity Measurement

This protocol outlines a common method for measuring the velocity of detonation (VOD) of a cylindrical PBX charge.

Materials and Equipment:

• Cylindrical charge of the cured TEGDN-based PBX

• Detonator

• Ionization probes or optical fibers

• High-speed data acquisition system or oscilloscope

• Timing and triggering electronics

Procedure:

• Charge Preparation: Prepare a cylindrical charge of the PBX with a known length and diameter. Drill small, precisely located holes along the length of the charge for the placement of the probes.

• Probe Insertion: Insert the ionization probes or optical fibers into the pre-drilled holes. The distance between each probe must be accurately measured.

• Initiation Setup: Place a detonator at one end of the charge.

• Data Acquisition Setup: Connect the probes to the high-speed data acquisition system. The system should be triggered by the initiation of the detonator.

• Detonation: Initiate the detonator to start the detonation of the PBX charge.

• Data Recording: As the detonation wave propagates along the charge, it will activate each probe in succession. The data acquisition system will record the time of arrival of the detonation wave at each probe location.

• VOD Calculation: Calculate the detonation velocity by dividing the known distance between the probes by the measured time interval for the detonation wave to travel between them.

Visualizations

Experimental Workflow for PBX Formulation and Curing

Caption: Workflow for the formulation and curing of TEGDN-based PBX.

Logical Relationship of TEGDN in PBX

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of inert plasticizers on mechanical, thermal, and sensitivity properties of polyurethane‐based plastic bonded explosives | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. chimia.ch [chimia.ch]
• 6. [PDF] Kinetics analysis of energetic material using isothermal DSC | Semantic Scholar [semanticscholar.org]
• 7. EP0036481A2 - Process to prepare polymer-bonded explosives and products obtained according to this process - Google Patents [patents.google.com]
• 8. mdpi.com [mdpi.com]
• 9. US4405534A - Production of plastic-bonded explosive substances - Google Patents [patents.google.com]
• 10. mdpi.com [mdpi.com]

Application Note: Thermal Analysis of Triethylene Glycol Dinitrate (TEGDN) using DSC and TGA

Audience: Researchers, scientists, and drug development professionals.

Introduction

Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer used in the formulation of explosives and propellants.[1] It is a pale yellow, oily liquid known for its good thermal stability compared to other nitrate esters like nitroglycerin.[1][2] A thorough understanding of its thermal behavior is crucial for ensuring safety, stability, and performance in its applications. Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are essential thermal analysis techniques for characterizing energetic materials.[1] DSC measures the heat flow associated with thermal transitions, while TGA measures changes in mass as a function of temperature.[3][4] This application note provides detailed protocols for the thermal analysis of TEGDN using DSC and TGA and summarizes key thermal properties.

Data Presentation

The following tables summarize the key quantitative data obtained from the thermal analysis of TEGDN.

Table 1: Summary of DSC Data for TEGDN Thermal Decomposition

Parameter	Value	Pressure (MPa)	Reference
Onset Temperature (T_eo_)	191.05 °C	0.1	[5]
Peak Exothermic Temp (T_po_)	209.86 °C	0.1	[5]
Peak Exothermic Temp	~200.4 °C	0.1 (Atmospheric)	[6]
Peak Exothermic Temp	~215.68 °C	Not Specified	[1]
Onset Temperature (T_eo_)	207.59 °C	2.0	[5]
Peak Exothermic Temp (T_po_)	221.65 °C	2.0	[5]
Critical Explosion Temp	200.8 °C	Not Specified	[5]

Note: High pressure can decrease the DSC peak temperature and increase the decomposition heat.

Table 2: TGA Data Overview for TEGDN

Parameter	Observation	Reference
Thermal Decomposition	TGA is used to determine the decomposition kinetics and thermal explosion risk of TEGDN.[1]
Mass Loss	Mass loss profiles indicate the formation of gaseous byproducts (e.g., NOx) during decomposition.[1]

Table 3: Kinetic Parameters of TEGDN Thermal Decomposition

Parameter	Value	Pressure (MPa)	Reference
Activation Energy (E_a_)	106.54 kJ·mol⁻¹	0.1	[5]
Pre-exponential Factor (A)	10⁹.¹⁷ s⁻¹	0.1	[5]
Activation Energy (E_a_)	120.82 kJ·mol⁻¹	2.0	[5]
Pre-exponential Factor (A)	10¹⁰.⁵⁶ s⁻¹	2.0	[5]
Activation Energy (E_a_) Range	149.24 - 162.88 kJ/mol	Not Specified	[1][6]
Enthalpy of Activation (ΔH≠)	203.9 kJ·mol⁻¹	Not Specified	[5]
Entropy of Activation (ΔS≠)	133.3 J·mol⁻¹·K⁻¹	Not Specified	[5]

Experimental Protocols

3.1. Differential Scanning Calorimetry (DSC) Protocol

This protocol outlines the procedure for analyzing the thermal properties of TEGDN, such as its decomposition temperature and enthalpy.

3.1.1. Instrument and Material Preparation

• Instrument: A calibrated Differential Scanning Calorimeter.

• Crucibles: Aluminum or gold-plated crucibles suitable for energetic materials. Use of hermetically sealed crucibles is recommended to contain any gaseous products.

• Atmosphere: High-purity nitrogen or argon gas for an inert atmosphere.

• Sample: Triethylene glycol dinitrate (TEGDN). Handle with appropriate safety precautions for energetic materials.

3.1.2. Experimental Procedure

• Baseline Correction: Perform a baseline run with two empty, sealed crucibles to ensure a stable baseline.[7] The temperature program should match the one used for the sample analysis.

• Sample Preparation:

  • Accurately weigh 1-3 mg of TEGDN into a crucible. Due to its liquid nature, careful handling is required.

  • Hermetically seal the crucible to prevent evaporation and contain decomposition products.

• Instrument Setup:

  • Place the sealed sample crucible and an empty, sealed reference crucible into the DSC cell.

  • Purge the cell with the inert gas at a constant flow rate (e.g., 20-50 mL/min).

• Thermal Program:

  • Equilibration: Equilibrate the sample at a starting temperature well below the expected decomposition, e.g., 30 °C.

  • Heating Ramp: Heat the sample at a constant rate (e.g., 5, 10, or 20 °C/min) to a final temperature beyond the decomposition event, for example, 300 °C. The heating rate can influence the observed peak temperatures.

• Data Analysis:

  • From the resulting heat flow versus temperature curve, determine the onset temperature of decomposition, the peak exothermic temperature, and the total enthalpy of decomposition (area under the peak).

3.2. Thermogravimetric Analysis (TGA) Protocol

This protocol describes the measurement of mass loss of TEGDN upon heating, providing information on its thermal stability and decomposition profile.

3.2.1. Instrument and Material Preparation

• Instrument: A calibrated Thermogravimetric Analyzer.

• Crucibles: Alumina or platinum crucibles.

• Atmosphere: High-purity nitrogen or argon gas.

• Sample: Triethylene glycol dinitrate (TEGDN).

3.2.2. Experimental Procedure

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of TEGDN into a tared TGA crucible.[8]

• Instrument Setup:

  • Place the crucible onto the TGA balance mechanism.

  • Purge the furnace with the inert gas at a constant flow rate (e.g., 20-50 mL/min).

• Thermal Program:

  • Equilibration: Equilibrate the sample at a starting temperature, e.g., 30 °C.

  • Heating Ramp: Heat the sample at a controlled linear rate (e.g., 10 °C/min) to a final temperature where decomposition is complete, for instance, 350 °C.

• Data Analysis:

  • Plot the sample mass (or mass percent) as a function of temperature.

  • Determine the onset temperature of decomposition (the temperature at which significant mass loss begins).

  • Analyze the derivative of the TGA curve (DTG curve) to identify the temperatures of maximum decomposition rates.

Visualizations

4.1. Experimental Workflow

Caption: Workflow for DSC and TGA analysis of TEGDN.

4.2. TEGDN Thermal Decomposition Pathway

Caption: Logical steps in the thermal decomposition of TEGDN.

References

• 1. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 2. imemg.org [imemg.org]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Thermogravimetric Analysis (TGA) vs Differential Scanning Calorimetry (DSC): Comparing Thermal Analysis Techniques | Lab Manager [labmanager.com]
• 5. researchgate.net [researchgate.net]
• 6. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]
• 7. fpe.umd.edu [fpe.umd.edu]
• 8. epfl.ch [epfl.ch]

Application Note: Determination of Anionic Impurities in Triethylene Glycol Dinitrate (TEGDN)

Introduction

Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer used in the formulation of explosives and propellants. The purity of TEGDN is critical to its stability, performance, and safety. Anionic impurities, often residual acids from synthesis (such as nitrate and sulfate) or degradation products (like formate), can significantly impact the chemical stability of TEGDN, as acidic residues may catalyze its decomposition.[1] Therefore, accurate and reliable methods for the determination of these anionic impurities are essential for quality control in the manufacturing and storage of TEGDN.

This application note details two effective methods for the quantification of anionic impurities in TEGDN: a primary method using Preparative Liquid Chromatography coupled with Ion Chromatography (Prep LC-IC) and an alternative method using Capillary Electrophoresis (CE). These protocols are designed for researchers, scientists, and quality control professionals.

Method 1: Preparative Liquid Chromatography-Ion Chromatography (Prep LC-IC)

This method provides a robust approach to separate the TEGDN matrix from the non-volatile anionic impurities, followed by sensitive quantification using ion chromatography with suppressed conductivity detection.[2]

1. Sample Preparation:

• Accurately weigh 1.0 g of the TEGDN sample.

• Dissolve the sample in 10 mL of a 50:50 (v/v) methanol-water solution.

• Vortex the solution until the sample is completely dissolved.

• Filter the sample through a 0.45 µm PTFE syringe filter prior to injection into the preparative LC system.

2. Preparative Liquid Chromatography (for Matrix Elimination): This step is designed to isolate the anionic impurities from the bulk TEGDN.

• Column: Eclipse XDB-C18 (250 mm × 9.4 mm, 5.0 µm)[2]

• Mobile Phase: 50:50 (v/v) Methanol:Water[2]

• Flow Rate: 1.5 mL/min[2]

• Column Temperature: 30 °C[2]

• Detection Wavelength: 210 nm[2]

• Injection Volume: 0.25 mL[2]

• Procedure:

  • Inject the prepared sample onto the preparative LC system.

  • Collect the fraction containing the early-eluting anionic impurities, which are not retained on the C18 column under these conditions. The collection window should be determined by analyzing standards of the target anions.

  • The TEGDN will be retained on the column and can be washed off later.

3. Ion Chromatography (for Anion Quantification):

• Analytical Column: Metrosep A Supp 5 (250 mm × 4.0 mm, 5.0 µm) or equivalent anion exchange column.[2]

• Eluent: 3.2 mmol/L Sodium Carbonate (Na₂CO₃) / 1.0 mmol/L Sodium Bicarbonate (NaHCO₃) solution.[2]

• Flow Rate: 0.7 mL/min[2]

• Column Temperature: 40 °C[2]

• Detector: Suppressed conductivity detector.[2]

• Injection Volume: 20 µL of the collected fraction from the preparative LC.[2]

• Quantification: Create a calibration curve using standard solutions of the target anions (e.g., nitrate, sulfate, formate).

A summary of the quantitative performance for the Prep LC-IC method is presented in Table 1.[2]

Anion	Linearity (r²)	Limit of Detection (µg/mL)	Precision (RSD, n=6)	Average Recovery (%)
Nitrate	>0.999	0.0025 - 0.0100	<2.0%	95.5 - 103.5
Sulfate	>0.999	0.0025 - 0.0100	<2.0%	95.5 - 103.5
Formate	>0.999	0.0025 - 0.0100	<2.0%	95.5 - 103.5

Table 1: Performance characteristics of the Prep LC-IC method for the analysis of anionic impurities in TEGDN.[2]

Caption: Workflow for Anionic Impurity Analysis in TEGDN using Prep LC-IC.

Method 2: Capillary Electrophoresis (CE)

Capillary electrophoresis offers a fast and efficient alternative for the separation and quantification of small inorganic and organic anions, requiring minimal sample and solvent consumption.[3][4]

1. Sample Preparation:

• Accurately weigh 0.1 g of the TEGDN sample.

• Dissolve the sample in 10 mL of the CE background electrolyte (see below).

• Vortex until fully dissolved.

• Filter the solution through a 0.22 µm syringe filter.

2. Capillary Electrophoresis Conditions:

• Instrument: Standard Capillary Electrophoresis system with UV detection.

• Capillary: Fused silica capillary, 50-75 µm i.d., effective length ~50 cm.

• Capillary Conditioning: Before first use, rinse with 1 M NaOH (30 min), then deionized water (10 min).[5] Between runs, flush with 0.1 M NaOH (2 min), water (2 min), and background electrolyte (5 min).[5]

• Background Electrolyte (BGE): 10 mM Acetate buffer, pH 3.3. This low pH is effective for separating nitrate and nitrite.[6] For a broader range of anions including sulfate, a chromate-based buffer with an EOF-reversal agent can be used for indirect UV detection.

• Applied Voltage: -25 kV (for reversed polarity if using an EOF reversal agent) or as optimized for the specific BGE.[5]

• Temperature: 25 °C[5]

• Injection: Hydrodynamic injection (e.g., 50 mbar for 5-10 seconds).

• Detection: Direct UV detection at 210 nm for nitrate and formate.[5][7] Indirect UV detection may be required for anions without a strong chromophore like sulfate.

• Quantification: Prepare calibration standards of target anions in the background electrolyte.

Caption: Principle of Anion Separation by Capillary Electrophoresis.

Summary

Both the Prep LC-IC and Capillary Electrophoresis methods provide reliable and sensitive means to determine anionic impurities in triethylene glycol dinitrate. The Prep LC-IC method is highly robust and ideal for completely removing the sample matrix, which can be beneficial for complex samples. The Capillary Electrophoresis method offers advantages in speed, reduced waste, and high separation efficiency, making it an excellent alternative for routine quality control analysis. The choice of method will depend on available instrumentation, sample throughput requirements, and the specific impurities of interest.

References

• 1. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 2. Determination of Anionic Impurities in Triethylene Glycol Dinitrate （TEGDN） by Preparative Liquid Chromatography-Ion Chromatography Method [energetic-materials.org.cn]
• 3. Capillary electrophoresis methods for impurity profiling of drugs: A review of the past decade - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Sample Stacking–Capillary Electrophoretic Analysis of Nitrate and Nitrite in Organic- and Conventional-Originated Baby Food Formulas from Turkey - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Application of capillary electrophoresis in anion binding studies: Complexation and separation of nitrate and nitrite by an azacryptand - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Casting Process of TEGDN-Based Propellants

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the casting process of triethylene glycol dinitrate (TEGDN)-based propellants. This document is intended for researchers and scientists in the fields of energetic materials and chemical propulsion. The information compiled herein is based on a comprehensive review of scientific literature and technical reports.

Introduction to TEGDN-Based Propellants

Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer used in solid propellant formulations to enhance processing characteristics and energetic performance.[1][2] It serves as a less sensitive and more stable alternative to nitroglycerin (NG).[1] TEGDN is a pale yellow, oily liquid that improves the flexibility of the propellant grain at various temperatures, preventing cracking and ensuring structural integrity.[2] Propellants incorporating TEGDN are typically composite propellants, where solid oxidizer particles and metallic fuels are dispersed within a polymeric binder matrix. The casting process is a critical manufacturing step that largely determines the final mechanical properties and ballistic performance of the propellant.

Materials and Equipment

Key Components of TEGDN-Based Propellants

A typical TEGDN-based composite propellant formulation consists of the following components:

• Polymeric Binder: Hydroxyl-terminated polybutadiene (HTPB) is a commonly used prepolymer.[3]

• Curing Agent (Crosslinker): Isocyanates such as isophorone diisocyanate (IPDI) or toluene diisocyanate (TDI) are used to cure the HTPB binder.[4][5][6]

• Energetic Plasticizer: Triethylene glycol dinitrate (TEGDN).

• Oxidizer: Ammonium perchlorate (AP) is a common choice.

• Metallic Fuel: Aluminum (Al) powder is often used to increase the specific impulse.

• Curing Catalyst: Catalysts like dibutyltin dilaurate (DBTDL) or triphenyl bismuth (TPB) are used to control the curing reaction rate.[7][8]

• Bonding Agent: To improve the adhesion between the binder and solid particles.

• Antioxidant: To prevent degradation of the polymer binder.

Necessary Equipment

• Vertical planetary mixer with vacuum capability

• Temperature-controlled mixing bowl

• Casting and curing mold assembly

• Vacuum chamber

• Thermostatically controlled oven

• Rheometer for viscosity measurements

• Differential Scanning Calorimeter (DSC) for cure characterization

• Universal testing machine for mechanical property testing

• Safety equipment for handling energetic materials

Experimental Protocols

The following protocols outline the general steps for the casting of a TEGDN-based composite propellant. Specific parameters may need to be optimized based on the exact formulation and desired properties.

Premixing of Liquid Components

• Preparation: Ensure the mixing bowl and all utensils are clean and dry.

• Binder and Plasticizer: Add the calculated amount of HTPB prepolymer and TEGDN plasticizer to the mixing bowl.

• Mixing: Mix the components at a controlled temperature (e.g., 50-60 °C) for a specified duration (e.g., 30 minutes) under vacuum to ensure homogeneity and remove any entrapped air.[9] Other liquid components like bonding agents can also be added at this stage.

Incorporation of Solid Components

• Addition of Solids: While mixing, gradually add the pre-weighed solid components, such as aluminum powder and ammonium perchlorate, to the liquid mixture. The order and rate of addition should be carefully controlled to ensure uniform dispersion.

• Continued Mixing: Continue mixing the slurry under vacuum for an extended period (e.g., 60-120 minutes) until a homogenous mixture is achieved. The viscosity of the slurry should be monitored periodically.[10][11]

Addition of Curing Agent and Casting

• Curing Agent Addition: Once a homogenous slurry is obtained, break the vacuum and add the stoichiometric amount of the curing agent (e.g., IPDI) and the catalyst.

• Final Mixing: Mix for a short duration (e.g., 10-15 minutes) to ensure the curing agent is evenly distributed. This marks the beginning of the pot life, the usable life of the propellant slurry before it cures.

• Casting: Pour the final propellant slurry into the prepared mold. The casting should be done under vacuum to prevent the entrapment of air bubbles, which can create voids in the final grain and lead to unpredictable burning behavior. Different casting techniques like vacuum casting or pressure casting can be employed.

Curing

• Curing Profile: Place the filled mold in a thermostatically controlled oven to cure. A typical curing cycle involves an elevated temperature (e.g., 50-70 °C) for several days (e.g., 5-10 days).[3][9]

• Monitoring: The curing process can be monitored by measuring the change in mechanical properties (e.g., hardness) over time.

• Demolding: Once the curing is complete and the propellant grain has reached the desired hardness, allow it to cool down to room temperature before carefully removing it from the mold.

Data Presentation

The following tables summarize typical quantitative data for TEGDN and a representative HTPB-based propellant.

Table 1: Properties of TEGDN [1][2]

Property	Value
Chemical Formula	C6H12N2O8
Molecular Weight	240.17 g/mol
Appearance	Pale yellow, oily liquid
Density	1.33 g/cm³
Melting Point	-19 °C
Boiling Point	Decomposes
Oxygen Balance	-46.6%
Heat of Explosion	3.4 MJ/kg

Table 2: Representative Formulation of a TEGDN-Plasticized HTPB Propellant

Component	Weight Percentage (%)
HTPB (Binder)	12-15
TEGDN (Plasticizer)	10-20
Ammonium Perchlorate (Oxidizer)	60-70
Aluminum (Fuel)	5-15
Curing Agent (e.g., IPDI)	1-2
Additives (Bonding agent, etc.)	1-3

Table 3: Typical Curing and Mechanical Properties

Parameter	Value
Curing Temperature	50 - 70 °C
Curing Time	5 - 10 days
Pot Life at 60 °C	4 - 8 hours
Tensile Strength	0.5 - 1.5 MPa
Elongation at Break	30 - 60 %
Shore A Hardness	60 - 80

Visualizations

Propellant Casting Workflow

The following diagram illustrates the general workflow for the casting of TEGDN-based propellants.

References

• 1. imemg.org [imemg.org]
• 2. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. cetjournal.it [cetjournal.it]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. apps.dtic.mil [apps.dtic.mil]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. publications.drdo.gov.in [publications.drdo.gov.in]

Application Notes and Protocols for the Characterization of Triethylene Glycol Dinitrate (TEGDN) using Infrared Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer used in the formulation of explosives and propellants.[1] Its chemical and thermal stability are critical properties that influence the safety and performance of these materials.[2] Infrared (IR) spectroscopy is a powerful and rapid analytical technique for the characterization of TEGDN. It allows for the identification of key functional groups, confirmation of the nitration process, and can be used for quality control and purity assessment.[3][4] This document provides detailed application notes and protocols for the characterization of TEGDN using Fourier Transform Infrared (FTIR) spectroscopy.

Principle of Infrared Spectroscopy for TEGDN Characterization

Infrared spectroscopy measures the absorption of infrared radiation by a sample at different wavelengths. Molecules absorb IR radiation at specific frequencies that correspond to the vibrational energies of their chemical bonds. The resulting spectrum is a unique fingerprint of the molecule, revealing the presence of specific functional groups.

For TEGDN, the most prominent features in the IR spectrum are the strong absorption bands associated with the nitrate ester (-ONO₂) groups.[3] The presence and position of these bands confirm the successful nitration of the parent triethylene glycol. Additionally, the spectrum will show characteristic absorptions for the ether linkages and alkane backbone of the molecule.[3] The absence of a broad hydroxyl (-OH) stretching band is a key indicator of the complete conversion of the starting material.[3]

Quantitative Data Presentation

The characteristic infrared absorption bands for TEGDN are summarized in the table below. These values can be used as a reference for the identification and characterization of TEGDN samples.

Vibrational Mode	Functional Group	Typical Wavenumber Range (cm⁻¹)
Asymmetric NO₂ Stretch	Nitrate Ester (-ONO₂)	1630 - 1660
Symmetric NO₂ Stretch	Nitrate Ester (-ONO₂)	1270 - 1290
O-N Stretch	Nitrate Ester (-O-N)	850 - 870
C-H Stretch	Ethylene Glycol Backbone	2850 - 3000
C-O-C Stretch (Ether Linkage)	Ether	~1100

Table 1: Characteristic Infrared Absorption Bands for TEGDN. Data compiled from multiple sources.[3]

Experimental Protocols

Due to the energetic nature of TEGDN, proper safety precautions must be taken at all times. It is recommended to handle only small quantities and to use appropriate personal protective equipment. The Attenuated Total Reflectance (ATR) FTIR technique is highly recommended for the analysis of energetic materials like TEGDN as it requires minimal sample preparation.

Protocol 1: Analysis of TEGDN using Attenuated Total Reflectance (ATR) FTIR

Objective: To obtain a high-quality infrared spectrum of a liquid TEGDN sample for identification and characterization.

Materials:

• FTIR Spectrometer with an ATR accessory (e.g., with a diamond or zinc selenide crystal)

• TEGDN sample (liquid)

• Solvent for cleaning (e.g., isopropanol or acetone)

• Lint-free wipes

• Appropriate Personal Protective Equipment (PPE): safety glasses, gloves, lab coat.

Procedure:

• Instrument Preparation:

  • Ensure the FTIR spectrometer and ATR accessory are clean and in good working order.

  • Perform a background scan to account for atmospheric and instrumental interferences. This is a critical step for obtaining a clean sample spectrum.

• Sample Application:

  • Place a small drop of the liquid TEGDN sample directly onto the center of the ATR crystal. Only a minimal amount is needed to cover the crystal surface.

• Spectrum Acquisition:

  • Lower the ATR press to ensure good contact between the sample and the crystal.

  • Acquire the FTIR spectrum. Typical acquisition parameters are a spectral range of 4000-400 cm⁻¹, a resolution of 4 cm⁻¹, and an accumulation of 16-32 scans.

• Data Analysis:

  • Process the acquired spectrum (e.g., baseline correction, if necessary).

  • Identify the characteristic absorption bands of TEGDN as listed in Table 1.

  • Compare the obtained spectrum with a reference spectrum of pure TEGDN if available.

  • Verify the absence of a broad absorption band in the 3200-3600 cm⁻¹ region, which would indicate the presence of unreacted hydroxyl groups from the starting material.[3]

• Cleaning:

  • Thoroughly clean the ATR crystal and press with a suitable solvent (e.g., isopropanol or acetone) and a lint-free wipe.

  • Perform a clean check by acquiring a spectrum of the empty, clean crystal to ensure no sample residue remains.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the characterization of TEGDN using ATR-FTIR spectroscopy.

Caption: Workflow for TEGDN analysis via ATR-FTIR.

References

• 1. Triethylene glycol dinitrate - Wikipedia [en.wikipedia.org]
• 2. imemg.org [imemg.org]
• 3. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 4. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]

Application Notes and Protocols for Incorporating TEGDN into Green Propellant Formulations

Audience: Researchers, scientists, and drug development professionals.

Introduction

Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer increasingly utilized in the development of "green" propellant formulations. Its primary role is to enhance the mechanical properties of propellant grains, particularly at low temperatures, while also contributing to the overall energy output. Compared to traditional plasticizers like nitroglycerin (NG), TEGDN offers significantly reduced sensitivity to shock, friction, and impact, making it a key component in the formulation of Insensitive Munitions (IM). Furthermore, its application allows for the replacement of potentially carcinogenic and environmentally harmful compounds, such as dinitrotoluene (DNT) and dibutyl phthalate (DBP), aligning with the global trend towards greener energetic materials.

These application notes provide a comprehensive overview of TEGDN, including its synthesis, physical properties, and performance characteristics. Detailed protocols for the formulation and characterization of TEGDN-based propellants are provided to guide researchers in this field.

TEGDN: Properties and Performance

TEGDN serves as an energetic plasticizer, meaning it not only improves the plasticity of the propellant matrix but also exothermically decomposes, contributing to the propulsive force. Its lower nitrogen content and negative oxygen balance compared to NG result in a lower heat of explosion but a larger volume of detonation gases. A key advantage of TEGDN is its significantly better thermal stability and lower sensitivity to external stimuli.

Physical and Chemical Properties

A comparison of the fundamental properties of TEGDN and Nitroglycerin is provided in Table 1.

Property	TEGDN (Triethylene Glycol Dinitrate)	Nitroglycerin (Glycerol Trinitrate)
Chemical Formula	C₆H₁₂N₂O₈	C₃H₅N₃O₉
Molecular Weight	240.17 g/mol	227.09 g/mol
Appearance	Pale yellow, oily liquid	Yellow, oily liquid
Density	1.335 g/cm³	1.591 g/cm³
Solidification Point	-19 °C	+13.2 °C (stable form)
Decomposition Temp.	228 °C (at 760 mmHg)	50 - 60 °C
Nitrogen Content	11.67 %	18.50 %
Oxygen Balance (CO₂)	-66.7 %	+3.5 %

Data sourced from multiple references.

Explosive and Sensitivity Properties

The reduced sensitivity of TEGDN is a primary driver for its use in modern propellant systems. Table 2 summarizes key performance and sensitivity metrics in comparison to Nitroglycerin.

Property	TEGDN	Nitroglycerin
Heat of Explosion	725 kcal/kg	1,616 kcal/kg
Detonation Gas Volume	1,202 l/kg	782 l/kg
Detonation Velocity	~2,000 m/s (heavily confined)	7,600 m/s
Impact Sensitivity (BAM Fallhammer)	>100 cm (2 kg weight)	20 cm (2 kg weight)
Friction Sensitivity (BAM Friction)	Unaffected (No reaction up to 353 N)	Sensitive
Card Gap Test	0.48 cm	2.31 cm

Data sourced from reference.

Representative Green Propellant Formulations

The incorporation of TEGDN is versatile, finding use in double-base, composite, and novel "greener" composite systems. Its function is to plasticize the binder matrix, improve processability, and enhance low-temperature mechanical properties.

Double-Base Propellant Formulation

In this formulation, TEGDN is used to partially or fully replace nitroglycerin to reduce sensitivity.

Component	Mass Percentage (wt. %)	Purpose
Nitrocellulose (NC)	59%	Energetic Binder
Nitroglycerin (NG)	29%	Energetic Plasticizer
TEGDN	10%	Energetic Plasticizer / Insensitizer
Stabilizer (e.g., Carbamite)	2%	Chemical Stability

Data sourced from reference.

"Green" Composite Propellant Formulation

This formulation replaces traditional binders and oxidizers with more environmentally benign alternatives, utilizing TEGDN as the energetic plasticizer.

Component	Mass Percentage (wt. %)	Purpose
Phase-Stabilized Ammonium Nitrate (PSAN)	73%	"Green" Oxidizer
Polyurethane (PU, from recycled PET)	12%	"Green" Binder
TEGDN	~14.7%	Energetic Plasticizer
Ferric Oxide (Fe₂O₃)	1%	Burn Rate Modifier

Formulation adapted from references.

Experimental Protocols

The following sections provide detailed protocols for the synthesis of TEGDN and the characterization of TEGDN-based propellant formulations. Safety Precaution: All work with energetic materials must be conducted by trained personnel in properly equipped laboratories with appropriate personal protective equipment (PPE) and safety measures (e.g., blast shields, remote operation).

Protocol for Synthesis and Purification of TEGDN

This protocol describes a lab-scale synthesis of TEGDN via the nitration of triethylene glycol (TEG).

Materials and Equipment:

• Triethylene glycol (TEG)

• Concentrated Nitric Acid (98%)

• Concentrated Sulfuric Acid (98%)

• Dichloromethane (DCM)

• Sodium Bicarbonate (5% aqueous solution)

• Deionized Water

• Ice/Salt Bath

• Jacketed Reaction Vessel with Overhead Stirrer and Temperature Probe

• Separatory Funnel

• Rotary Evaporator

Procedure:

• Prepare Nitrating Mixture: In the jacketed reaction vessel, cool 150 g of 98% sulfuric acid and 257 g of 98% nitric acid in 1000 mL of dichloromethane to 0 °C using the ice/salt bath.

• Prepare Glycol Solution: In a separate beaker, dissolve 150 g of triethylene glycol in 300 mL of dichloromethane.

• Nitration Reaction: Slowly add the glycol solution to the vigorously stirred nitrating mixture. The addition rate must be controlled to maintain the reaction temperature between 0 °C and 2 °C.

• Reaction Completion: After the addition is complete, continue stirring for an additional 15 minutes.

• Quenching and Separation: Stop stirring and allow the layers to separate. The upper layer contains the TEGDN product dissolved in DCM.

• Washing and Neutralization: Decant the product layer into a large separatory funnel.

  • Wash three times with 200 mL portions of cold deionized water.

  • Wash with 200 mL portions of 5% sodium bicarbonate solution until the aqueous layer is neutral or slightly basic.

  • Wash again with two 200 mL portions of deionized water to remove residual salts.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate. Filter to remove the drying agent. Remove the dichloromethane solvent using a rotary evaporator under reduced pressure to yield the final TEGDN product.

Caption: Workflow for TEGDN synthesis and subsequent purification.

Protocol for Burn Rate Measurement using a Strand Burner

This protocol outlines the procedure for determining the linear burn rate of a propellant strand at a constant pressure, a critical parameter for motor design.

Materials and Equipment:

• Cured propellant strands (typically 3-5 mm in diameter, 50-100 mm long)

• Inhibitor coating (e.g., epoxy paint)

• Crawford-type strand burner (high-pressure vessel)

• Pressurized nitrogen source with regulator

• Ignition system (e.g., Nichrome wire)

• Data acquisition system with timing sensors (e.g., fuse wires embedded in the strand)

• High-speed camera (optional)

Procedure:

• Strand Preparation:

  • Cut a uniform, void-free section of the cured propellant.

  • Embed timing fuse wires at a precisely measured distance apart (e.g., 50 mm).

  • Coat the side surfaces of the strand with an inhibitor to ensure end-burning (cigarette-style) combustion. Leave the ends uncoated.

  • Mount an ignition source (e.g., a Nichrome wire with pyrotechnic paste) at one end of the strand.

• Apparatus Setup:

  • Securely mount the prepared strand inside the Crawford burner.

  • Connect the ignition and timing wire leads to the data acquisition system.

  • Seal the pressure vessel.

• Test Execution:

  • Purge the vessel with nitrogen to remove air.

  • Pressurize the vessel with nitrogen to the desired test pressure (e.g., 7 MPa).

  • Arm the ignition and data acquisition systems.

  • Remotely trigger the ignition system to ignite the propellant strand.

• Data Acquisition:

  • The data acquisition system will record the time interval between the breaking of the first and second timing wires as the flame front consumes them.

• Calculation:

  • Calculate the burn rate (r) using the formula: r = L / t

    • Where L is the distance between the timing wires and t is the measured time interval.

• Post-Test:

  • Safely vent the pressure from the vessel.

  • Open the vessel and inspect the remains of the propellant strand.

  • Repeat the procedure for a range of pressures to determine the pressure exponent (n) from Vieille's Law (r = aPⁿ).

Caption: General workflow for propellant formulation and characterization.

Protocol for Friction Sensitivity (BAM Friction Test)

This protocol determines the sensitivity of a propellant to frictional stimuli according to the BAM (Bundesanstalt für Materialforschung und -prüfung) method.

Materials and Equipment:

• BAM Friction Apparatus

• Porcelain plates (25 x 25 x 5 mm)

• Porcelain pins (10 mm diameter, 15 mm height)

• Set of calibrated weights

• Propellant sample (sieved to <0.5 mm if solid)

• Spatula

Procedure:

• Sample Preparation:

  • Ensure the propellant sample is in a fine, powdered, or paste-like form. A sample volume of approximately 10 mm³ is required.

• Apparatus Setup:

  • Install a new, clean porcelain plate and pin into the apparatus.

  • Place the 10 mm³ sample onto the center of the porcelain plate.

  • Carefully lower the loading arm so the pin rests on the sample.

• Test Execution:

  • Hang a selected weight onto a notch on the loading arm to apply a specific normal force (e.g., starting at a low force of 10 N).

  • Ensure all safety shields are in place.

  • Activate the motor. The apparatus will move the plate back and forth under the pin a distance of 10 mm, one time.

• Observation and Reporting:

  • Observe the sample for any reaction during the test. A positive event is defined as a crackling sound, spark, flame, or explosion.

  • Record the result (reaction or no reaction) for the given load.

• Staircase Method:

  • Conduct a series of trials to find the lowest force at which a reaction occurs. The "Bruceton" or "up-and-down" staircase method is typically used to determine the 50% probability of initiation.

  • If a reaction occurs, the next test is performed at a lower force. If no reaction occurs, the next test is performed at a higher force.

  • The test is complete when a specified number of trials (e.g., 20-30) have been conducted.

• Data Analysis:

  • Analyze the results statistically to determine the friction sensitivity, often reported as the load at which there is a 50% probability of initiation (F₅₀).

Signaling and Decomposition Pathways

The thermal decomposition of a TEGDN-plasticized propellant is a complex, multi-stage process initiated by the cleavage of the weakest chemical bonds within the energetic ingredients.

Initiation: The primary and rate-determining step for TEGDN decomposition is the homolytic cleavage of the O-NO₂ bond. This requires an activation energy of approximately 150-163 kJ/mol and produces an alkoxyl radical and a nitrogen dioxide (NO₂) radical.

Propagation: The highly reactive NO₂ radical then initiates a cascade of secondary reactions, abstracting hydrogen atoms from the TEGDN backbone and attacking the binder and other components of the formulation. This leads to the rapid breakdown of the polymer matrix and the generation of a variety of gaseous products, including H₂O, CO, CO₂, N₂, and various nitrogen oxides (NOx).

Combustion: In a full propellant formulation, the decomposition of the oxidizer (e.g., AP or AN) releases oxygen-rich species that react with the fuel-rich fragments from the TEGDN and binder decomposition, sustaining the combustion process at the propellant surface and in the gas phase. Catalysts, such as iron oxide, can lower the decomposition temperature of the oxidizer and increase the overall burn rate.

Caption: Logical pathway of TEGDN propellant thermal decomposition.

Measuring the Impact Sensitivity of TEGDN Formulations

An Application Note for Researchers

Abstract

Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer increasingly used as a substitute for more sensitive materials like nitroglycerin (NG) in propellant and explosive formulations to enhance safety and meet Insensitive Munitions (IM) requirements.[1][2] Its lower sensitivity to shock, friction, and impact is a critical characteristic that must be precisely quantified.[1] This document provides detailed protocols for measuring the impact sensitivity of TEGDN and its formulations using the standardized drop-weight impact test, with data analysis performed via the Bruceton method. The aim is to provide researchers, scientists, and formulation professionals with a comprehensive guide to assessing the safety characteristics of these energetic materials.

Introduction to Impact Sensitivity

Impact sensitivity is a critical measure of the safety of an energetic material, quantifying its propensity to initiate a reaction when subjected to a mechanical impact.[3] This property is not intrinsic to the molecule alone but is heavily influenced by the formulation's composition, crystal structure, particle size, and the presence of additives.[4] For formulations containing TEGDN, impact sensitivity testing is essential to verify the desensitizing effect of the plasticizer and to ensure the final product meets safety standards for handling, transport, and use.

The most common method for determining impact sensitivity is the drop-weight test, where a standard weight is dropped from varying heights onto a small sample of the material.[3][4] The result is typically expressed as the H₅₀ value, which is the drop height at which there is a 50% probability of causing an initiation (e.g., a "go" event, often detected by sound, flash, or smoke).[3][4][5] A higher H₅₀ value corresponds to a less sensitive, safer material.

Factors Influencing Impact Sensitivity

Several variables can affect the measured impact sensitivity of a TEGDN formulation. It is crucial to control these factors to ensure reproducible and comparable results.

• Formulation Composition: The concentration of TEGDN, the type of binder (e.g., nitrocellulose), and the presence of other energetic components (e.g., RDX) significantly alter sensitivity.

• Physical State: Sample preparation is critical. Factors like sample mass, density, and particle size distribution can create localized "hot spots" that influence initiation.

• Test Conditions: Environmental factors such as temperature and humidity must be controlled.[4]

• Apparatus Specifics: The type of apparatus (e.g., BAM, ERL Type 12), drop weight mass, and the use of grit paper can significantly affect the outcome.[3][5][6]

Key factors that can alter impact sensitivity results.

Quantitative Data for TEGDN Formulations

Pure TEGDN is significantly less sensitive to impact than traditional energetic plasticizers like nitroglycerin. Formulations incorporating TEGDN generally exhibit enhanced stability, although the final H₅₀ value depends on the other constituents.

Formulation Composition	Test Method/Apparatus	Drop Weight (kg)	H₅₀ (cm)	Reference(s)
Pure TEGDN	Bureau of Mines (BM)	2.0	> 100	[1]
Pure Nitroglycerin (for comparison)	Bureau of Mines (BM)	2.0	15	[1]
Single Base Propellant (SSE, Control)	BAM Drop Hammer	2.0	~35 - 45 (est.)	[6]
Single Base Propellant with TEGDN Plasticizer	BAM Drop Hammer	2.0	~35 - 45 (est.)	[6]
RDX/Viton (95/5) (for comparison)	Fall Hammer	2.0	35	[7]
RDX/Viton (75/25) (for comparison)	Fall Hammer	2.0	68	[7]

Note: The impact sensitivities for the propellant formulations were reported to be "of the same order." Specific values are estimated for illustrative purposes. As shown with the RDX/Viton compositions, increasing the binder/plasticizer content generally decreases sensitivity (increases H₅₀).

Experimental Protocol: Drop-Weight Impact Test (Bruceton Method)

This protocol outlines the standard procedure for determining the H₅₀ value of a solid TEGDN formulation using a drop-weight apparatus and the "Up-and-Down" or Bruceton statistical method.

Apparatus

• Drop-Weight Impact Tester: A device capable of dropping a known mass from a precisely controlled and variable height onto a sample (e.g., BAM or ERL Type 12 apparatus).[4][6]

• Drop Weight: A standard mass, typically 2.0 kg or 2.5 kg.[4][6]

• Anvil, Striker, and Guide: Hardened steel components that confine and receive the impact.

• Sample Holder/Preparation Tools: For consistently measuring and preparing samples of a specific volume or mass (typically 30-40 mg).[4][7]

• Initiation Detection System: An auditory sensor, microphone, or visual observation to determine if a "go" (reaction) or "no-go" (no reaction) event occurs.

• Safety Shield: A blast shield to protect the operator.

Sample Preparation

• Ensure the TEGDN formulation is dried to remove residual solvents or moisture, which can affect results.

• Carefully measure a consistent amount of the sample material (e.g., 40 mg) for each test.

• If using a confined test, place the sample into the sample cup. For unconfined tests, place the sample directly on the anvil, often on a piece of grit paper to promote initiation.[5]

Test Procedure (Up-and-Down Staircase Method)

The Bruceton method is a sequential testing process designed to efficiently converge on the 50% probability height (H₅₀).

• Establish Test Parameters:

  • Select the drop weight (e.g., 2.0 kg).

  • Choose a step increment (d) for the drop height (e.g., 5 cm). The step size should be chosen to be close to the expected standard deviation of the response.

• Initial Height Estimation: Start with an initial drop height (H₁) estimated to be near the expected H₅₀ of the formulation.

• First Drop: Perform the first test at height H₁.

• Subsequent Drops (The "Staircase"):

  • If the result is a "go" (initiation), the next test is performed at one step increment lower (Hᵢ₊₁ = Hᵢ - d).

  • If the result is a "no-go" (no initiation), the next test is performed at one step increment higher (Hᵢ₊₁ = Hᵢ + d).

• Continue Testing: Repeat this process for a predetermined number of trials (typically 20-50 drops). Record the sequence of "go" (X) and "no-go" (O) results at each height level tested.

Experimental workflow for the Bruceton "Up-and-Down" method.

Data Analysis

After completing the series of drops, the H₅₀ value and standard deviation are calculated.

• Tabulate the number of "go" and "no-go" events at each height level tested.

• Identify the less frequent event ("go" or "no-go"). The analysis will be based on this event type.

• Calculate H₅₀ using the formula: H₅₀ = H₀ + d * (A/N ± 0.5)

  • H₀: The lowest height level at which the less frequent event occurred.

  • d: The step increment.

  • N: The total number of the less frequent events.

  • A: A statistical sum calculated from the data table (A = Σ i * nᵢ), where 'i' is the level number (0, 1, 2...) and 'nᵢ' is the number of events at that level.

  • Use +0.5 if analyzing "no-go" events and -0.5 if analyzing "go" events.

Conclusion

Accurate and reproducible measurement of impact sensitivity is fundamental to the safe development and handling of TEGDN-based energetic formulations. The drop-weight impact test, analyzed with the Bruceton method, provides a standardized and statistically robust means of quantifying this critical safety parameter. By carefully controlling formulation, sample preparation, and test conditions, researchers can reliably characterize the reduced sensitivity benefits offered by TEGDN, ensuring the development of safer, next-generation energetic materials.

References

• 1. imemg.org [imemg.org]
• 2. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Understanding Explosive Sensitivity with Effective Trigger Linkage Kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chemical Descriptors for a Large-Scale Study on Drop-Weight Impact Sensitivity of High Explosives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. imemg.org [imemg.org]
• 7. files01.core.ac.uk [files01.core.ac.uk]

Technical Notes & Optimization

Technical Support Center: Optimizing Triethylene Glycol Dinitrate (TEGDN) Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of triethylene glycol dinitrate (TEGDN).

Troubleshooting Guide

This guide addresses common issues encountered during TEGDN synthesis, offering potential causes and solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield	- Incomplete nitration due to incorrect reactant ratios.- Reaction temperature is too low, slowing the reaction rate.- Loss of product during workup and purification.	- Optimize the molar ratio of nitric acid to triethylene glycol (TEG); ratios of 2:1 to 4:1 have been reported to be effective.[1]- Ensure the reaction temperature is maintained within the optimal range of -15°C to +10°C.[1]- Use solvent extraction with a suitable solvent like dichloromethane to minimize product loss during aqueous washing.[1][2]
Product Instability / Decomposition	- Presence of residual acidic impurities (nitric acid, sulfuric acid) which can catalyze decomposition.[1]- Reaction temperature exceeding the safe limit (above 20-25°C), leading to thermal decomposition.[3]- Formation of unstable sulfated byproducts.	- Thoroughly wash the crude product with water, followed by a wash with a weak basic solution (e.g., 10% sodium carbonate) to neutralize residual acids.[3]- Strictly control the reaction temperature with an efficient cooling bath (e.g., ice-salt bath).[3]- Optimize the mixed acid composition; a lower concentration of sulfuric acid can reduce sulfation.
Formation of Byproducts	- Incomplete reaction leading to partially nitrated intermediates.- Side reactions, such as oxidation or sulfation.[4]- Uncontrolled reaction temperature.	- Ensure a sufficient molar excess of the nitrating agent is used.- Maintain the recommended temperature range to minimize side reactions.- Purify the final product using vacuum distillation or chromatography to remove byproducts.[2][4]
Difficulty in Phase Separation	- High concentration of sulfuric acid can increase the time required for the separation of the product and spent acid phases.	- Consider adjusting the weight ratio of nitric acid to sulfuric acid. A ratio of 60:40 has been shown to be effective.[1]
Unstable Spent Acid	- TEGDN is highly soluble in the spent acid, making the acid phase unstable and hazardous.[5]	- A co-nitration approach with trimethylolethane can generate a more stable spent acid phase.[1]

Frequently Asked Questions (FAQs)

Q1: What are the optimal reaction conditions for maximizing TEGDN yield?

A1: Studies have shown that optimal conditions can be achieved with a nitric acid to sulfuric acid (HNO₃/H₂SO₄) weight ratio of 60:40 and a nitric acid to triethylene glycol (HNO₃/TEG) molar ratio of 4:1.[1][6] Under these conditions, at a nitration temperature of 15°C, a maximum yield of 95.2% has been reported.[6] Another source suggests a 75:25 weight ratio of HNO₃ to H₂SO₄ and a 2:1 molar ratio of HNO₃ to TEG can also yield over 95%.[1]

Q2: How can I minimize the risk of explosion during synthesis?

A2: Strict temperature control is crucial. The nitration reaction is highly exothermic, and the temperature should be maintained below 20°C, and ideally between 0°C and 2°C, to prevent decomposition of the product.[3] Avoid sparks, excessive heat, impact, and friction.[7] It is also critical to manage the spent acid safely, as it can be unstable.[5]

Q3: What are the common impurities in TEGDN synthesis and how can they be removed?

A3: Common impurities include residual nitric and sulfuric acids, partially nitrated products, and sulfated byproducts.[4] Purification typically involves several steps:

• Aqueous Washing: To remove the bulk of the residual acids.[1]

• Neutralization: Washing with a weak base solution, such as 10% sodium carbonate, to neutralize any remaining acid.[3]

• Solvent Extraction: Using an organic solvent like dichloromethane to separate the TEGDN from the aqueous layer.[1]

• Drying and Concentration: Removing the solvent, often with a rotary evaporator, to obtain the pure product.[3]

Q4: Can alternative nitrating agents be used instead of the traditional mixed acid?

A4: Yes, alternative methods using nitrate salts such as ammonium nitrate in combination with sulfuric acid have been explored.[2] This approach can offer advantages in terms of safety and reaction control.[4]

Q5: What is the role of a solvent in the synthesis of TEGDN?

A5: An inert solvent like dichloromethane can be used as a reaction medium.[3] It helps to better control the reaction temperature by dissipating the heat generated during the exothermic nitration process. It also facilitates the subsequent purification steps, particularly the separation and washing of the product.

Experimental Protocols

Protocol 1: Synthesis of Triethylene Glycol Dinitrate

This protocol is based on established laboratory procedures.[3]

Materials:

• Triethylene glycol (TEG)

• Concentrated Nitric Acid (66.6%)

• Concentrated Sulfuric Acid (98%)

• Dichloromethane

• Ice

• Salt

Procedure:

• Prepare a nitrating mixture by carefully adding 37.8 g of 66.6% nitric acid to 66 g of 98% sulfuric acid in 120 mL of dichloromethane.

• Cool this mixture to 0°C in an ice-salt bath.

• Slowly add 15 g of triethylene glycol to the stirred nitrating mixture, ensuring the temperature is maintained between 0°C and 2°C.

• After the addition is complete, continue stirring for 15 minutes.

• Stop stirring and allow the layers to separate.

Protocol 2: Purification of Triethylene Glycol Dinitrate

Materials:

• Crude TEGDN solution in dichloromethane (from Protocol 1)

• Deionized Water

• 10% Sodium Carbonate Solution

• Separatory Funnel

Procedure:

• Decant the top layer containing the TEGDN product and transfer it to a separatory funnel.

• Wash the organic layer by shaking with three 20 mL portions of deionized water.

• Follow with a final wash with one 50 mL portion of deionized water.

• To ensure all acid is removed, wash the product layer with a portion of 10% sodium carbonate solution until the aqueous layer is no longer acidic.

• Remove the solvent using a rotary evaporator or by gently warming on a water bath at 60°C to yield the purified TEGDN.

Data Presentation

Table 1: Optimized Reaction Parameters for TEGDN Synthesis

Parameter	Value	Reference
Nitration Temperature	15°C	[6]
HNO₃/H₂SO₄ Weight Ratio	60:40	[1][6]
HNO₃/TEG Molar Ratio	4:1	[1][6]
Resulting Yield	95.2%	[1][6]

Table 2: Physical Properties of Triethylene Glycol Dinitrate

Property	Value	Reference
Molecular Weight	240.17 g/mol	[1]
Density	1.33 g/cm³	[1]
Melting Point	-19°C	[1]
Water Solubility (25°C)	7,430 mg/L	[1]
Decomposition Temperature	228°C (at 760 mmHg)	[4]

Visualizations

Caption: A flowchart of the TEGDN synthesis and purification process.

References

• 1. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 2. US20120130115A1 - Methods of producing nitrate esters - Google Patents [patents.google.com]
• 3. Synthesis of TEGDN [a.osmarks.net]
• 4. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]
• 5. imemg.org [imemg.org]
• 6. researchgate.net [researchgate.net]
• 7. copperheadchemical.com [copperheadchemical.com]

Technical Support Center: Reducing Byproducts in TEGDN Nitration

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the nitration of triethylene glycol (TEG) to produce triethylene glycol dinitrate (TEGDN). Our focus is on minimizing byproduct formation to enhance product purity, stability, and yield.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in TEGDN nitration?

A1: The primary byproducts in TEGDN synthesis stem from incomplete reactions, side reactions, and residual reactants.[1] These include:

• Partially nitrated intermediates: Primarily triethylene glycol mononitrate, resulting from incomplete nitration.[1]

• Unreacted starting materials: Residual triethylene glycol (TEG).[1]

• Residual acids: Unreacted nitric acid (HNO₃) and sulfuric acid (H₂SO₄) from the nitrating mixture.[1]

• Decomposition products: Nitrogen oxides (NOₓ) can form, especially if the reaction temperature is not properly controlled.[1]

• Water (H₂O): Formed as a byproduct of the esterification reaction.[1]

• Sulfated byproducts: Resulting from side reactions with sulfuric acid.[2]

Q2: How do reaction conditions affect byproduct formation?

A2: Several key parameters critically influence the formation of byproducts:

• Temperature: The nitration of TEG is a highly exothermic reaction.[3] Elevated temperatures can lead to thermal decomposition of the nitrate ester, producing nitrogen oxides.[1] Conversely, excessively low temperatures can cause reactants to freeze and separate.

• Acid Ratios: The weight ratio of nitric acid to sulfuric acid and the molar ratio of nitric acid to TEG are critical. An improper ratio can lead to incomplete nitration or an increase in side reactions.

• Reaction Time: While the reaction is generally rapid, insufficient reaction time can result in incomplete conversion to the dinitrate form.[3] However, prolonged reaction times, especially at higher temperatures, can increase the formation of degradation byproducts.[2]

• Mixing: Inadequate agitation can lead to localized "hot spots" and non-uniform concentrations of reactants, promoting side reactions and decomposition.[3]

Q3: What are the general strategies to minimize byproducts?

A3: Minimizing byproducts involves a combination of optimizing reaction conditions and implementing a thorough purification process. Key strategies include:

• Strict Temperature Control: Maintaining the recommended temperature range throughout the addition of TEG and the subsequent reaction period is crucial.

• Optimization of Acid Ratios: Using experimentally determined optimal ratios of nitric acid to sulfuric acid and to TEG will drive the reaction towards completion and minimize side reactions.

• Controlled Addition of Reactants: A slow, controlled addition of TEG to the nitrating mixture helps to manage the exothermic nature of the reaction and maintain a consistent temperature.

• Thorough Purification: A multi-step purification process involving washing with water, neutralization with a weak base, and potentially solvent extraction is essential to remove residual acids and other impurities.[1]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your TEGDN synthesis experiments.

Issue	Possible Cause	Recommended Solution
Low Yield of TEGDN	Incomplete nitration due to suboptimal acid ratios.	Optimize the HNO₃/H₂SO₄ weight ratio and the HNO₃/TEG molar ratio. Studies have shown optimal yields with specific ratios (see table below).
Reaction temperature is too low, leading to a slow reaction rate.	Ensure the reaction temperature is within the optimal range (e.g., -15°C to +10°C).[1]
Insufficient reaction time.	While the reaction is fast, ensure adequate time for completion after the addition of TEG, typically around 10-15 minutes.[3]
Product is Discolored (Yellow to Brown)	Decomposition of the product due to high reaction temperatures.	Maintain strict temperature control and ensure efficient cooling. The addition of TEG should be slow enough to prevent temperature spikes.
Presence of nitrogen oxide byproducts.	Ensure proper venting of the reaction vessel. Lowering the reaction temperature can also reduce the formation of these byproducts.
Poor Separation of TEGDN and Spent Acid	Emulsion formation.	Allow the mixture to stand for a longer period. Gentle swirling instead of vigorous shaking during washing can also help prevent emulsions.
High solubility of TEGDN in the spent acid.	Drowning the reaction mixture in ice water can facilitate better phase separation.[3]
Acidic Product After Washing	Insufficient washing.	Increase the number of water washes. Check the pH of the final wash water to ensure it is neutral.
Incomplete neutralization.	Ensure a slight excess of a weak basic solution (e.g., sodium carbonate) is used for neutralization, followed by further water washes to remove residual base and salts.[1]

Quantitative Data Summary

The following table summarizes key quantitative parameters for optimizing TEGDN nitration to maximize yield and minimize byproducts.

Parameter	Recommended Value/Range	Expected Outcome	Reference
HNO₃/H₂SO₄ Weight Ratio	60:40 to 75:25	Maximizes TEGDN yield.	[1][4]
HNO₃/TEG Molar Ratio	2:1 to 4:1	Ensures complete dinitration.	[1][4]
Reaction Temperature	-15°C to +10°C	Minimizes thermal decomposition and side reactions.	[1]
Reaction Time (post-addition)	6 to 11 minutes	Sufficient for reaction to reach equilibrium.	[1]

Experimental Protocols

Key Experiment: Laboratory-Scale TEGDN Synthesis

This protocol is a representative example for the synthesis of TEGDN. Warning: This procedure involves highly corrosive and energetic materials and should only be performed by trained professionals in a controlled laboratory setting with appropriate safety measures.

Materials:

• Triethylene glycol (TEG), high purity

• Concentrated Nitric Acid (e.g., 70%)

• Concentrated Sulfuric Acid (e.g., 98%)

• Sodium Bicarbonate solution (e.g., 5% w/v)

• Deionized water

• Ice

• Dichloromethane (for extraction, optional)

• Magnesium sulfate (for drying, optional)

Equipment:

• Jacketed reaction vessel with overhead stirrer and temperature probe

• Dropping funnel

• Cooling bath (e.g., cryostat or ice-salt bath)

• Separatory funnel

• Beakers and flasks

• pH indicator paper

Procedure:

• Preparation of the Nitrating Mixture: In the jacketed reaction vessel, cool the required amount of sulfuric acid to below 0°C. Slowly add the nitric acid while maintaining the low temperature and stirring.

• Nitration Reaction: Cool the nitrating mixture to the desired reaction temperature (e.g., 0°C). Begin slow, dropwise addition of TEG from the dropping funnel. Carefully monitor the internal temperature and adjust the addition rate to maintain it within the desired range (e.g., 0-5°C).

• Reaction Completion: After the addition of TEG is complete, continue stirring for a specified period (e.g., 15 minutes) while maintaining the reaction temperature.

• Quenching and Separation: Pour the reaction mixture slowly into a beaker containing a significant excess of crushed ice and water with stirring. This will "drown" the reaction and cause the TEGDN to separate as an oily layer. Transfer the mixture to a separatory funnel and allow the layers to separate. Drain and collect the lower spent acid layer.

• Washing and Neutralization:

  • Wash the TEGDN layer with cold deionized water. Separate the layers.

  • Wash with a cold, dilute solution of sodium bicarbonate to neutralize any remaining acid. Check the pH of the aqueous layer to ensure it is neutral or slightly basic.

  • Wash again with cold deionized water to remove any residual salts.

• Drying and Isolation (Optional): For higher purity, the TEGDN can be dissolved in a solvent like dichloromethane, dried over anhydrous magnesium sulfate, filtered, and the solvent removed under reduced pressure.

Visualizations

Experimental Workflow for TEGDN Synthesis and Purification

References

• 1. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Purification of Crude Triethylene glycol dinitrate (TEGDN)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of crude triethylene glycol dinitrate (TEGDN).

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of crude TEGDN.

Issue	Possible Cause(s)	Recommended Solution(s)
Milky or cloudy appearance of TEGDN after water washing	Incomplete separation of the aqueous and organic phases.	Allow the mixture to stand for a longer period to improve phase separation. If an emulsion has formed, gentle swirling or the addition of a small amount of a saturated brine solution can help break it.
Low yield of purified TEGDN	- Incomplete extraction from the reaction mixture.- TEGDN is partially soluble in the washing solutions, especially if excessive volumes are used.- Decomposition of TEGDN due to the presence of residual acid or localized heating.	- Perform multiple extractions with the chosen organic solvent to ensure complete recovery.[1][2]- Use minimal volumes of washing solutions necessary for effective purification.- Ensure thorough neutralization of acidic impurities and avoid any high temperatures during the purification process.
Presence of acidic impurities in the final product (detected by pH measurement or spectroscopy)	- Insufficient washing with neutralizing agents (e.g., sodium bicarbonate solution).- Incomplete removal of the spent acid after the nitration reaction.	- Increase the number of washes with a dilute sodium bicarbonate solution until the pH of the aqueous layer is neutral.[1]- Ensure complete separation of the crude TEGDN from the spent acid layer before commencing the washing steps.
Discoloration (yellowing) of the purified TEGDN	- Presence of nitrogen oxides.- Oxidation of the product.- Thermal degradation.	- Ensure adequate ventilation during the purification process to remove gaseous byproducts.- Store the purified TEGDN under an inert atmosphere (e.g., nitrogen or argon) and protect it from light.- Avoid exposure to high temperatures during solvent removal or storage.
Inconsistent purity results from HPLC analysis	- Contamination of the HPLC column.- Improper mobile phase preparation.- Degradation of the sample in the analysis solvent.	- Flush the HPLC column with an appropriate solvent to remove any contaminants.- Prepare fresh mobile phase and ensure accurate composition.- Analyze the sample as soon as possible after preparation, or store it at a low temperature.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude TEGDN?

A1: Common impurities in crude TEGDN include:

• Residual acids: Nitric acid and sulfuric acid from the nitration process.[1][3]

• Partially nitrated products: Triethylene glycol mononitrate.[3]

• Sulfated byproducts: Formed from side reactions with sulfuric acid.[1]

• Oxidation products: Can form during nitration or subsequent handling.[1]

• Decomposition products: Resulting from the inherent instability of nitrate esters.[1]

Q2: What is the standard procedure for washing crude TEGDN?

A2: A typical washing procedure involves sequential washing of the crude TEGDN with:

• Cold Water: To remove the bulk of the residual nitric and sulfuric acids.

• Dilute Sodium Bicarbonate Solution (e.g., 5% w/v): To neutralize any remaining acidic impurities. This step is crucial for the long-term stability of the product.

• Cold Water: To remove any residual sodium bicarbonate and salts.[1] It is important to ensure thorough separation of the layers after each wash.

Q3: Which organic solvents are suitable for the extraction of TEGDN?

A3: Solvents in which TEGDN is soluble and which are immiscible with water are suitable for extraction. Commonly used solvents include diethyl ether, methylene chloride, and ethyl acetate.[2][3]

Q4: How can the purity of TEGDN be assessed?

A4: The purity of TEGDN can be determined using several analytical techniques:

• High-Performance Liquid Chromatography (HPLC): A common method for quantitative purity analysis.[4]

• Infrared (IR) Spectroscopy: To confirm the presence of the nitrate ester functional groups and the absence of impurities like water or residual solvents. The characteristic peaks for the nitrate ester group (-ONO₂) are typically found around 1630-1660 cm⁻¹ and 1270-1290 cm⁻¹.[3]

• Nitrometer Analysis: To determine the nitrogen content of the compound.

Q5: What are the key safety precautions to consider during the purification of TEGDN?

A5: TEGDN is an energetic material and must be handled with extreme care. Key safety precautions include:

• Working in a well-ventilated area, preferably a fume hood designed for handling explosives.

• Using appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Avoiding friction, impact, and sources of ignition.[5]

• Keeping the temperature of the material low throughout the purification process to prevent decomposition.

• Handling only small quantities at a time.

Quantitative Data

The following tables summarize key quantitative data related to the purification and analysis of TEGDN.

Table 1: Purity and Yield Data for TEGDN Purification Methods

Purification Method	Reported Purity	Reported Yield	Reference
Drowning in water and neutralization before separation	Not specified	Up to 95%	[1]
Ether extraction and washing	Nitrogen content: 11.60-11.69% (Theoretical: 11.66%)	~14% (in an older study)	[6]
Optimized batch process with 75:25 HNO₃/H₂SO₄ ratio	>90%	>95%	[3]

Table 2: Typical HPLC Conditions for TEGDN Purity Analysis

Parameter	Condition	Reference
Column	Gemini 5µ C18 (250 mm x 4.6 mm)	[3][4]
Mobile Phase	55% Methanol and 45% Water	[3][4]
Flow Rate	1.0 mL/min (typical)
Detection	UV at 210 nm	[7]
Column Temperature	30 °C	[7]

Experimental Protocols

Protocol 1: Purification of Crude TEGDN by Washing

Objective: To remove acidic impurities and water-soluble byproducts from crude TEGDN.

Materials:

• Crude TEGDN

• Separatory funnel

• Beakers

• Distilled water (cold)

• 5% (w/v) Sodium bicarbonate solution (cold)

• Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

• pH indicator paper or a pH meter

Procedure:

• Carefully transfer the crude TEGDN to a separatory funnel.

• Add an equal volume of cold distilled water to the separatory funnel.

• Stopper the funnel and gently invert it several times to mix the layers. Caution: Do not shake vigorously to avoid the formation of emulsions.

• Allow the layers to separate completely. The denser TEGDN layer will be at the bottom.

• Carefully drain the lower TEGDN layer into a clean beaker. Discard the upper aqueous layer.

• Return the TEGDN to the separatory funnel and repeat the washing process with cold distilled water.

• Add an equal volume of cold 5% sodium bicarbonate solution to the TEGDN in the separatory funnel.

• Gently mix the layers as described in step 3. Periodically vent the funnel to release any gas that may be generated.

• Allow the layers to separate and drain the TEGDN layer into a clean beaker.

• Check the pH of the aqueous layer. Continue washing with fresh sodium bicarbonate solution until the aqueous layer is neutral (pH ~7).

• Wash the TEGDN twice more with equal volumes of cold distilled water to remove any residual sodium bicarbonate.

• Transfer the washed TEGDN to a clean, dry beaker and add a suitable drying agent (e.g., anhydrous sodium sulfate).

• Gently swirl the mixture and allow it to stand for at least 30 minutes to remove any dissolved water.

• Decant or filter the purified, dry TEGDN from the drying agent.

Protocol 2: Purification of TEGDN by Solvent Extraction

Objective: To isolate TEGDN from an aqueous reaction mixture or washing solution.

Materials:

• Aqueous mixture containing TEGDN

• Separatory funnel

• Extraction solvent (e.g., diethyl ether or methylene chloride)

• Beakers

• Rotary evaporator (optional, for solvent removal)

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• Transfer the aqueous mixture containing TEGDN to a separatory funnel.

• Add a volume of the extraction solvent (e.g., diethyl ether) approximately equal to the volume of the aqueous layer.

• Stopper the funnel and gently invert it, venting frequently to release pressure.

• Shake the funnel for 1-2 minutes to ensure thorough mixing.

• Allow the layers to separate. The organic layer containing the TEGDN will be the top layer if using diethyl ether, or the bottom layer if using methylene chloride.

• Drain the appropriate layer containing the TEGDN into a clean beaker.

• Return the aqueous layer to the separatory funnel and repeat the extraction process at least two more times with fresh portions of the extraction solvent to maximize recovery.

• Combine all the organic extracts.

• Wash the combined organic extracts with a small amount of distilled water to remove any water-soluble impurities.

• Dry the organic extract over a drying agent like anhydrous sodium sulfate.

• Carefully remove the solvent from the purified TEGDN. This can be done by evaporation in a fume hood or, more efficiently, using a rotary evaporator under reduced pressure. Caution: Avoid high temperatures to prevent decomposition of the TEGDN.

Visualizations

Caption: Workflow for the purification of crude triethylene glycol dinitrate (TEGDN).

Caption: Logical troubleshooting flow for common TEGDN purification issues.

References

• 1. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]
• 2. US8658818B2 - Methods of producing nitrate esters - Google Patents [patents.google.com]
• 3. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. CAS 111-22-8: Triethylene glycol, dinitrate | CymitQuimica [cymitquimica.com]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. Determination of Anionic Impurities in Triethylene Glycol Dinitrate （TEGDN） by Preparative Liquid Chromatography-Ion Chromatography Method [energetic-materials.org.cn]

Technical Support Center: Managing Spent Acid in TEGDN Production

Welcome to the Technical Support Center for managing spent acid in the production of Triethylene Glycol Dinitrate (TEGDN). This resource is designed for researchers, scientists, and drug development professionals to address specific issues encountered during their experiments.

Troubleshooting Guide

This guide provides solutions to common problems that may arise during the management of spent acid from TEGDN production.

Problem	Possible Causes	Recommended Actions
Unstable Spent Acid (e.g., fuming, color change)	High concentration of residual TEGDN (~9%) and other unstable nitric esters.[1] Autocatalytic decomposition of dissolved nitro-compounds. High nitric acid concentration.[2][3]	Immediately cool the spent acid to 0-5°C to slow down decomposition.[2] Dilute the spent acid with an equal volume of 95% sulfuric acid to increase stability.[2] Implement a stabilization process, such as heating to decompose residual nitric esters, before storage or recovery.[4] For continuous processes, utilize a decomposer unit to fully break down nitric esters.
Poor Separation of TEGDN and Spent Acid	Emulsion formation between the oily TEGDN product and the spent acid mixture.[5]	Allow for a longer separation time in the separatory funnel. Gently agitate or swirl the mixture to break the emulsion. If the issue persists, consider solvent extraction using a suitable organic solvent like dichloromethane to enhance separation.[5]
Low Yield of Recovered Acids	Incomplete separation of TEGDN from the spent acid. Decomposition of nitric acid during the recovery process.[6] Water contamination in the spent acid, making recovery economically unfeasible.[2]	Ensure efficient initial separation of the TEGDN product.[5] For nitric acid recovery, use low-pressure distillation to minimize thermal decomposition.[6] For sulfuric acid recovery, heat slowly to high temperatures to drive off water and decompose any remaining organic impurities.[6]
Corrosion of Equipment	High acidity of the spent acid mixture.[7]	Use equipment made of corrosion-resistant materials, such as stainless steel.[4] Neutralize any excess acidity in the spent acid before it comes into contact with sensitive equipment.[7] Regularly inspect equipment for signs of corrosion.
Visible Emissions from Acid Plant Stack	Presence of acid mist (sulfuric acid). Formation of nitrosyl pyrosulfate mist ("nitre").[8]	Optimize the operating conditions of the absorber tower, including acid temperature and strength. Ensure proper functioning of mist eliminators.[8] If nitre is present, carefully mix a small amount of element acid drainage with water to confirm its presence (brown smoke indicates nitre).[8]

FAQs (Frequently Asked Questions)

Here are some frequently asked questions about managing spent acid in TEGDN production.

Q1: What is the typical composition of spent acid from TEGDN production?

A1: The exact composition can vary depending on the initial nitrating mixture and reaction conditions. However, it is primarily a mixture of sulfuric acid, nitric acid, water, and dissolved organic materials, including unreacted triethylene glycol and TEGDN. A critical safety concern is the high solubility of TEGDN in the spent acid, which can be around 9%.[1]

Q2: What are the primary safety concerns when handling spent acid from TEGDN production?

A2: The primary safety concern is the instability of the spent acid due to the presence of dissolved TEGDN and other nitric esters.[1] This can lead to auto-catalytic decomposition, which can be violent and produce large amounts of toxic nitrogen dioxide gas.[9] The spent acid is also highly corrosive.

Q3: What are the common methods for treating and recovering spent acid?

A3: Common methods include:

• Stabilization: This involves processes to decompose the unstable nitric esters to make the spent acid safer for storage and further processing.[10][4]

• Acid Recovery: The spent acid can be processed to recover and reconcentrate the nitric and sulfuric acids for reuse.[11] This often involves distillation and concentration steps.[6][11] For instance, nitric acid can be distilled off at low pressure, and sulfuric acid can be concentrated by heating to a high temperature to remove water.[6]

Q4: How can I improve the stability of the spent acid during storage?

A4: To improve stability:

• Dilution: Diluting the spent acid with an equal volume of concentrated sulfuric acid (95%) has been shown to markedly increase its stability.[2]

• Temperature Control: Storing the spent acid at low temperatures (e.g., 0-5°C) can slow the rate of decomposition.[2]

• Increased Nitric Acid: Using a higher concentration of nitric acid in the initial nitrating mixture can increase the stability of the resulting spent acid.[3]

Q5: What personal protective equipment (PPE) should be worn when handling spent acid?

A5: Due to the highly corrosive nature of spent acid, appropriate PPE is essential. This includes:

• Chemical-resistant gloves (nitrile or neoprene).[12][13]

• Safety goggles and a face shield.[12][14]

• A lab coat or chemical-resistant apron.[12][15]

• Closed-toe shoes.[12] All work with spent acid should be conducted in a well-ventilated area, preferably under a fume hood.[12][16]

Experimental Protocols

Protocol 1: Determination of Total Acidity in Spent Acid

This protocol outlines a method for determining the total acidity of a spent acid sample by titration with a standardized sodium hydroxide solution.

Materials:

• Spent acid sample

• Standardized 1.0 N Sodium Hydroxide (NaOH) solution

• Phenolphthalein indicator solution

• Deionized water

• 250 mL Erlenmeyer flask with glass stopper

• 50 mL Class A buret

• Pipet

Procedure:

• Tare a clean, dry 250 mL glass-stoppered Erlenmeyer flask.

• Using a suitable pipet, quickly transfer an appropriate volume of the spent acid sample into the flask, keeping the tip of the pipet just above the bottom of the flask.

• Immediately replace the stopper and reweigh the flask to the nearest 0.1 mg to determine the exact weight of the sample.

• Carefully add approximately 50 mL of deionized water to the flask.

• Add 3-4 drops of phenolphthalein indicator solution to the flask.

• Titrate the sample with the standardized 1.0 N NaOH solution to a pale pink endpoint that persists for at least 30 seconds.

• Record the volume of NaOH solution used.

• Calculate the total acidity as a percentage of sulfuric acid or nitric acid based on the stoichiometry of the reaction.

Protocol 2: Analysis of Nitric Acid and Sulfuric Acid in a Mixture

This protocol provides a method to quantify the amounts of nitric acid and sulfuric acid in a spent acid mixture.[17]

Materials:

• Spent acid sample

• Standardized Sodium Hydroxide (NaOH) solution

• Deionized water

• Beakers

• Hot plate or steam bath

• Buret

• Pipets

Procedure:

• Total Acidity (Nitric + Sulfuric):

  • Weigh a sample of the spent acid.

  • Dilute the sample with deionized water.

  • Titrate the diluted sample with a standardized NaOH solution to a suitable endpoint using an indicator. This gives the total moles of acid.

• Sulfuric Acid Determination:

  • Weigh a second, separate sample of the spent acid.

  • Gently heat the sample on a steam bath for approximately 15 minutes to drive off the nitric acid.

  • After cooling, dilute the remaining solution with deionized water.

  • Titrate this solution with the standardized NaOH solution. This titration will quantify the amount of sulfuric acid present.

• Nitric Acid Calculation:

  • The amount of nitric acid is determined by subtracting the moles of sulfuric acid (from step 2) from the total moles of acid (from step 1).

Visualizations

Caption: Workflow for TEGDN production with a focus on spent acid management.

Caption: Logical troubleshooting flow for common spent acid issues.

References

• 1. imemg.org [imemg.org]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]
• 4. Minsky DTIC [dtic.minsky.ai]
• 5. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 6. Synthesis of TEGDN [a.osmarks.net]
• 7. Top 12 Sulfuric Acid Production Problems And Their Effective Solutions-Sulfur Melting [gsatto.com]
• 8. scribd.com [scribd.com]
• 9. researchgate.net [researchgate.net]
• 10. Stability and safe handling of nitration waste acids. – Syntech International Srl [syntechinternational.com]
• 11. worley.com [worley.com]
• 12. westlab.com.au [westlab.com.au]
• 13. umdearborn.edu [umdearborn.edu]
• 14. labproinc.com [labproinc.com]
• 15. ehs.washington.edu [ehs.washington.edu]
• 16. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
• 17. finishing.com [finishing.com]

Technical Support Center: Triethylene Glycol Dinitrate (TEGDN) Synthesis Scale-Up

This technical support center provides researchers, scientists, and drug development professionals with essential information for scaling up the synthesis of Triethylene Glycol Dinitrate (TEGDN). It addresses common challenges through troubleshooting guides and frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What is Triethylene Glycol Dinitrate (TEGDN) and why is its synthesis scale-up challenging?

A1: Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer used in explosives and propellant formulations.[1][2] It is synthesized by nitrating Triethylene Glycol (TEG) with a mixed acid solution of nitric and sulfuric acids.[1][2] Scaling up this synthesis presents significant challenges primarily due to the highly exothermic nature of the nitration reaction, the inherent instability of the product if not purified correctly, and the difficulties in managing hazardous spent acid.[2][3][4]

Q2: What are the primary safety hazards to consider when scaling up TEGDN synthesis?

A2: The primary safety hazards include:

• Thermal Runaway: The nitration reaction is highly exothermic, and improper temperature control can lead to an uncontrolled reaction, potentially causing an explosion.[2][5]

• Explosive Product: TEGDN is an energetic material sensitive to shock, friction, and heat.[3][6] Undiluted or impure TEGDN poses a significant explosion hazard.[7]

• Hazardous Reagents: Concentrated nitric and sulfuric acids are highly corrosive.

• Unstable Spent Acid: The spent acid mixture contains residual TEGDN and is relatively unstable, posing a significant safety risk during handling and treatment.[3]

• Toxic Fumes: The reaction can release toxic nitrogen oxides, especially if the temperature is not well-controlled.[8]

Q3: What are the most critical parameters for controlling the synthesis reaction?

A3: Successful and safe scaling requires precise control over several key parameters:

• Temperature: The reaction should be maintained at low temperatures, typically between -15°C and +10°C, to manage the exothermic process and minimize side reactions.[1][2]

• Reactant Ratios: The molar ratio of the nitrating agent to the glycol and the weight ratio of nitric acid to sulfuric acid are critical for maximizing yield and ensuring safety.[1] Studies have identified optimal HNO₃/TEG molar ratios around 4:1 and HNO₃/H₂SO₄ weight ratios of 60:40 to achieve high yields.[1][9]

• Rate of Addition: The triethylene glycol must be added gradually to the mixed acid to allow the cooling system to dissipate the heat generated by the reaction.[2]

Q4: What are common byproducts and impurities, and how do they affect the final product?

A4: Common impurities include residual nitric and sulfuric acids, partially nitrated TEG, and sulfated byproducts.[1][2] The presence of these impurities, especially acidic residues, can catalyze the decomposition of TEGDN, severely compromising its stability and shelf-life.[1] Effective multi-step purification is therefore critical to ensure the stability and performance of the final product.[1]

Q5: Are there modern synthesis techniques that can improve safety and efficiency during scale-up?

A5: Yes, continuous flow microreactors are a promising advanced manufacturing technique for synthesizing energetic materials like TEGDN.[1] These systems offer superior heat and mass transfer compared to traditional batch processes, allowing for much better temperature control and a safer reaction environment.[1] Studies have shown that microreactor synthesis can achieve high yields (e.g., 86.39%) by optimizing parameters like reactant ratios and flow rates.[1][4]

Troubleshooting Guide

Problem: Low Product Yield

Q: My final yield of TEGDN is significantly lower than the 95% reported in literature. What are the potential causes?

A: Low yield during scale-up can be attributed to several factors:

• Poor Temperature Control: If the temperature rises above the optimal range, side reactions and product decomposition can occur, lowering the yield.

• Incorrect Reactant Ratios: An insufficient amount of the nitrating agent will lead to incomplete nitration. Refer to the optimized parameters in Table 1.

• Losses During Purification: TEGDN has some solubility in the spent acid (~9%) and in the aqueous wash solutions, leading to significant product loss during the purification steps.[3][8] Minimize the volume of wash water and ensure efficient phase separation.

• Incomplete Reaction: While the reaction is typically rapid, ensure sufficient reaction time after the final addition of glycol.[1]

Problem: Product Instability or Impurity

Q: The purified TEGDN appears discolored, shows signs of decomposition over time, or fails analytical purity tests. What went wrong?

A: Product instability is almost always linked to inadequate purification.

• Residual Acid: The most common cause is the presence of residual nitric or sulfuric acid, which acts as a catalyst for decomposition.[1] Your purification process must effectively neutralize and remove all acids.

• Ineffective Washing: Ensure the washing protocol is followed rigorously. This includes an initial water wash, neutralization with a weak base like sodium carbonate, and a final water wash to remove residual salts.[1][2] Using a weak base is crucial to avoid saponification (hydrolysis) of the ester.[1]

• Partially Nitrated Byproducts: The presence of mononitrates or other intermediates can affect stability. This often points back to non-optimal reaction conditions (temperature, ratios).

Problem: Uncontrolled Temperature Excursion

Q: The reaction temperature is rising uncontrollably despite my cooling system. What should I do and how can I prevent this?

A: An uncontrolled exotherm is a critical safety event indicating a potential runaway reaction.

• Immediate Action: If possible and safe, stop the addition of the glycol immediately. If the reaction is in a quenchable setup, drown the reaction mixture in a large volume of ice water to halt the reaction.[2] Always prioritize personnel safety.

• Prevention:

  • Scale Incrementally: Never scale up a reaction by more than a factor of three from a previously successful smaller-scale run.[5][10]

  • Ensure Adequate Cooling: The cooling capacity of your system must be sufficient to handle the total heat generated by the scaled-up reaction. Heat dissipation does not scale linearly with volume.

  • Control Addition Rate: The rate of glycol addition is a key control parameter. Use a dosing pump for precise, slow addition and monitor the internal temperature constantly.

  • Vigorous Stirring: Ensure the stirring is efficient to prevent localized "hot spots" where the reaction can accelerate.

Data Presentation

Table 1: Optimized Reaction Parameters for TEGDN Synthesis

Parameter	Batch Process Value	Microreactor Value	Reference(s)
Reaction Temperature	-15°C to +10°C	Optimized via LHSV*	[1][2]
HNO₃ / TEG Molar Ratio	2:1 to 4:1	4:1 (optimal)	[1][4][9]
HNO₃ / H₂SO₄ Weight Ratio	60:40 to 75:25	Optimized for flow	[1]
Maximum Achieved Yield	>95%	86.39%	[1][4][9]

*LHSV: Liquid Hourly Space Velocity

Table 2: Common Byproducts in TEGDN Synthesis and Their Origin

Byproduct	Chemical Formula	Origin	Reference(s)
Nitric Acid	HNO₃	Unreacted nitrating agent	[1][2]
Sulfuric Acid	H₂SO₄	Unreacted nitrating agent/catalyst	[1][2]
Partially Nitrated TEG	C₆H₁₃NO₆ (Mononitrate)	Incomplete reaction	[1][2]
Sulfated Byproducts	e.g., C₆H₁₃O₅(SO₄H)	Side reaction with sulfuric acid	[2]
Decomposition Products	Gaseous (e.g., NOx)	Thermal decomposition from poor temperature control	[1]

Experimental Protocols

Protocol 1: Lab-Scale Batch Synthesis of TEGDN

• Disclaimer: This protocol involves highly hazardous materials and an energetic product. A thorough risk assessment must be conducted, and all operations must be performed by trained personnel in a controlled environment (e.g., a fume hood with a blast shield).

• Prepare the Nitrating Mixture: In a jacketed glass reactor cooled to 0°C, slowly add 60 parts by weight of concentrated nitric acid to 40 parts by weight of concentrated sulfuric acid with vigorous stirring. Maintain the temperature below 10°C throughout the addition.

• Cool the Mixed Acid: Cool the prepared nitrating mixture to the target reaction temperature (e.g., 0°C to 5°C).

• Nitration: Slowly add triethylene glycol (TEG) dropwise to the stirred mixed acid. The molar ratio of HNO₃ to TEG should be at least 2:1 (a 4:1 ratio is often optimal).[1] The rate of addition must be carefully controlled to maintain the internal temperature within the desired range (0-10°C).

• Reaction Time: After the TEG addition is complete, continue stirring the mixture at the reaction temperature for 10-15 minutes to ensure the reaction goes to completion.[1]

• Quenching: Prepare a separate vessel with a large amount of ice water. Slowly and carefully pour the reaction mixture into the ice water with stirring. This will "drown" the reaction and cause the oily TEGDN product to separate.[2]

Protocol 2: Purification of Crude TEGDN

• Phase Separation: Transfer the quenched mixture to a separatory funnel. Allow the layers to separate fully. The crude TEGDN will be the denser, oily bottom layer. Carefully drain and collect the TEGDN layer. The top aqueous layer is the spent acid and must be handled as hazardous waste.

• Initial Water Wash: Wash the crude TEGDN layer with an equal volume of cold water to remove the bulk of the residual acids.[2] Shake gently to avoid forming emulsions, vent frequently, and separate the layers. Repeat this step 2-3 times.

• Neutralization Wash: Prepare a dilute (e.g., 5-10%) solution of sodium carbonate or sodium bicarbonate. Wash the TEGDN layer with this basic solution to neutralize any remaining traces of acid.[1][11] Check the pH of the aqueous layer to ensure it is neutral or slightly basic. Separate the layers.

• Final Water Wash: Wash the TEGDN with pure water one or two more times to remove any residual salts from the neutralization step.[2][11]

• Drying: The purified TEGDN can be dried over an anhydrous salt like magnesium sulfate or sodium sulfate.

Visualizations

Caption: Experimental workflow for the synthesis and purification of TEGDN.

References

• 1. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 2. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]
• 3. imemg.org [imemg.org]
• 4. researchgate.net [researchgate.net]
• 5. ehs.stanford.edu [ehs.stanford.edu]
• 6. CAS 111-22-8: Triethylene glycol, dinitrate | CymitQuimica [cymitquimica.com]
• 7. copperheadchemical.com [copperheadchemical.com]
• 8. wydawnictwa.ipo.lukasiewicz.gov.pl [wydawnictwa.ipo.lukasiewicz.gov.pl]
• 9. researchgate.net [researchgate.net]
• 10. - Division of Research Safety | Illinois [drs.illinois.edu]
• 11. Synthesis of TEGDN [a.osmarks.net]

Technical Support Center: TEGDN Crystallization Issues

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering crystallization issues with Triethylene Glycol Dinitrate (TEGDN) during low-temperature experiments and storage.

Troubleshooting Guide

This guide addresses specific issues you may encounter with TEGDN crystallization.

Q1: I've observed solid crystals or cloudiness in my TEGDN sample after storing it at a low temperature. What should I do?

A1: The appearance of solid matter in TEGDN stored below its solidification point is expected. TEGDN is a pale yellow, oily liquid at room temperature but freezes at approximately -19°C.[1] The first step is to safely and gently re-liquefy the material.

• Action: Place the sealed container in a controlled temperature environment, such as a laboratory oven or a water bath set to a temperature slightly above room temperature (e.g., 25-30°C).

• Caution: Do not apply direct, high heat as this can cause localized overheating and potentially lead to thermal decomposition.[1] TEGDN is an energetic material and must be handled with appropriate safety precautions.

• Verification: Gently agitate the container periodically until the entire sample has returned to a uniform, clear liquid state. Once fully liquefied, allow the sample to return to room temperature before use.

Q2: My TEGDN has crystallized. Can I still use it in my experiments after re-dissolving?

A2: Yes, in most cases, you can use TEGDN after it has been re-dissolved, provided the crystallization was due to low temperature alone and not chemical degradation. However, it is crucial to verify the material's purity and integrity, as the freeze-thaw cycle could potentially be affected by impurities which may act as nucleation points.

• Recommendation: After re-dissolving, a visual inspection for any persistent cloudiness, discoloration, or insoluble matter is the first step.

• Quality Control: For sensitive applications, it is highly recommended to perform a quality control analysis to confirm the material's purity. Impurities such as residual acids from synthesis or decomposition byproducts can compromise experimental results and the stability of the TEGDN.[2] A recommended protocol for this analysis is provided in the "Experimental Protocols" section.

Q3: How can I prevent TEGDN from crystallizing during my low-temperature experiments or storage?

A3: Preventing crystallization involves controlling storage conditions and modifying the formulation.

• Storage: The most straightforward method is to store pure TEGDN at a controlled room temperature, well above its freezing point of -19°C.[1]

• Formulation Strategies: As a plasticizer, TEGDN is often used in mixtures to lower the freezing point of the overall formulation.[2] You can apply this principle by creating a eutectic mixture or a solution with a co-plasticizer or a suitable solvent.

  • Co-plasticizers: TEGDN is compatible with other nitrate esters like Diethylene Glycol Dinitrate (DEGDN) and Trimethylolethane Trinitrate (TMETN).[3][4][5] Creating mixtures of these plasticizers can depress the freezing point of the resulting blend.[4]

  • Solvents: Dissolving TEGDN in a suitable solvent will lower its freezing point. The choice of solvent depends entirely on the requirements of your experiment.

Q4: What are the signs of TEGDN degradation versus simple crystallization?

A4: It is critical to distinguish between physical phase change (crystallization) and chemical decomposition.

• Crystallization: This is a reversible physical process. The solid phase will be a white or pale yellow crystalline solid. Upon gentle warming, it will melt back into a clear, pale yellow liquid with no other changes.

• Degradation: Chemical degradation is irreversible and presents different signs. The thermal decomposition of nitrate esters can release nitrogen oxides (NOx).[6] Signs of degradation include:

  • Discoloration: A significant change in color, such as turning dark yellow, orange, or brown.

  • Gas Evolution: The appearance of bubbles or fumes (often reddish-brown NOx) in the container.

  • Pressure Buildup: Noticeable pressure increase inside a sealed container.

  • Acrid Smell: A sharp, acidic odor.

If you suspect degradation, do not heat the sample. Handle it as hazardous waste according to your institution's safety protocols.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of TEGDN related to its low-temperature behavior?

A1: The primary properties are its solidification point and glass transition temperature. These values are critical for predicting its physical state at different temperatures.

Q2: How does the purity of TEGDN affect its crystallization?

A2: Purity is a significant factor. Impurities, even in small amounts, can act as nucleation sites, potentially raising the temperature at which crystallization begins or affecting the crystal structure.[7] Common impurities can include residual acids from synthesis, partially nitrated byproducts, or water.[1] For consistent low-temperature performance, using high-purity TEGDN is recommended.

Q3: Are there specific additives or co-plasticizers that can prevent TEGDN crystallization?

A3: Yes. TEGDN is often used in combination with other energetic plasticizers. Its similarity in structure and binding energies with plasticizers like DEGDN and nitroglycerine suggests they are uniformly miscible.[4] Such mixtures typically have lower freezing points than the individual components. For non-energetic applications, formulating TEGDN with common solvents or other compatible plasticizers can also prevent crystallization, though this will alter the overall properties of the material.

Q4: What are the ideal storage conditions for TEGDN to avoid crystallization?

A4: To prevent crystallization, TEGDN should be stored in a tightly sealed container in a controlled environment, ideally between 20°C and 25°C. Avoid exposure to direct sunlight, heat sources, and temperature cycling into the sub-zero range. For safety, always refer to the material safety data sheet (MSDS) for comprehensive storage and handling information.

Data Presentation

Table 1: Physical and Thermal Properties of TEGDN

Property	Value	Reference
Appearance	Pale yellow, oily liquid	[1][5]
Chemical Formula	C₆H₁₂N₂O₈	[8][9]
Molar Mass	240.17 g·mol⁻¹	[1]
Density	1.33 g/cm³	[1]
Solidification Point	-19 °C	[1]
Glass Transition Temp. (Tg)	-84 °C (onset), -78 °C (end)	[10]
Explosion Temperature (5s)	225 °C	[1]

Table 2: Comparison of Energetic Plasticizers

Property	TEGDN	DEGDN	Nitroglycerin (NG)
Molar Mass (g·mol⁻¹)	240.17	196.13	227.09
Solidification Point (°C)	-19	-11.5	+13.2
Glass Transition Temp. (°C)	-84 to -78	-89 to -84	N/A
Chemical Stability	Better than NG	Similar to TEGDN	Lower
Shock Sensitivity	Insignificant	Low	High
Data sourced from multiple references.[1][4][10][11]

Mandatory Visualizations

Caption: Troubleshooting workflow for crystallized TEGDN.

Caption: Key factors influencing TEGDN crystallization.

Caption: Experimental workflow to prevent crystallization.

Experimental Protocols

Protocol 1: Safe Procedure for Re-dissolving Crystallized TEGDN

Objective: To safely return solidified TEGDN to a usable liquid state while minimizing risk.

Materials:

• Sealed container of crystallized TEGDN.

• Calibrated water bath or laboratory oven with secondary containment.

• Personal Protective Equipment (PPE): Safety glasses, lab coat, appropriate gloves.

Procedure:

• Safety First: Ensure all handling is performed in a well-ventilated area (e.g., a fume hood). Confirm the container cap is secure but not over-tightened to allow for minimal pressure changes.

• Set Temperature: Set the water bath or oven to a controlled temperature between 25°C and 30°C. Do not exceed 40°C.

• Gentle Warming: Place the TEGDN container into the pre-heated bath or oven. If using a water bath, ensure the water level is below the cap to prevent contamination.

• Monitor Melting: Allow the sample to warm. Periodically (e.g., every 15-20 minutes), gently swirl the container to promote uniform melting and temperature distribution.

• Confirm Liquefaction: Continue the process until the entire sample is a clear, homogeneous liquid, free of any visible solid particles.

• Equilibrate: Once fully melted, remove the container from the heat source and allow it to cool to ambient room temperature before opening or using.

• Inspect: Before use, perform a final visual inspection for any signs of discoloration or impurities that may have become visible after melting.

Protocol 2: Preparation of a TEGDN Formulation for Low-Temperature Applications

Objective: To prepare a TEGDN-based mixture with a depressed freezing point for use in sub-zero conditions. This protocol is a general guideline; specific ratios must be determined empirically based on the required physical properties.

Materials:

• High-purity liquid TEGDN.

• High-purity co-plasticizer (e.g., DEGDN) or appropriate solvent.

• Glass beaker or flask.

• Stir plate and magnetic stir bar.

• Calibrated balance.

Procedure:

• Determine Ratio: Based on literature or preliminary tests, determine the desired weight ratio of TEGDN to the co-plasticizer/solvent.

• Weigh Components: In a clean, dry beaker on a calibrated balance, accurately weigh the required amount of the co-plasticizer or solvent.

• Add TEGDN: Tare the balance and add the required amount of TEGDN to the beaker.

• Mix Thoroughly: Place the beaker on a magnetic stir plate and add a stir bar. Stir the mixture at a moderate speed at room temperature until a completely homogeneous solution is formed. This may take 10-20 minutes.

• Visual Inspection: The final mixture should be clear and uniform.

• Characterization (Optional but Recommended): To confirm the new freezing point, a sample can be analyzed using Differential Scanning Calorimetry (DSC) with a suitable cooling/heating program (e.g., cooling to -100°C, then heating at 10°C/min).[10]

Protocol 3: Quality Control Analysis of Re-dissolved TEGDN

Objective: To verify the purity and integrity of a TEGDN sample that has undergone a freeze-thaw cycle. This protocol outlines analysis by High-Performance Liquid Chromatography (HPLC).

Materials:

• HPLC system with UV detector.

• C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

• HPLC-grade methanol and water.

• Volumetric flasks and pipettes.

• TEGDN sample and a certified reference standard.

Procedure:

• Mobile Phase Preparation: Prepare a suitable mobile phase. A common mixture is a 55:45 or 50:50 ratio of methanol to water. Filter and degas the mobile phase before use.

• Standard Preparation: Prepare a standard solution of known concentration by accurately dissolving a small amount of the TEGDN reference standard in the mobile phase.

• Sample Preparation: Prepare a sample solution by accurately diluting the re-dissolved TEGDN to a similar concentration as the standard solution.

• HPLC Analysis:

  • Set the column temperature (e.g., 30°C).

  • Set the flow rate (e.g., 0.7-1.0 mL/min).

  • Set the UV detector to an appropriate wavelength (e.g., 210 nm).

  • Inject the standard solution to determine the retention time and peak area.

  • Inject the sample solution.

• Data Analysis:

  • Purity: Compare the chromatogram of the sample to the standard. The presence of significant secondary peaks indicates impurities. Purity can be estimated by the area percentage of the main TEGDN peak.

  • Identity: The retention time of the main peak in the sample should match that of the reference standard.

  • Degradation: The appearance of new, unidentified peaks that were not present in previous analyses of the same batch may indicate degradation.

References

• 1. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 2. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Triethylene glycol dinitrate - Wikipedia [en.wikipedia.org]
• 6. A green stabilizer for Nitrate ester-based propellants: An overview - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Crystallization of Energetic Materials - ChemistryViews [chemistryviews.org]
• 8. CAS 111-22-8: Triethylene glycol, dinitrate | CymitQuimica [cymitquimica.com]
• 9. Triethylene glycol, dinitrate | C6H12N2O8 | CID 8099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. imemg.org [imemg.org]

Technical Support Center: Troubleshooting TEGDN Migration in Propellant Grains

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding triethylene glycol dinitrate (TEGDN) migration in propellant grains. The information is presented in a user-friendly question-and-answer format to directly address specific issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is TEGDN and why is it used in propellant grains?

A1: Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer used in solid propellants. It is a pale yellow, oily liquid that enhances the mechanical properties of the propellant binder, such as flexibility, particularly at low temperatures.[1] TEGDN is considered a safer alternative to nitroglycerin (NG) due to its lower sensitivity to shock, friction, and temperature.[2][3] Its primary functions are to improve the processability of the propellant mixture and to increase the energy output.

Q2: What is TEGDN migration and why is it a concern?

A2: TEGDN migration is the process by which the plasticizer moves or diffuses from the propellant matrix into adjacent materials, such as liners, insulators, or even to the surface of the propellant grain. This phenomenon is a significant concern because it can lead to several detrimental effects:

• Altered Mechanical Properties: Loss of plasticizer can cause the propellant to become brittle, increasing the risk of cracking under stress.[4][5]

• Reduced Performance: A non-uniform distribution of TEGDN can affect the propellant's burn rate and overall ballistic performance.

• Decreased Shelf-Life: Changes in the chemical and physical properties of the propellant due to migration can shorten its operational lifespan.

• Interfacial Debonding: Migration of TEGDN into the liner or insulation can weaken the bond between these layers and the propellant, potentially leading to catastrophic failure of the rocket motor.[6]

Q3: What factors influence the rate of TEGDN migration?

A3: Several factors can influence the rate and extent of TEGDN migration:

• Temperature: Higher temperatures increase the kinetic energy of the TEGDN molecules, leading to a higher diffusion rate.[6]

• Binder Compatibility: The compatibility between TEGDN and the propellant binder (e.g., nitrocellulose, hydroxyl-terminated polybutadiene - HTPB) plays a crucial role. Poor compatibility can drive migration.

• Concentration Gradient: Migration occurs from an area of high TEGDN concentration (the propellant) to areas of lower concentration (adjacent materials).

• Binder Crosslink Density: A higher crosslink density in the binder can create a more tortuous path for the plasticizer molecules, thus reducing the rate of migration.[6]

• Molecular Weight of Plasticizer: Generally, plasticizers with lower molecular weights tend to migrate more readily.

Troubleshooting Guide

This guide addresses common problems encountered during experiments involving TEGDN in propellant grains.

Problem 1: Unexpected changes in the mechanical properties (e.g., increased brittleness, reduced elongation) of aged propellant samples.

• Possible Cause: Loss of TEGDN plasticizer from the propellant matrix due to migration.

• Troubleshooting Steps:

  • Quantify TEGDN Content: Analyze the TEGDN concentration in both aged and control (un-aged) propellant samples using High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS). A significant decrease in TEGDN content in the aged samples confirms migration.

  • Examine Interfacial Regions: If possible, analyze the liner and insulation materials adjacent to the propellant for the presence of TEGDN. This will confirm the direction of migration.

  • Review Storage Conditions: Ensure that propellant samples are stored at controlled and appropriate temperatures. Elevated storage temperatures accelerate migration.

Problem 2: Inconsistent burn rates or ballistic performance in tested propellant grains.

• Possible Cause: Non-uniform distribution of TEGDN within the propellant grain resulting from migration.

• Troubleshooting Steps:

  • Spatially Resolved Analysis: Section the propellant grain (e.g., core versus surface) and perform quantitative analysis (HPLC or GC-MS) on each section to map the TEGDN concentration gradient.

  • Binder-Plasticizer Compatibility Study: Investigate the thermodynamic compatibility of TEGDN with the binder system using techniques like Differential Scanning Calorimetry (DSC).[7] Incompatibility can promote localized phase separation and subsequent migration.

Problem 3: Debonding at the propellant-liner interface during or after curing and aging.

• Possible Cause: Migration of TEGDN into the liner material, which can swell or soften the liner, weakening the adhesive bond.[6]

• Troubleshooting Steps:

  • Analyze the Liner Composition: Use analytical techniques to confirm the presence and quantify the concentration of TEGDN in the liner material at the interface.

  • Consider a Barrier Layer: For future experiments, consider applying a barrier coating between the propellant and the liner that is impermeable to TEGDN.

  • Modify Liner Formulation: Investigate the use of liner materials with lower polarity or higher crosslink density to reduce their affinity for TEGDN. The incorporation of fillers like graphene oxide has been shown to reduce plasticizer migration.[6]

Quantitative Data on Plasticizer Migration

Table 1: Diffusion Coefficients of Energetic Plasticizers in Propellant-Related Polymers

Note: This data is for analogous compounds and should be used as a reference. The diffusion coefficient is highly dependent on the specific polymer, temperature, and analytical method.

Plasticizer	Polymer System	Temperature (°C)	Diffusion Coefficient (m²/s)
Nitroglycerin (NG)	NEPE Propellant/HTPB Liner	Ambient	~10⁻¹⁹ - 10⁻¹⁶
1,2,4-Butanetriol Trinitrate (BTTN)	NEPE Propellant/HTPB Liner	Ambient	~10⁻¹⁹ - 10⁻¹⁶
Dioctyl Sebacate (DOS)	HTPB Liner	25	~1.5 x 10⁻¹³
Dioctyl Sebacate (DOS)	HTPB Liner with Graphene	25	~1.2 x 10⁻¹³

Table 2: Physical and Chemical Properties of TEGDN vs. Nitroglycerin

Property	TEGDN	Nitroglycerin
Molecular Weight ( g/mol )	240.17	227.09
Density (g/cm³)	1.335	1.591
Boiling Point (°C)	228 (decomposes)	50-60 (decomposes)
Vapor Pressure (mmHg at 20°C)	0.001	0.00025
Oxygen Balance (%)	-66.7	+3.5
Heat of Explosion (kcal/kg)	725	1616

Experimental Protocols

1. Quantification of TEGDN using High-Performance Liquid Chromatography (HPLC)

This protocol is adapted from methods for analyzing similar nitrate esters in propellants.

• Objective: To determine the concentration of TEGDN in a propellant sample.

• Instrumentation:

  • HPLC system with a UV detector

  • Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size)

  • Solvent delivery system capable of isocratic or gradient elution

  • Data acquisition and processing software

• Reagents:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Methanol (HPLC grade)

  • TEGDN analytical standard

• Procedure:

  • Sample Preparation: a. Accurately weigh approximately 1 gram of the propellant sample. b. Finely chop or grind the sample to increase surface area. c. Place the sample in a volumetric flask and add a known volume of a suitable solvent (e.g., methanol or acetonitrile) to extract the TEGDN. d. Agitate the mixture (e.g., using an ultrasonic bath) for a set period (e.g., 30 minutes) to ensure complete extraction. e. Filter the extract through a 0.45 µm syringe filter to remove particulate matter.

  • Standard Preparation: a. Prepare a stock solution of TEGDN in the mobile phase. b. Create a series of calibration standards by serial dilution of the stock solution.

  • Chromatographic Conditions (Example):

    • Mobile Phase: 55% Methanol / 45% Water.[2]

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 25°C

    • Detection Wavelength: 210 nm

    • Injection Volume: 20 µL

  • Analysis: a. Inject the calibration standards to generate a calibration curve. b. Inject the prepared sample extracts. c. Quantify the TEGDN concentration in the samples by comparing the peak area to the calibration curve.

2. Analysis of TEGDN using Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general framework for the analysis of TEGDN using GC-MS.

• Objective: To identify and quantify TEGDN in propellant extracts.

• Instrumentation:

  • Gas chromatograph with a mass selective detector (MSD)

  • Capillary column suitable for semi-volatile compounds (e.g., DB-5ms)

  • Autosampler

• Reagents:

  • Dichloromethane or other suitable solvent (GC grade)

  • TEGDN analytical standard

  • Internal standard (optional, for improved quantitation)

• Procedure:

  • Sample Preparation: a. Extract TEGDN from the propellant sample using a suitable solvent as described in the HPLC protocol. b. Concentrate the extract if necessary using a gentle stream of nitrogen. c. Add an internal standard if used.

  • GC-MS Conditions (Example):

    • Injector Temperature: 250°C

    • Oven Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 10°C/min, hold for 5 minutes.

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

    • MSD Transfer Line Temperature: 280°C

    • Ion Source Temperature: 230°C

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: 40-400 m/z.

  • Analysis: a. Inject a standard solution of TEGDN to determine its retention time and mass spectrum. b. Inject the sample extracts. c. Identify TEGDN in the samples by matching the retention time and mass spectrum with the standard. d. Quantify using an external or internal standard calibration method.

Visualizations

Caption: Troubleshooting workflow for diagnosing TEGDN migration.

Caption: General workflow for TEGDN quantification.

References

• 1. Triethylene glycol dinitrate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. imemg.org [imemg.org]
• 4. Research on Mechanical Properties and Sensitivity of a Novel Modified Double-Base Rocket Propellant Plasticized by Bu-NENA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. wydawnictwa.ipo.lukasiewicz.gov.pl [wydawnictwa.ipo.lukasiewicz.gov.pl]
• 6. Improvement in Migration Resistance of Hydroxyl-Terminated Polybutadiene (HTPB) Liners by Using Graphene Barriers [mdpi.com]
• 7. Thermodynamic compatibility of components in nitro cellulose plasticized by DEGDN and TEGDN - Beijing Institute of Technology [pure.bit.edu.cn]

Technical Support Center: Optimizing TEGDN Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the synthesis of Triethylene Glycol Dinitrate (TEGDN).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of TEGDN.

Problem	Potential Cause	Recommended Solution
Low Yield	Incomplete nitration	- Ensure the correct molar ratio of nitric acid to triethylene glycol (TEG) is used. A molar ratio of 4:1 (HNO₃:TEG) has been shown to be optimal.[1]- Verify the concentration of the nitric and sulfuric acids.[2]- Ensure vigorous stirring during the addition of TEG to the acid mixture for proper mixing.[2]
Side reactions or decomposition	- Maintain a low reaction temperature. The recommended temperature range is typically between 0°C and 10°C.[1][2] Temperatures above 25°C can lead to the decomposition of the product.[2]- Control the rate of addition of TEG to the mixed acid to prevent localized overheating.[2]
Product loss during workup	- TEGDN has some solubility in the spent acid (~9%).[3] To minimize loss, the spent acid can be diluted with water to precipitate more product.[2]- During washing steps, use cold water to minimize the solubility of TEGDN.
Product is Contaminated (e.g., with byproducts or residual acid)	Incomplete reaction	- Allow for sufficient reaction time after the addition of TEG. Stirring for at least 15 minutes post-addition is recommended.[2]
Inadequate washing	- Wash the TEGDN product thoroughly with water to remove residual acids.[2]- Follow with a wash using a dilute sodium carbonate or sodium bicarbonate solution to neutralize any remaining acid.[2][4] This should be followed by a final water wash to remove any residual base and salts.[1]
Formation of byproducts	- The primary byproducts can include partially nitrated intermediates and decomposition products.[1] Maintaining optimal reaction conditions (temperature, reactant ratios) is crucial to minimize their formation.[1]
Unstable Spent Acid	Residual TEGDN and other reactive species	- The spent acid can be unstable and requires careful handling.[2][3] A key safety and waste issue is the instability of the spent acid when nitrating TEG alone.[1]- Co-nitration of TEG with trimethylolethane can produce a more stable spent acid phase.[1]- Cautious heating of the spent acid over several hours can decompose remaining product and unreacted reagents, allowing for the potential recovery of sulfuric acid.[2]
Difficulty in Separating Product from Spent Acid	Insufficient phase separation	- Allow the reaction mixture to stand without stirring after the reaction is complete to allow for clear separation of the oily product layer and the lower acid layer.[2]- Diluting the nitrator charge can improve the separation of the product and spent acid phases.[4]

Frequently Asked Questions (FAQs)

Q1: What are the optimal reaction conditions for TEGDN synthesis?

A1: Optimal conditions can vary, but studies have identified key parameters for high yields. One optimization study found that a nitric acid to sulfuric acid weight ratio of 60:40 and a nitric acid to TEG molar ratio of 4:1 resulted in a maximum yield of 95.2%.[1] Another source suggests a 75:25 weight ratio of nitric acid to sulfuric acid is commonly used.[1] The reaction temperature should be carefully controlled, typically between 0°C and 10°C, to prevent side reactions and decomposition.[1][2]

Q2: What are the critical safety precautions to take during TEGDN synthesis?

A2: TEGDN is an energetic material and its synthesis involves strong acids. Key safety precautions include:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, face shield, and acid-resistant gloves.[5][6]

• Temperature Control: The nitration reaction is highly exothermic. Strict temperature control is crucial to prevent runaway reactions and decomposition. The temperature should be maintained below 20°C, and ideally between 0°C and 10°C.[1][2]

• Ventilation: Work in a well-ventilated area or a fume hood to avoid inhaling acid vapors.[5]

• Handling: TEGDN is toxic and can be absorbed through the skin.[2] Avoid direct contact.

• Spent Acid: The spent acid is unstable and must be handled with extreme care.[2][3]

Q3: How can the purity of the synthesized TEGDN be improved?

A3: Purity is enhanced through careful purification steps. After separating the TEGDN from the spent acid, a series of washes is essential. This typically involves multiple washes with water to remove the bulk of the residual acid, followed by a neutralization wash with a weak base like 10% sodium carbonate solution to eliminate any remaining traces of acid.[2] A final wash with water is then performed to remove any residual salts.[1]

Q4: Are there alternative methods to the traditional mixed acid nitration?

A4: Yes, alternative methods are being explored to enhance safety and efficiency.

• Continuous Flow Microreactors: These systems offer better control over heat and mass transfer, leading to a safer reaction environment and potentially higher yields.[1][7]

• Nitrate Salts: Using nitrate salts (e.g., ammonium nitrate) in sulfuric acid as the nitrating agent is another approach. This can offer advantages in terms of safety and reaction control.[8]

Q5: What are the common byproducts in TEGDN synthesis?

A5: Byproducts can include partially nitrated intermediates (mononitrates), decomposition products if the temperature is not well-controlled, and unreacted starting materials.[1]

Experimental Protocols

Protocol 1: Standard Laboratory Synthesis of TEGDN

This protocol is based on a common laboratory-scale synthesis method.

Materials:

• Triethylene glycol (TEG)

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (65-70%)

• Dichloromethane (solvent)

• Sodium Carbonate

• Ice

• Distilled water

Equipment:

• Beaker or flask

• Stirring apparatus (magnetic stirrer)

• Separatory funnel

• Thermometer

• Ice bath

Procedure:

• Prepare the Nitrating Mixture: In a beaker cooled in an ice bath, prepare a nitrating mixture of sulfuric and nitric acid. For example, a mixture of 66 g of 98% sulfuric acid and 37.8 g of 66.6% nitric acid can be used.[2] Add 120 mL of dichloromethane as a solvent and cool the mixture to 0°C.[2]

• Nitration: While vigorously stirring the cooled acid mixture, slowly add 15 g of triethylene glycol. The rate of addition should be controlled to maintain the reaction temperature between 0°C and 2°C.[2]

• Reaction Completion: Continue stirring for 15 minutes after the addition of TEG is complete.[2]

• Separation: Stop stirring and allow the layers to separate. The upper layer is the solvent containing the TEGDN product, and the lower layer is the spent acid.[2]

• Washing: Decant the top layer containing the product into a separatory funnel. Wash the solution three times with 20 mL portions of water, followed by one 50 mL portion of water.[2] To neutralize any remaining acid, wash with a 10% sodium carbonate solution until the washings are no longer acidic.[2] Follow with a final water wash.

• Solvent Removal: The solvent can be removed using a rotary evaporator or by gentle warming on a water bath at 60°C to yield the final TEGDN product.[2]

Data Presentation: Reaction Condition Optimization

Parameter	Condition 1	Condition 2	Yield	Reference
HNO₃/H₂SO₄ (w/w)	60:40	75:25	-	[1]
HNO₃/TEG (molar ratio)	4:1	2:1	Up to 95.2%	[1]
Temperature	0-2°C	-15 to +10°C	High yields	[1][2]
Stirring	Vigorous	-	Essential for good mixing	[2]

Visualizations

Caption: Experimental workflow for the synthesis of TEGDN.

Caption: Troubleshooting flowchart for low yield in TEGDN synthesis.

References

• 1. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 2. Synthesis of TEGDN [a.osmarks.net]
• 3. imemg.org [imemg.org]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. echemi.com [echemi.com]
• 7. researchgate.net [researchgate.net]
• 8. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]

minimizing residual acidity in purified TEGDN

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the minimization of residual acidity in purified Triethylene Glycol Dinitrate (TEGDN).

Troubleshooting Guide

Q1: After the final water wash, my purified TEGDN still shows an acidic pH. What could be the cause?

A1: Residual acidity in purified TEGDN can persist due to several factors:

• Incomplete Neutralization: The most common cause is insufficient washing with a neutralizing agent. The acidic byproducts from the nitration process, primarily nitric and sulfuric acids, may not have been completely removed.[1][2] It's crucial to ensure thorough mixing during the neutralization step to allow the base to react with all entrapped acid.

• Insufficient Washing Post-Neutralization: After neutralizing with a weak base like sodium carbonate, it is essential to wash the TEGDN again with pure water.[1] This step removes any residual salts and excess base, which can also affect the final product's quality.

• Hydrolysis of TEGDN: Although TEGDN is relatively stable, prolonged contact with water, especially at elevated temperatures, can lead to slow hydrolysis, which may release nitric acid.[3]

Solution:

• Repeat the neutralization step with a dilute sodium carbonate solution (e.g., 4-10%).[4] Ensure vigorous stirring for an adequate duration (e.g., 1 hour) to maximize contact between the TEGDN and the aqueous base.[4]

• Follow the neutralization with several washes with deionized water until the pH of the wash water is neutral.

• Perform a final check of the TEGDN's acidity using the protocol for determining residual acidity.

Q2: How can I quantitatively determine the level of residual acidity in my TEGDN sample?

A2: A reliable method for determining residual acidity is through electrometric titration with a standardized strong base.[5] This involves dissolving a known amount of the TEGDN sample in a suitable solvent and titrating with a standard sodium hydroxide (NaOH) solution to a specific pH endpoint (typically 8.3).[5] For a detailed procedure, refer to the "Experimental Protocols" section below.

Q3: I've noticed degradation of my stored TEGDN. Could residual acidity be the cause?

A3: Yes, residual acidity is a significant factor that can compromise the stability of TEGDN.[1] Acidic impurities can catalyze the decomposition of the nitrate ester, leading to reduced shelf-life and potentially unsafe storage conditions.[1] The thermal decomposition of TEGDN is initiated by the cleavage of the O-NO₂ bond, a process that can be accelerated by the presence of acids.[1][2]

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of residual acidity in the synthesis of TEGDN?

A1: The primary sources of residual acidity in TEGDN synthesis are the unreacted nitrating agents.[1][2] TEGDN is typically synthesized by nitrating triethylene glycol with a mixed acid solution of nitric acid (HNO₃) and sulfuric acid (H₂SO₄).[1] After the reaction, residual amounts of these strong acids remain in the crude product.[2]

Q2: Why is it important to minimize residual acidity in TEGDN?

A2: Minimizing residual acidity is crucial for the safety, stability, and performance of TEGDN, especially in its applications as an energetic plasticizer in propellants and explosives.[1][6] Residual acids can catalyze the decomposition of TEGDN, affecting its chemical stability and shelf-life.[1]

Q3: What is the recommended procedure for neutralizing residual acidity in TEGDN?

A3: The recommended procedure involves washing the crude TEGDN product with a dilute alkaline solution. A weak base like sodium carbonate is preferred to avoid saponification (hydrolysis) of the ester.[1] This is typically followed by further washing with pure water to remove any remaining base and salts.[1]

Q4: Can solvent extraction be used to reduce acidity?

A4: Yes, solvent extraction can be a part of the purification process. An organic solvent in which TEGDN is soluble, such as methylene chloride or ethyl acetate, can be used to extract the TEGDN from the aqueous wash layers.[1][7] This can enhance the separation and purification process, helping to remove water-soluble acidic impurities.[1]

Data Presentation

The following table summarizes the expected levels of residual acidity at different stages of TEGDN purification. Actual values can vary based on specific reaction conditions and washing efficiency.

Purification Stage	Expected Residual Acidity Level	Primary Acidic Components
Crude Product (Post-Synthesis)	High	Nitric Acid, Sulfuric Acid
After Initial Water Washes	Moderate to Low	Nitric Acid, Sulfuric Acid
After Neutralization Wash	Trace	Residual Carbonic Acid (if any)
Final Purified Product	Very Low / Below Detection Limit	Not Applicable

Experimental Protocols

Protocol 1: Aqueous Washing and Neutralization of Crude TEGDN

This protocol describes the standard procedure for washing and neutralizing crude TEGDN to remove residual acids.

Materials:

• Crude TEGDN

• Deionized water

• 10% Sodium Carbonate (Na₂CO₃) solution

• Separatory funnel

• Beakers

• Stirring apparatus

Procedure:

• Separate the crude TEGDN from the bulk of the spent nitrating acid mixture.[1]

• Place the crude TEGDN in a separatory funnel.

• Add an equal volume of deionized water to the separatory funnel.

• Shake the funnel vigorously for 5-10 minutes, periodically venting to release any pressure.

• Allow the layers to separate and drain the lower aqueous layer.

• Repeat the water wash (steps 3-5) two more times.

• Add an equal volume of 10% sodium carbonate solution to the TEGDN.[4]

• Stir the mixture vigorously for 1 hour.[4]

• Separate the aqueous layer.

• Wash the TEGDN with equal volumes of deionized water until the pH of the wash water is neutral.

• Dry the purified TEGDN using a suitable drying agent (e.g., anhydrous calcium chloride) or under vacuum.[2]

Protocol 2: Determination of Residual Acidity by Electrometric Titration

This protocol provides a method for the quantitative determination of residual acidity in a purified TEGDN sample.

Materials:

• Purified TEGDN sample

• Standardized 0.025N Sodium Hydroxide (NaOH) solution[5]

• pH meter[5]

• Buret, 50-mL capacity[5]

• Magnetic stirrer and stir bar[5]

• Beaker, 150-mL[5]

• Solvent (e.g., a mixture of ethanol and water, neutralized to pH 8.3)

Procedure:

• Calibrate the pH meter according to the manufacturer's instructions.

• Accurately weigh a known amount of the purified TEGDN sample and dissolve it in a sufficient volume of the neutralized solvent in a 150-mL beaker.

• Place the beaker on the magnetic stirrer and immerse the pH electrode in the solution.

• Record the initial pH of the solution.

• Titrate the sample with the standardized NaOH solution, adding the titrant in small increments.[5]

• Record the pH and the volume of titrant added after each increment.

• Continue the titration until a stable pH of 8.3 is reached and maintained.[5]

• The total volume of NaOH solution used is recorded.

• Calculate the acidity, typically expressed as a percentage of sulfuric acid or nitric acid, using the following formula: Acidity (%) = (V × N × Eq. Wt.) / (W × 10) Where:

  • V = Volume of NaOH solution used (mL)

  • N = Normality of the NaOH solution

  • Eq. Wt. = Equivalent weight of the acid (e.g., 49.04 for H₂SO₄)

  • W = Weight of the TEGDN sample (g)

Visualizations

Caption: Experimental workflow for the purification of TEGDN.

Caption: Logical relationship of residual acidity and TEGDN stability.

References

• 1. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 2. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of TEGDN [a.osmarks.net]
• 5. nemi.gov [nemi.gov]
• 6. imemg.org [imemg.org]
• 7. US20120130115A1 - Methods of producing nitrate esters - Google Patents [patents.google.com]

Technical Support Center: Addressing Phase Separation in TEGDN Emulsions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with triethylene glycol dinitrate (TEGDN) emulsions. Our aim is to help you diagnose and resolve phase separation issues to ensure the stability and quality of your formulations.

Troubleshooting Guide: Phase Separation in TEGDN Emulsions

Phase separation is a common indicator of emulsion instability.[1][2][3] This guide will walk you through a systematic approach to identifying the root cause of the issue and implementing effective solutions.

Visual Observation and Initial Diagnosis

The first step in troubleshooting is to carefully observe the type of phase separation occurring in your TEGDN emulsion.[4]

Observation	Potential Cause	Initial Action
Creaming: A concentrated layer of the dispersed phase (oil) rises to the top. This is often reversible.	Insufficient viscosity of the continuous phase, large droplet size.	Gently agitate to see if the emulsion re-homogenizes. Proceed to investigate viscosity and droplet size.
Coalescence: Irreversible merging of small droplets into larger ones, leading to a visible oil layer.	Inadequate emulsifier concentration or incorrect type, improper homogenization.	The emulsion cannot be salvaged. A reformulation is necessary.
Flocculation: Clumping of droplets without merging. This can be a precursor to coalescence.[5]	Insufficient repulsive forces between droplets (low zeta potential).	Measure the zeta potential of the emulsion.
Ostwald Ripening: Growth of larger droplets at the expense of smaller ones over time.	High solubility of the dispersed phase in the continuous phase, broad droplet size distribution.	Characterize the polydispersity index (PDI).

Troubleshooting Workflow

Here is a logical workflow to diagnose and address phase separation in your TEGDN emulsions.

References

• 1. physics.stackexchange.com [physics.stackexchange.com]
• 2. Instability of emulsion | PPTX [slideshare.net]
• 3. mdpi.com [mdpi.com]
• 4. The Formation, Stabilization and Separation of Oil–Water Emulsions: A Review [mdpi.com]
• 5. jocpr.com [jocpr.com]

Navigating the Critical Role of Water in TEGDN Nitration: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

The synthesis of triethylene glycol dinitrate (TEGDN), a key energetic plasticizer, is a nuanced process where minor variations in reaction conditions can significantly impact yield and purity. Among the most critical, yet often overlooked, parameters is the water content within the nitrating acid mixture. This technical support center provides a comprehensive guide to understanding and troubleshooting the influence of water on TEGDN nitration, ensuring safer, more efficient, and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: How does water content in the mixed acid affect the rate of TEGDN nitration?

Water content has a significant impact on the reaction kinetics. Generally, a higher water concentration in the nitric acid-sulfuric acid mixture will slow down the rate of nitration[1]. The reaction can reach equilibrium within 6 to 11 minutes under optimal conditions with low water content[1].

Q2: What is the primary role of sulfuric acid in the nitrating mixture, especially in relation to water?

Sulfuric acid serves two main purposes. First, it acts as a catalyst by protonating nitric acid to form the highly reactive nitronium ion (NO₂⁺), which is the primary nitrating species. Second, it is a powerful dehydrating agent, sequestering the water that is both initially present and produced during the esterification reaction. This removal of water drives the equilibrium towards the formation of the dinitrate product.

Q3: Can any amount of water in the sulfuric acid be beneficial?

While conventional wisdom dictates minimizing water for optimal nitration, some research suggests that a small amount of water in the sulfuric acid might improve the yield. This is theorized to be due to an increase in the solubility of the triethylene glycol starting material in the nitrating mixture.

Q4: What are the common byproducts if there is excessive water in the nitration reaction?

Excessive water can lead to incomplete nitration, resulting in the formation of triethylene glycol mononitrate. It can also promote the decomposition of the nitrate ester, especially if reaction temperatures are not well-controlled, leading to the formation of gaseous byproducts[1].

Troubleshooting Guide

Observed Issue	Potential Cause Related to Water Content	Recommended Action
Low Yield of TEGDN	High water content in the nitrating mixture is diluting the reactants and slowing the reaction rate.	Ensure the use of concentrated nitric and sulfuric acids with low water content. Consider using fuming nitric acid or oleum (fuming sulfuric acid) for a more anhydrous system. Verify the water content of your starting materials and solvents.
Slow or Incomplete Reaction	The presence of water is reducing the concentration of the active nitronium ion.	Use a higher ratio of sulfuric acid to nitric acid to more effectively remove water. Ensure the reaction temperature is within the optimal range of 0°C to 20°C, as higher temperatures can favor side reactions in the presence of water.
Formation of Mononitrate Byproduct	Insufficient nitrating power of the mixed acid, potentially due to dilution with water.	Increase the molar ratio of the nitrating acid to triethylene glycol. A 4:1 molar ratio of nitric acid to TEG has been shown to produce high yields[1].
Product is Difficult to Purify	The presence of significant amounts of unreacted starting material and mononitrate due to an incomplete reaction.	Follow a rigorous purification protocol involving multiple washes with cold water and a final wash with a dilute sodium carbonate solution to neutralize residual acids.
Runaway Reaction or Exotherm	While less common with high water content, localized "hot spots" can occur if mixing is inefficient, and the presence of water can complicate the reaction dynamics.	Ensure vigorous and efficient stirring throughout the addition of triethylene glycol. Maintain strict temperature control using an ice-salt bath.

Quantitative Data on the Influence of Water Content

While specific quantitative data correlating the percentage of water in the nitrating mixture to the yield and purity of TEGDN is not extensively available in the public domain, the general trend observed is a decrease in yield and reaction rate with an increase in water content. Optimal conditions reported in the literature consistently utilize highly concentrated acids, implying a low water content is critical for success.

Table 1: Qualitative Impact of Water Content on TEGDN Nitration

Water Content in Nitrating Mixture	Effect on Reaction Rate	Effect on TEGDN Yield	Effect on Purity
Low (<2%)	Fast	High	High (fewer byproducts)
Moderate (2-5%)	Slower	Moderate to High	Moderate (potential for mononitrate)
High (>5%)	Significantly Slower	Low	Low (significant impurities)

Experimental Protocol: Synthesis of Triethylene Glycol Dinitrate (TEGDN)

This protocol is a synthesis of methodologies reported in the literature and should be performed with extreme caution in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• Triethylene glycol (TEG)

• Concentrated Nitric Acid (98-100%)

• Concentrated Sulfuric Acid (98%)

• Dichloromethane (DCM)

• Ice

• Salt

• Sodium Bicarbonate

• Anhydrous Magnesium Sulfate

Procedure:

• Preparation of the Nitrating Mixture:

  • In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, prepare a nitrating mixture. A common ratio is a 60:40 weight ratio of nitric acid to sulfuric acid[1]. For example, slowly add 40g of concentrated sulfuric acid to 60g of concentrated nitric acid while cooling the flask in an ice-salt bath to maintain a temperature below 10°C.

• Nitration Reaction:

  • Cool the nitrating mixture to 0-5°C.

  • Slowly add triethylene glycol dropwise from the dropping funnel to the vigorously stirred nitrating mixture. The rate of addition should be controlled to maintain the reaction temperature between 0°C and 20°C.

• Reaction Completion and Quenching:

  • After the addition is complete, continue stirring the mixture for 15-30 minutes at 10-15°C to ensure the reaction goes to completion.

  • Pour the reaction mixture slowly onto a large amount of crushed ice with stirring.

• Extraction and Purification:

  • Separate the organic layer (TEGDN) from the aqueous layer using a separatory funnel.

  • Wash the organic layer sequentially with:

    • Cold water (3 times)

    • 5% sodium bicarbonate solution (until effervescence ceases)

    • Cold water (2 times)

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Remove the solvent (DCM) under reduced pressure using a rotary evaporator to obtain the purified TEGDN.

Visualization of the Influence of Water Content

The following diagram illustrates the logical relationship between water content and the key outcomes of the TEGDN nitration process.

Caption: Logical workflow of water's impact on TEGDN nitration.

References

• 1. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]

TEGDN (Triethylene Glycol Dinitrate) Stability: Technical Support Center

Welcome to the Technical Support Center for Triethylene Glycol Dinitrate (TEGDN). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing decomposition during the storage and handling of TEGDN. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to support your work.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of TEGDN decomposition during storage?

A1: The primary cause of TEGDN decomposition is thermal stress, which initiates the homolytic cleavage of the O-NO₂ bond.[1][2] This process can be significantly accelerated by the presence of impurities, particularly acidic residues left over from synthesis, which can catalyze the degradation reactions.[2] Exposure to light and atmospheric moisture can also contribute to decomposition over extended periods.

Q2: What are the optimal storage conditions for TEGDN?

A2: To ensure long-term stability, TEGDN should be stored in a cool, dark, and dry environment. Recommended storage is in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative stress. Storing at reduced temperatures (e.g., 2-8°C) will significantly slow the rate of thermal decomposition.

Q3: What are the visible or olfactory signs of TEGDN decomposition?

A3: Pure TEGDN is a pale yellow, oily liquid.[2] Signs of decomposition can include a change in color, such as darkening or a shift to a brownish hue, and the development of a sharp, acidic odor due to the formation of nitrogen oxides and other acidic byproducts.[3] Increased viscosity or the formation of precipitates may also indicate advanced degradation.

Q4: What is the role of stabilizers with nitrate esters like TEGDN?

A4: Stabilizers are compounds added to nitrate esters to inhibit or slow down autocatalytic decomposition reactions.[4] They function by scavenging reactive nitrogen oxides (NOx) that are produced during initial degradation, thereby preventing these species from catalyzing further decomposition of the ester.[4] While commonly used in propellant formulations, for laboratory storage of pure TEGDN, ensuring high purity and proper storage conditions is the primary method of preventing decomposition. If stabilizers are required for a specific formulation, compounds like N-methyl-4-nitroaniline (MNA) or 2-nitrodiphenylamine have been used.[5]

Q5: Which analytical techniques are recommended for assessing TEGDN purity and degradation?

A5: High-Performance Liquid Chromatography (HPLC) with UV detection is a highly effective and widely used method for quantifying the purity of TEGDN and detecting the presence of degradation products.[6] Thermal analysis techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are also valuable for studying the thermal stability and decomposition kinetics of the material.[1][7]

Troubleshooting Guide

This guide addresses common issues encountered during the storage and use of TEGDN.

References

• 1. researchgate.net [researchgate.net]
• 2. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 3. SOP for HPLC Analysis and Documentation | Pharmaguideline [pharmaguideline.com]
• 4. A green stabilizer for Nitrate ester-based propellants: An overview - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US5398612A - Nitrate ester stabilizing layer for propellant grain - Google Patents [patents.google.com]
• 6. Analytical Methods for Stability Assessment of Nitrate Esters-Based Propellants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of pressure and TEGDN content on decomposition reaction mechanism and kinetics of DB gun propellant containing the mixed ester of TEGDN and NG - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Thermal Decomposition Kinetics of TEGDN

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals studying the effect of pressure on the thermal decomposition kinetics of Triethylene Glycol Dinitrate (TEGDN).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of TEGDN thermal decomposition?

A1: The thermal decomposition of Triethylene Glycol Dinitrate (TEGDN) is primarily initiated by the homolytic cleavage of the O-NO₂ bond. This is generally the weakest chemical bond in nitrate esters like TEGDN and its cleavage is the rate-determining step in the decomposition process.

Q2: How does pressure influence the thermal decomposition of TEGDN?

A2: Pressure significantly affects the thermal decomposition of TEGDN. High-pressure conditions can alter the decomposition profile, generally leading to a decrease in the differential scanning calorimetry (DSC) peak temperature and an increase in the decomposition heat.[1][2] Furthermore, elevated pressure can change the decomposition reaction mechanism and its kinetics.[1][2]

Q3: What are the typical activation energies for TEGDN thermal decomposition?

A3: The activation energy for the thermal decomposition of TEGDN varies with pressure. At atmospheric pressure (0.1 MPa), the apparent activation energy has been reported to be 106.54 kJ·mol⁻¹. At a higher pressure of 2 MPa, the activation energy increases to 120.82 kJ·mol⁻¹.[3]

Q4: Why is High-Pressure Differential Scanning Calorimetry (HP-DSC) recommended for studying TEGDN decomposition?

A4: At atmospheric pressure, volatile energetic materials like TEGDN can vaporize during heating in a DSC experiment, leading to an endothermic peak that can mask the exothermic decomposition peak. Applying elevated pressure suppresses this vaporization, allowing for a clearer observation and more accurate measurement of the decomposition process.[4] HP-DSC is a useful technique for determining kinetic parameters and heat effects under the elevated pressures where energetic materials are often utilized.[4]

Q5: What are the key safety precautions when conducting thermal analysis on TEGDN?

A5: TEGDN is an energetic material and should be handled with care. Key safety precautions include:

• Using small sample sizes (typically 1-10 mg).

• Ensuring the experimental setup is in a well-ventilated area or a fume hood.

• Using appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Being aware of the potential for rapid decomposition or explosion, especially with larger sample sizes or under rapid heating conditions.

• Following all safety guidelines provided by the instrument manufacturer for analyzing energetic materials.

Troubleshooting Guides

This section addresses common issues encountered during the thermal analysis of TEGDN under pressure.

Issue	Possible Cause(s)	Recommended Solution(s)
Noisy or unstable DSC/TGA baseline at high pressure	1. Inadequate pressure equilibration time.2. Leak in the high-pressure cell.3. Contamination in the sample holder or furnace.4. Vibrations affecting the microbalance (TGA).	1. Allow sufficient time for the pressure to stabilize before starting the temperature program.2. Perform a leak check of the system according to the instrument manufacturer's protocol.3. Clean the sample holder and furnace according to the manufacturer's instructions.4. Ensure the instrument is on a stable, vibration-free surface.
Inconsistent peak temperatures or decomposition onsets	1. Variation in sample mass or preparation.2. Inconsistent heating rates.3. Poor thermal contact between the sample and the crucible.4. Instrument calibration drift.	1. Use a consistent and precise sample mass for all experiments. Ensure the sample is evenly distributed at the bottom of the crucible.2. Verify that the programmed heating rate is being accurately followed by the instrument.3. Ensure the crucible bottom is flat and makes good contact with the sensor.4. Regularly calibrate the temperature and heat flow of the DSC instrument using standard reference materials.
Endothermic peak observed before the exothermic decomposition peak	1. Sample evaporation at lower pressures.2. Presence of volatile impurities in the TEGDN sample.	1. Increase the applied pressure to suppress the evaporation of TEGDN.2. Ensure the purity of the TEGDN sample. If necessary, purify the sample before analysis.
Crucible deformation or leakage during the experiment	1. Over-pressurization of a sealed crucible due to gas generation during decomposition.2. Using a crucible not rated for the experimental pressure.	1. Use vented crucibles or crucibles specifically designed for high-pressure applications that can withstand the pressure generated by the decomposition products.2. Consult the crucible manufacturer's specifications to ensure it is suitable for the intended pressure and temperature range.
Difficulty in obtaining reproducible kinetic parameters	1. Inappropriate selection of the kinetic model.2. Baseline subtraction errors.3. Using a single heating rate for kinetic analysis.	1. Use model-free isoconversional methods to determine the activation energy as a function of conversion, which does not assume a specific reaction model.2. Carefully define the baseline before and after the decomposition peak to ensure accurate integration of the peak area.3. Perform experiments at multiple heating rates to obtain more reliable kinetic parameters using methods like the Flynn-Wall-Ozawa or Kissinger-Akahira-Sunose (KAS) methods.

Data Presentation

Table 1: Effect of Pressure on the Thermal Decomposition Kinetic Parameters of TEGDN

Pressure (MPa)	Apparent Activation Energy (Ea) (kJ·mol⁻¹)	Pre-exponential Factor (A) (s⁻¹)	Kinetic Model Function f(α)
0.1	106.54	10⁹.¹⁷	2(1−α)[−ln(1−α)]¹/²
2.0	120.82	10¹⁰.⁵⁶	Not specified
4.0	Data not explicitly available in snippets	Data not explicitly available in snippets	Data not explicitly available in snippets
6.0	Data not explicitly available in snippets	Data not explicitly available in snippets	Data not explicitly available in snippets
Data sourced from a study by a Chinese research group investigating TEGDN thermal behavior.[3]

Experimental Protocols

High-Pressure Differential Scanning Calorimetry (HP-DSC) of TEGDN

• Sample Preparation:

  • Accurately weigh 1-2 mg of TEGDN into a high-pressure crucible.

  • Ensure the sample forms a thin, even layer at the bottom of the crucible to ensure uniform heat transfer.

  • If using a sealed crucible, ensure it is properly sealed to prevent leakage but be aware of potential pressure buildup. Vented or specialized high-pressure crucibles are recommended.

• Instrument Setup:

  • Place the sample crucible and an empty reference crucible into the DSC cell.

  • Seal the pressure chamber of the HP-DSC instrument.

  • Pressurize the cell with an inert gas (e.g., nitrogen or argon) to the desired pressure (e.g., 0.1, 2, 4, or 6 MPa).

  • Allow the system to equilibrate at the starting temperature (e.g., 50 °C) for a sufficient amount of time to ensure a stable baseline.

• Thermal Analysis:

  • Heat the sample from the starting temperature to a final temperature (e.g., 300 °C) at a constant heating rate (e.g., 5, 10, 15, 20 °C/min).

  • Record the heat flow as a function of temperature.

• Data Analysis:

  • Determine the onset temperature and the peak temperature of the exothermic decomposition peak.

  • Integrate the area under the exothermic peak to determine the heat of decomposition (ΔH).

  • For kinetic analysis, repeat the experiment at several different heating rates.

  • Use appropriate software and kinetic models (e.g., isoconversional methods) to calculate the activation energy (Ea) and pre-exponential factor (A).

Mandatory Visualization

Caption: Experimental workflow for determining the thermal decomposition kinetics of TEGDN using HP-DSC.

Caption: Logical relationship between increased pressure and its effects on TEGDN thermal decomposition.

References

• 1. Effects of pressure and TEGDN content on decomposition reaction mechanism and kinetics of DB gun propellant containing the mixed ester of TEGDN and NG - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Mechanical Properties of TEGDN Plasticized Binders

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when working to improve the mechanical properties of triethylene glycol dinitrate (TEGDN) plasticized binders.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: Reduced Flexibility and Embrittlement at Low Temperatures

• Question: My TEGDN plasticized binder is exhibiting brittleness and reduced flexibility, especially at sub-ambient temperatures. What could be the cause and how can I fix it?

• Answer: This issue often points to the glass transition temperature (Tg) of your binder system being too high.[1] Below the Tg, polymers become hard and brittle.[1] TEGDN is used to lower the Tg of the polymer matrix, enhancing flexibility.[2]

  • Troubleshooting Steps:

    • Optimize TEGDN Concentration: An insufficient amount of TEGDN will not effectively lower the Tg. Conversely, an excessive amount can sometimes lead to phase separation or other issues. As TEGDN content increases, the viscosity and modulus may first increase and then decrease, with an optimal concentration for processing and properties.[2] Experiment with varying the TEGDN concentration to find the optimal balance for your specific polymer system.

    • Verify Binder-Plasticizer Compatibility: Poor compatibility between the TEGDN and the polymer binder can lead to inefficient plasticization. Ensure uniform mixing and consider the solubility parameters of both components.

    • Consider a Co-Plasticizer: In some cases, using a mixture of plasticizers can be more effective at lowering the Tg than a single plasticizer.

Issue 2: Poor Tensile Strength and Premature Failure

• Question: My binder samples are failing at low stress levels. How can I improve the tensile strength?

• Answer: Low tensile strength can result from several factors, including insufficient cross-linking, poor adhesion between the binder and other components, or a non-optimal plasticizer-to-polymer ratio.

  • Troubleshooting Steps:

    • Adjust Curing Agent Ratio: The molar ratio of the isocyanate curing agent to the hydroxyl groups on the polymer (often denoted as Rt or NCO/OH ratio) is critical.[3][4] An incorrect ratio can lead to an incomplete cure and a weak polymer network. Increasing the curing agent concentration generally increases tensile strength up to an optimal point.[3]

    • Incorporate a Bonding Agent: Bonding agents can significantly improve the interfacial adhesion between the binder and solid fillers (if present), preventing dewetting and enhancing overall strength.[5]

    • Optimize TEGDN Content: While plasticizers increase flexibility, they can also decrease tensile strength if used in excess by reducing the cohesion between polymer chains.[6] You may need to find a compromise between flexibility and strength by adjusting the TEGDN concentration. For example, in some propellants, the addition of GAP as a plasticizer decreased tensile strength from 180 kgf/cm² to 112 kgf/cm².[7]

    • Evaluate a Different Curing Agent: The type of curing agent used can have a significant impact on the final mechanical properties. For instance, different diisocyanates (like TDI, IPDI, DDI) will result in varied polymer network structures and, consequently, different tensile strengths and elongations.[8]

Issue 3: Low Elongation at Break

• Question: The binder is not stretching enough before it breaks. What can I do to increase its elongation?

• Answer: Low elongation is a sign of a rigid or brittle binder. This can be due to excessive cross-linking or insufficient plasticization.

  • Troubleshooting Steps:

    • Increase TEGDN Concentration: The primary role of a plasticizer is to increase flexibility and elongation.[6] Carefully increasing the amount of TEGDN should improve the elongation at break.

    • Decrease Curing Agent Ratio: A very high degree of cross-linking can make the binder stiff and limit its ability to stretch. Reducing the curing agent to polymer ratio can lead to a more flexible network with higher elongation.[3]

    • Change the Polymer Backbone: If formulation adjustments are not sufficient, consider using a polymer with a more flexible backbone structure.

Issue 4: Plasticizer Migration (Sweating or Blooming)

• Question: I'm observing an oily film on the surface of my cured binder, or it feels greasy to the touch. What is happening and how can I prevent it?

• Answer: This phenomenon is known as plasticizer migration, where the plasticizer moves out of the polymer matrix.[9][10] It can lead to a loss of flexibility, embrittlement, and surface contamination that can interfere with adhesion.[10][11] Migration is more likely if there is poor interaction between the polymer and the plasticizer.[9]

  • Troubleshooting Steps:

    • Use a Reactive Plasticizer: A reactive plasticizer will chemically bond (graft) into the polymer network, making it much more difficult to migrate out.[9][11]

    • Select a Higher Molecular Weight Plasticizer: Plasticizers with a larger molecular size and a higher degree of branching have more difficulty moving through the polymer network and are less prone to migration.[9][11]

    • Apply a Surface Coating: A barrier coating can be applied to the surface of the material to prevent the plasticizer from escaping.[9][11]

    • Optimize Formulation for Compatibility: Ensure the TEGDN is fully compatible and well-mixed with the polymer binder to create a stable system.

Frequently Asked Questions (FAQs)

• Q1: What is the primary function of TEGDN in a binder formulation?

  • A1: TEGDN acts as an energetic plasticizer. Its main functions are to increase the flexibility and workability of the binder, reduce its viscosity for easier processing, and lower its glass transition temperature (Tg) to improve low-temperature mechanical properties.[2][12] As an energetic plasticizer, it also contributes to the overall energy content of the formulation.

• Q2: How does the concentration of TEGDN affect the mechanical properties of the binder?

  • A2: Generally, increasing the concentration of TEGDN will:

    • Increase elongation/flexibility: By spacing out the polymer chains, TEGDN allows for more movement.[6]

    • Decrease tensile strength and modulus: The increased distance between polymer chains reduces intermolecular forces, leading to a softer, less rigid material.[6]

    • Lower the glass transition temperature (Tg): This improves the material's performance at cold temperatures.[2]

    • Affect viscosity: The viscosity may initially increase and then decrease as TEGDN content rises, so an optimal level for processing exists.[2]

• Q3: What are the key experimental techniques to characterize the mechanical properties of my binder?

  • A3: The most common and important techniques are:

    • Tensile Testing (e.g., ASTM D638, ASTM D3039): This measures properties like tensile strength, elongation at break, and Young's modulus.[6][13][14][15][16]

    • Dynamic Mechanical Analysis (DMA): DMA provides information on the viscoelastic properties of the material, such as the storage modulus, loss modulus, and the glass transition temperature (Tg).

    • Differential Scanning Calorimetry (DSC): This is another method to determine the glass transition temperature.[17]

• Q4: Can I use TEGDN with any type of polymer binder?

  • A4: While TEGDN is a versatile plasticizer, its compatibility with the chosen polymer binder is crucial for optimal performance and to prevent issues like migration. It is commonly used with energetic polymers like Glycidyl Azide Polymer (GAP) and in nitrocellulose-based systems.[2][4][12] It's always recommended to perform compatibility studies when formulating with a new polymer system.

• Q5: What is a "bonding agent" and when should I use one?

  • A5: A bonding agent is an additive that improves the adhesion at the interface between the polymer binder and solid fillers (like oxidizers or metal fuels in a propellant).[5] You should consider using a bonding agent when you have a high solids loading and are experiencing issues with dewetting, which manifests as a loss of mechanical strength.[5]

Quantitative Data on Mechanical Properties

Table 1: Effect of Curing Agent Ratio (Rt = NCO/OH) on HTPB Propellant Mechanical Properties

Curing Ratio (Rt)	Tensile Strength (MPa)	Elongation (%)
0.75	~0.85	~55
0.95	~1.05	~45
1.15	~1.15	~38
1.35	~1.20	~30
1.55	1.21	~25

Data adapted from a study on HTPB/TDI based propellants.[3]

Table 2: Effect of Plasticizer Type on GAP-based Polyurethane Binders

Sample ID	Plasticizer Type	Tensile Strength (MPa)	Elongation at Break (%)
GP1	TMETN	2.64	138
GP2	BTTN	~2.4	~145
GP3	DEGDN	~2.2	~155
GP4	TEGDN	~2.1	~160

Data estimated from graphical representations in a study on plasticized GAP/PCL block copolyurethane binders.[18]

Table 3: Mechanical Properties of GAP-ETPE/NC Adhesive Blends with Varying Bu-NENA Plasticizer Content

Bu-NENA Content (%)	Tensile Strength (MPa)	Elongation at Break (%)
10	11.2	450
20	10.5	420
30	9.8	480
40	8.5	550

Data adapted from a study on GAP-ETPE/NC/Bu-NENA adhesive systems.[19]

Experimental Protocols

Protocol 1: Uniaxial Tensile Testing of Plasticized Binders (Based on ASTM D638)

This protocol outlines the fundamental steps for determining the tensile properties of your TEGDN plasticized binder.

• Specimen Preparation:

  • Prepare flat, "dog-bone" shaped specimens according to the dimensions specified in ASTM D638 (Type IV or V are common for elastomers).

  • Cast the binder mixture into a pre-heated mold and cure under the specified conditions (e.g., 7 days at 70°C).[3]

  • Ensure all specimens are free of air bubbles, voids, or surface defects.

  • Condition the specimens at a standard temperature and humidity (e.g., 23°C and 50% RH) for at least 40 hours prior to testing.

• Equipment:

  • Universal Testing Machine (UTM) equipped with a suitable load cell.

  • Grips that can securely hold the specimen without causing premature failure at the clamping points.

  • An extensometer or non-contact strain measurement device to accurately measure elongation.

• Test Procedure:

  • Measure the width and thickness of the narrow section of each specimen.

  • Mount the specimen in the grips of the UTM, ensuring it is properly aligned to avoid bending stresses.

  • Attach the extensometer to the gauge section of the specimen.

  • Apply a tensile load at a constant rate of crosshead movement until the specimen fractures. A typical speed for elastomeric materials is 50 or 500 mm/min, depending on the material's stiffness.

  • Record the load and elongation data continuously throughout the test.

• Data Analysis:

  • Calculate the engineering stress by dividing the load by the initial cross-sectional area.

  • Calculate the engineering strain by dividing the change in length by the initial gauge length.

  • Plot the stress-strain curve.

  • From the curve, determine:

    • Tensile Strength (Ultimate Tensile Strength): The maximum stress the material can withstand.

    • Elongation at Break: The strain at the point of fracture, expressed as a percentage.

    • Young's Modulus (Modulus of Elasticity): The slope of the initial, linear portion of the stress-strain curve, indicating the material's stiffness.

Visualizations

Caption: Experimental workflow for binder characterization and optimization.

Caption: Troubleshooting logic for plasticizer migration issues.

References

• 1. appstate.edu [appstate.edu]
• 2. researchgate.net [researchgate.net]
• 3. cetjournal.it [cetjournal.it]
• 4. mdpi.com [mdpi.com]
• 5. Research Progress of Bonding Agents and Their Performance Evaluation Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Plastics & Polymer Lab - Introduction to Tensile Testing of Plastic, Rubber, Elastomer, and Composit [plasticslab.com]
• 7. researchgate.net [researchgate.net]
• 8. vti.mod.gov.rs [vti.mod.gov.rs]
• 9. solgreen.com.my [solgreen.com.my]
• 10. Plasticisers: A challenge for bonding – Stick to Adhesive [buehnen.de]
• 11. forgeway.com [forgeway.com]
• 12. imemg.org [imemg.org]
• 13. infinitalab.com [infinitalab.com]
• 14. insights.globalspec.com [insights.globalspec.com]
• 15. Tensile Testing Composite ASTM D3039 [intertek.com]
• 16. borgoltz.aoe.vt.edu [borgoltz.aoe.vt.edu]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Preparation and Properties of a Novel High-Toughness Solid Propellant Adhesive System Based on Glycidyl Azide Polymer–Energetic Thermoplastic Elastomer/Nitrocellulose/Butyl Nitrate Ethyl Nitramine - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Energetic Plasticizers: TEGDN vs. Nitroglycerin

For Researchers, Scientists, and Drug Development Professionals

In the realm of energetic materials, plasticizers play a crucial role in modifying the physical properties of explosive and propellant formulations, enhancing processability and ensuring mechanical integrity. Among the most common energetic plasticizers are triethylene glycol dinitrate (TEGDN) and nitroglycerin (NG). This guide provides an objective comparison of these two compounds, supported by experimental data, to assist researchers in selecting the appropriate plasticizer for their specific applications.

Executive Summary

Nitroglycerin has long been a cornerstone in the field of energetic materials due to its high energy output. However, its extreme sensitivity to shock, friction, and temperature poses significant handling and safety challenges.[1] Triethylene glycol dinitrate has emerged as a viable alternative, offering a significantly improved safety profile with only a moderate trade-off in energetic performance. TEGDN is notably less sensitive to impact and friction, possesses greater chemical and thermal stability, and exhibits superior performance at low temperatures.[1] This makes TEGDN a compelling choice for the development of insensitive munitions and safer propellant formulations.

Performance Characteristics: A Quantitative Comparison

The selection of an energetic plasticizer is a balance between performance and safety. The following tables summarize the key chemical, physical, and explosive properties of TEGDN and nitroglycerin, providing a clear basis for comparison.

Table 1: Chemical and Physical Properties

Property	Triethylene Glycol Dinitrate (TEGDN)	Nitroglycerin (NG)
Chemical Formula	C₆H₁₂N₂O₈	C₃H₅N₃O₉
Molecular Weight ( g/mol )	240.17[2]	227.09
Nitrogen Content (%)	11.67	18.50
Oxygen Balance (%)	-66.7	+3.5
Appearance	Pale yellow, oily liquid[2][3]	Colorless to pale yellow, oily liquid[4]
Density (g/cm³)	1.33[2][3]	1.59
Melting/Solidification Point (°C)	-19[2][3]	+13.2 (stable form)
Boiling Point (°C)	Decomposes at 228 (760 mmHg)[5]	Decomposes at 50-60[5]
Flash Point (°C)	146.9	Not applicable (explosive)
Viscosity at 20°C (cP)	13.2	37.8
Vapor Pressure at 20°C (mmHg)	0.001	0.00025

Table 2: Explosive and Sensitivity Properties

Property	Triethylene Glycol Dinitrate (TEGDN)	Nitroglycerin (NG)
Heat of Explosion (kcal/kg)	725	1500
Detonation Velocity (m/s)	~2000 (when heavily confined)	7700
Detonation Gas Volume (l/kg)	1202	782
Lead Block Test (cm³/10g)	320	520
Impact Sensitivity (BAM Fallhammer)	>100 cm (Bureau of Mines)	4-20 cm (dependent on conditions)
Friction Sensitivity (BAM Friction Tester)	Unaffected with steel and fiber shoe	Sensitive
Card Gap Test (cm)	0.48	2.31
Vacuum Stability (100°C, 40h, ml gas/g)	<1	~2-5

Experimental Protocols

The data presented in this guide is based on standardized experimental methodologies for the characterization of energetic materials. Below are detailed protocols for key experiments.

Synthesis Protocols

Synthesis of Triethylene Glycol Dinitrate (TEGDN):

TEGDN is synthesized by the nitration of triethylene glycol (TEG) using a mixed acid of nitric and sulfuric acids.[2][6]

• Preparation of the Nitrating Mixture: A pre-cooled mixture of concentrated nitric acid and sulfuric acid (typically in a 1:1 to 2:1 molar ratio relative to the glycol) is prepared in a reaction vessel equipped with cooling and stirring.[6][7]

• Nitration: Triethylene glycol is slowly added to the vigorously stirred nitrating mixture while maintaining a low temperature (typically between -15°C and +10°C) to control the exothermic reaction.[2][6]

• Quenching and Separation: After the addition is complete, the reaction mixture is stirred for a short period and then poured into a large volume of cold water or onto crushed ice to precipitate the oily TEGDN. The aqueous acid layer is then separated.

• Purification: The crude TEGDN is washed successively with water, a dilute sodium bicarbonate solution to neutralize residual acid, and finally with water again until neutral. The product is then dried, often using a desiccant.

Synthesis of Nitroglycerin (NG):

The synthesis of nitroglycerin involves the nitration of glycerol and is an extremely hazardous process that requires stringent safety precautions.[5][8]

• Preparation of the Nitrating Mixture: A carefully measured mixture of concentrated nitric acid and fuming sulfuric acid is chilled to below 20°C in a specialized nitrator with efficient cooling.[5][9]

• Glycerol Addition: A fine stream of pure, anhydrous glycerol is slowly introduced into the mixed acid under vigorous agitation. The temperature must be strictly controlled and not allowed to exceed 30°C to prevent a runaway reaction.[10]

• Separation: Once the reaction is complete, the mixture is transferred to a separator where the denser nitroglycerin settles at the bottom and is drawn off from the spent acid.

• Washing and Neutralization: The raw nitroglycerin is immediately washed with water, followed by a sodium carbonate solution to neutralize any remaining acid, and then a final water wash. This is a critical step to ensure stability.

Sensitivity and Stability Tests

Impact Sensitivity (BAM Fallhammer Test):

This test determines the sensitivity of a substance to impact energy.

• A small sample (approx. 40 mm³) of the material is placed in a standardized steel cup and anvil assembly.[4]

• A specified weight (e.g., 1, 5, or 10 kg) is dropped from a known height onto a striking pin in contact with the sample.[11]

• The "up-and-down" or Bruceton method is typically used, where the drop height is varied to determine the 50% probability of initiation (explosion or decomposition).[12] The result is reported as the impact energy in Joules (J).

Friction Sensitivity (BAM Friction Test):

This test assesses the sensitivity of a material to frictional stimuli.

• A small amount of the test substance is spread on a porcelain plate.[13]

• A porcelain pin is placed on the sample, and a specified load is applied via a weighted lever arm.[14][15]

• The porcelain plate is then moved back and forth under the pin once.

• The test is repeated with varying loads to determine the lowest load at which an explosion, flame, or crackling sound occurs in at least one out of six trials.[14]

Vacuum Stability Test:

This method is used to determine the chemical stability of energetic materials by measuring the volume of gas evolved upon heating under a vacuum.

• A precisely weighed sample (typically 1-5 grams) is placed in a glass test tube.[16][17]

• The tube is connected to a mercury-free pressure-measuring apparatus and evacuated.[18]

• The sample is then heated in a constant temperature bath (e.g., 100°C or 120°C) for a specified period (e.g., 40 hours).[16]

• The volume of gas evolved is measured at regular intervals. A higher volume of gas indicates lower stability.

Signaling Pathways and Experimental Workflows

To visualize the processes involved in the synthesis and decomposition of these energetic plasticizers, the following diagrams are provided.

Caption: Synthesis workflow for Triethylene Glycol Dinitrate (TEGDN).

Caption: Synthesis workflow for Nitroglycerin (NG).

Caption: Simplified thermal decomposition pathways of TEGDN and Nitroglycerin.

Conclusion

The choice between TEGDN and nitroglycerin as an energetic plasticizer is contingent upon the specific requirements of the application. While nitroglycerin offers superior energetic performance, its high sensitivity necessitates stringent safety protocols and limits its use in applications where insensitivity is paramount. TEGDN, with its significantly lower sensitivity to mechanical stimuli and greater thermal stability, presents a much safer alternative.[1] Although it has a lower heat of explosion and detonation velocity, its higher gas volume can be advantageous in certain propellant formulations. For researchers and developers prioritizing safety and stability, particularly in the context of modern insensitive munitions, TEGDN is the more prudent choice. Conversely, for applications where maximum energy density is the primary driver and the associated risks can be effectively mitigated, nitroglycerin remains a potent option.

References

• 1. imemg.org [imemg.org]
• 2. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]
• 3. tandfonline.com [tandfonline.com]
• 4. fauske.com [fauske.com]
• 5. Nitroglycerin - Wikipedia [en.wikipedia.org]
• 6. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 7. Synthesis of TEGDN [a.osmarks.net]
• 8. rsc.org [rsc.org]
• 9. youtube.com [youtube.com]
• 10. m.youtube.com [m.youtube.com]
• 11. ozm.cz [ozm.cz]
• 12. imemg.org [imemg.org]
• 13. apps.dtic.mil [apps.dtic.mil]
• 14. osti.gov [osti.gov]
• 15. mueller-instruments.de [mueller-instruments.de]
• 16. vti.mod.gov.rs [vti.mod.gov.rs]
• 17. apps.dtic.mil [apps.dtic.mil]
• 18. eurolab.net [eurolab.net]

A Comparative Analysis of TEGDN and DEGDN in Propellant Formulations

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two key energetic plasticizers, Triethylene Glycol Dinitrate (TEGDN) and Diethylene Glycol Dinitrate (DEGDN), used in modern propellant formulations. By examining their performance characteristics, supported by experimental data, this document aims to inform researchers and scientists in the development of safer and more effective energetic materials.

Executive Summary

Triethylene Glycol Dinitrate (TEGDN) and Diethylene Glycol Dinitrate (DEGDN) are liquid energetic plasticizers that enhance the processing characteristics and performance of solid propellants. While both serve a similar function, they exhibit notable differences in their physical properties, energetic output, and sensitivity to external stimuli. Generally, TEGDN is recognized for its lower sensitivity to shock and impact, making it a favorable option for developing insensitive munitions (IM). DEGDN, on the other hand, can offer a slightly higher energy output in certain formulations. The selection between TEGDN and DEGDN often depends on the specific performance requirements of the propellant, with a trade-off between energy and sensitivity.

Data Presentation: A Side-by-Side Comparison

The following tables summarize the key quantitative data for TEGDN and DEGDN, as well as the performance of propellant formulations incorporating these plasticizers.

Table 1: Physical and Chemical Properties of TEGDN vs. DEGDN

Property	TEGDN (Triethylene Glycol Dinitrate)	DEGDN (Diethylene Glycol Dinitrate)
Chemical Formula	C₆H₁₂N₂O₈	C₄H₈N₂O₇
Molecular Weight	240.17 g/mol	196.12 g/mol
Appearance	Pale yellow, oily liquid	Colorless, oily liquid
Density	1.335 g/cm³	1.389 g/mL
Melting Point	-19 °C	2 °C
Boiling Point	Decomposes	160-161 °C
Nitrogen Content	11.66%	14.28%

Table 2: Energetic and Explosive Properties of TEGDN vs. DEGDN

Property	TEGDN	DEGDN
Heat of Explosion	725 kcal/kg[1]	~1358 cal/g (as reported for a stabilized product)
Detonation Velocity	~2000 m/s (when heavily confined)[1]	Not readily available
Detonation Gas Volume	1202 l/kg[1]	Not readily available
Explosion Temperature	225 °C (5s)[1]	Not readily available
Lead Block Test	320 cm³/10g[1]	Not readily available

Table 3: Sensitivity Properties of Propellant Formulations

Property	Propellant with TEGDN	Propellant with DEGDN
Friction Sensitivity	> 360 N (No reaction)	> 360 N (No reaction)
Impact Sensitivity (Limiting Impact Energy)	11.4 - 15.6 J	12.8 - 13.9 J
Shaped Charge Jet Impact	Category 0 (No reaction)	Category 0 (No reaction)
Bullet Impact	Category 0 (No reaction)	Category 0 (No reaction)

Data for propellant formulations are based on a comparative study of single base propellants where DNT and DBP were replaced with TEGDN or DEGDN.

Table 4: Ballistic Performance of Propellant Formulations in Closed Vessel

Property	Propellant with TEGDN	Propellant with DEGDN	Reference Propellant
Relative Vivacity (%)	95.3[2]	96.8[2]	100.0[2]
Relative Pressure (%)	100.9[2]	103.7[2]	100.0[2]

This data indicates that the DEGDN formulation was nearly 4% more energetic than the reference, while the TEGDN formulation matched the energy well with a slightly lower vivacity.[2]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility and a clear understanding of the data presented.

Synthesis of TEGDN and DEGDN

Objective: To synthesize TEGDN and DEGDN via the nitration of their respective glycols.

TEGDN Synthesis Protocol:

• Preparation of Nitrating Mixture: A mixed acid solution is prepared by combining concentrated nitric acid and sulfuric acid. A typical ratio is 75% nitric acid to 25% sulfuric acid.[3] The mixture is cooled to between 0 °C and 5 °C in an ice bath.

• Nitration: Triethylene glycol (TEG) is added slowly to the stirred, cooled mixed acid. The temperature must be carefully controlled and maintained below 10-15 °C to prevent runaway reactions and decomposition.

• Separation: Once the addition is complete, the mixture is allowed to react for a short period before being transferred to a separation funnel. The denser spent acid layer is drained off.

• Washing and Neutralization: The crude TEGDN is washed sequentially with cold water, a 5% sodium bicarbonate solution to neutralize residual acid, and finally with more cold water until the washings are neutral.

• Drying: The washed TEGDN is dried using a suitable drying agent, such as anhydrous sodium sulfate.

DEGDN Synthesis Protocol:

• Preparation of Nitrating Mixture: A mixed acid solution is prepared, for example, with a composition of 25% nitric acid, 67% sulfuric acid, and 8% water. This mixture is cooled to below 15 °C, ideally between 5 °C and 10 °C.

• Nitration: Diethylene glycol (DEG) is added gradually to the agitated, cooled mixed acid over a period of about 30 minutes, ensuring the temperature remains within the specified range.

• Separation and Washing: The procedure for separating the crude DEGDN from the spent acid and subsequent washing with water and a neutralizing agent is similar to that for TEGDN.

Sensitivity Testing

Impact Sensitivity (BAM Fallhammer Method):

• Apparatus: A BAM Fallhammer apparatus is used, which consists of a defined drop weight that can be released from various heights onto a sample.

• Sample Preparation: A small, measured amount of the propellant sample is placed in the apparatus.

• Procedure: The drop weight is released from a specific height. A series of trials are conducted at different drop heights to determine the energy at which there is a 50% probability of causing a reaction (ignition, deflagration, or detonation). This is reported as the Limiting Impact Energy in Joules (J).

Friction Sensitivity (BAM Friction Apparatus):

• Apparatus: A BAM friction tester is used, which consists of a fixed porcelain pin and a movable porcelain plate.

• Sample Preparation: A small amount of the propellant is placed on the porcelain plate.

• Procedure: The loading arm applies a specific force to the pin against the sample. The porcelain plate is then moved back and forth once. The test is repeated with increasing loads until a reaction (spark, flame, or explosion) is observed. The result is reported as the minimum load in Newtons (N) that causes a reaction. For the compared propellants, no reaction was observed up to the maximum load of 360 N.

Performance Testing

Closed Vessel Test:

• Apparatus: A closed vessel of known volume, equipped with a pressure transducer and an ignition system.

• Sample Preparation: A precisely weighed amount of the propellant grain is placed inside the vessel.

• Procedure: The propellant is ignited, and the pressure inside the vessel is recorded as a function of time.

• Data Analysis: From the pressure-time curve, key ballistic parameters are determined, including the maximum pressure, the rate of pressure rise (dP/dt), and the vivacity (a measure of the propellant's burning rate). The relative vivacity and pressure are calculated by comparing the results to a standard reference propellant tested under the same conditions.[2]

Shaped Charge Jet Impact Test:

• Apparatus: A standardized shaped charge is used to generate a high-velocity jet of molten metal. The propellant sample is placed at a specified standoff distance from the shaped charge.

• Procedure: The shaped charge is detonated, and the resulting jet impacts the propellant sample.

• Observation and Classification: The reaction of the propellant is observed and classified according to a standardized scale. For the TEGDN and DEGDN propellants tested, a "Category 0" reaction indicates no reaction to the stimulus.

Mandatory Visualization

The following diagrams illustrate the synthesis workflows for TEGDN and DEGDN.

Caption: A flowchart illustrating the key stages in the synthesis of Triethylene Glycol Dinitrate (TEGDN).

Caption: A flowchart outlining the primary steps involved in the synthesis of Diethylene Glycol Dinitrate (DEGDN).

References

• 1. imemg.org [imemg.org]
• 2. imemg.org [imemg.org]
• 3. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]

A Comparative Guide to the Performance of Organic Nitrate Esters: A Focus on Triethylene Glycol Dinitrate and its Alternatives

For researchers, scientists, and drug development professionals, understanding the nuanced differences between organic nitrate esters is paramount for advancing cardiovascular therapeutics. This guide provides a comprehensive performance comparison of Triethylene Glycol Dinitrate (TEGDN) with other well-established nitrate esters: Nitroglycerin (GTN), Isosorbide Dinitrate (ISDN), and Pentaerythritol Tetranitrate (PETN). The comparison focuses on key pharmacodynamic properties, including vasodilatory effects, mechanisms of action, and the development of tolerance.

While extensive data exists for GTN, ISDN, and PETN, it is crucial to note a significant gap in the publicly available scientific literature regarding the therapeutic performance of TEGDN as a vasodilator. The majority of research on TEGDN has been in the context of its use as an energetic plasticizer in propellants and explosives.[1][2][3] Toxicological studies have noted hypotension as a side effect, a characteristic shared with other organic nitrates, but detailed pharmacological data on its vasodilatory potency and clinical efficacy are lacking.[4]

Quantitative Performance Comparison

The following tables summarize the key performance indicators for GTN, ISDN, and PETN, based on available experimental data. Due to the aforementioned data limitations, a direct quantitative comparison with TEGDN is not possible at this time.

Table 1: Vasodilatory Potency and Efficacy

Nitrate Ester	Vessel Type	Potency (EC₅₀/ED₅₀)	Efficacy (Maximal Relaxation)	Citation
Nitroglycerin (GTN)	Human Veins	5.1 ng/min (infusion rate for 50% max dilation)	~109%	[5]
Rabbit Aorta	Potent (specific values vary by study)	High	[6]
Isosorbide Dinitrate (ISDN)	Human Coronary Arteries	Effective, but less potent than GTN	Significant vasodilation	[7]
Pentaerythritol Tetranitrate (PETN)	Animal Models	Similar vasodilator effects to GTN	Similar to GTN	[8]
Triethylene Glycol Dinitrate (TEGDN)	-	Data not available	Data not available	-

Table 2: Onset and Duration of Action

Nitrate Ester	Route of Administration	Onset of Action	Duration of Action	Citation
Nitroglycerin (GTN)	Sublingual	1-3 minutes	30-60 minutes	[7]
Intravenous	Immediate	Minutes	[7]
Isosorbide Dinitrate (ISDN)	Oral	30-60 minutes	4-6 hours	[7]
Sublingual	5-20 minutes	1-2 hours	[7]
Pentaerythritol Tetranitrate (PETN)	Oral	Slower onset	Long-acting	[8]
Triethylene Glycol Dinitrate (TEGDN)	-	Data not available	Data not available	-

Table 3: Propensity for Tolerance Development

Nitrate Ester	Tolerance Development	Key Mechanisms	Citation
Nitroglycerin (GTN)	High	ALDH2 inactivation, oxidative stress, neurohormonal activation	[8][9][10]
Isosorbide Dinitrate (ISDN)	High	Similar to GTN	[7]
Pentaerythritol Tetranitrate (PETN)	Low to negligible	Induction of heme oxygenase-1 (HO-1), antioxidant effects	[8]
Triethylene Glycol Dinitrate (TEGDN)	Data not available	Data not available	-

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways involved in the bioactivation of nitrate esters and a typical experimental workflow for assessing nitrate-induced vasodilation.

Bioactivation pathway of organic nitrates.

Workflow for ex vivo vasodilation assay.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key experiments cited in the comparison of nitrate esters.

Ex Vivo Vasodilation Assay in Isolated Aortic Rings

Objective: To determine the vasodilatory potency and efficacy of a nitrate ester.

Methodology:

• Tissue Preparation: Male Wistar rats are euthanized, and the thoracic aorta is excised and placed in cold Krebs-Henseleit buffer. The aorta is cleaned of adherent tissue and cut into rings of 2-3 mm in width.

• Mounting: Aortic rings are mounted between two stainless-steel hooks in organ baths containing Krebs-Henseleit buffer, maintained at 37°C and bubbled with 95% O₂ and 5% CO₂.

• Equilibration and Contraction: The rings are allowed to equilibrate for 60-90 minutes under a resting tension of 1.5-2.0 g. Following equilibration, the rings are contracted with a submaximal concentration of a vasoconstrictor, typically phenylephrine (1 µM) or potassium chloride (KCl, 60 mM).

• Drug Administration: Once a stable contraction is achieved, cumulative concentration-response curves are generated by adding increasing concentrations of the nitrate ester to the organ bath.

• Data Acquisition and Analysis: Changes in isometric tension are recorded. The relaxation response is expressed as a percentage of the pre-contraction induced by the vasoconstrictor. The EC₅₀ (concentration required to produce 50% of the maximal response) is calculated to determine potency.

In Vivo Hemodynamic Studies in Anesthetized Rats

Objective: To assess the effects of a nitrate ester on systemic blood pressure and heart rate.

Methodology:

• Animal Preparation: Male Sprague-Dawley rats are anesthetized (e.g., with isoflurane). The carotid artery and jugular vein are cannulated for blood pressure measurement and drug administration, respectively.

• Hemodynamic Monitoring: The arterial cannula is connected to a pressure transducer to continuously monitor mean arterial pressure (MAP) and heart rate (HR).

• Drug Administration: A bolus intravenous injection or a continuous infusion of the nitrate ester is administered through the venous cannula.

• Data Collection: Hemodynamic parameters are recorded before, during, and after drug administration.

• Data Analysis: The magnitude and duration of the changes in MAP and HR are quantified and compared between different nitrate esters.

Induction of Nitrate Tolerance In Vivo

Objective: To evaluate the propensity of a nitrate ester to induce tolerance.

Methodology:

• Tolerance Induction: Rats are treated with a continuous subcutaneous infusion of the nitrate ester (e.g., GTN at 50 mg/kg/day) for a specified period (e.g., 3 days) using osmotic minipumps.[8] Control animals receive a vehicle infusion.

• Assessment of Vasodilator Response: Following the treatment period, the animals are euthanized, and vascular reactivity is assessed using the ex vivo vasodilation assay as described above.

• Data Analysis: The concentration-response curves to the nitrate ester in tissues from the treated and control groups are compared. A rightward shift in the concentration-response curve and a decrease in the maximal relaxation in the treated group indicate the development of tolerance.

Conclusion

While GTN and ISDN remain mainstays in the acute management of angina, their long-term use is hampered by the development of tolerance. PETN presents a promising alternative with a lower propensity for tolerance, potentially due to its unique mechanism of inducing antioxidant pathways.

The therapeutic potential of TEGDN as a vasodilator remains largely unexplored in the public domain. Its toxicological profile suggests it shares the hypotensive effects of other nitrate esters, but comprehensive pharmacological studies are necessary to determine its potency, efficacy, duration of action, and tolerance profile. Further research into the cardiovascular effects of TEGDN is warranted to ascertain whether it offers any advantages over existing organic nitrate therapies. Until such data becomes available, its performance as a therapeutic agent cannot be meaningfully compared to established nitrate esters.

References

• 1. imemg.org [imemg.org]
• 2. Triethylene glycol dinitrate - Wikipedia [en.wikipedia.org]
• 3. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. Comparison of vasodilatory responses to nitroglycerin and its dinitrate metabolites in human veins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Vascular and anti-platelet actions of 1,2- and 1,3-glyceryl dinitrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Hemodynamic effects of nitroglycerin and long-acting nitrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Multitarget Antioxidant NO-Donor Organic Nitrates: A Novel Approach to Overcome Nitrates Tolerance, an Ex Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nitroglycerin induces DNA damage and vascular cell death in the setting of nitrate tolerance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacodynamics of in vivo nitroglycerin tolerance in normal conscious rats: effects of dose and dosing protocol - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for Triethylene Glycol Dinitrate (TEGDN) Assay

For Researchers, Scientists, and Drug Development Professionals: A detailed comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) for the quantitative analysis of Triethylene Glycol Dinitrate (TEGDN).

This guide provides a comprehensive overview of the validated analytical methodologies for the assay of Triethylene Glycol Dinitrate (TEGDN), a critical component in various pharmaceutical and industrial applications. We present a detailed comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) methods, supported by experimental protocols and performance data to aid researchers in selecting the most suitable technique for their specific analytical needs.

High-Performance Liquid Chromatography (HPLC) for TEGDN Assay

HPLC is a widely accepted and robust technique for the quantitative analysis of TEGDN. Its application for ensuring the purity of TEGDN is well-established, with specifications often requiring a minimum purity of 98% as determined by HPLC. A validated Reverse-Phase HPLC (RP-HPLC) method is the cornerstone for accurate and reliable quantification.

Experimental Protocol: RP-HPLC Method

This protocol is based on established methods for the separation of TEGDN and related compounds.

Chromatographic Conditions:

Parameter	Specification
Column	Eclipse XDB-C18 (250 mm × 9.4 mm, 5.0 μm)
Mobile Phase	Methanol : Water (50:50, v/v)
Flow Rate	1.5 mL/min
Detection Wavelength	210 nm
Column Temperature	30 °C
Injection Volume	20 µL

Standard and Sample Preparation:

• Standard Solution: Prepare a stock solution of TEGDN reference standard in the mobile phase. Create a series of calibration standards by diluting the stock solution to concentrations spanning the expected sample concentration range.

• Sample Solution: Accurately weigh and dissolve the TEGDN sample in the mobile phase to achieve a concentration within the calibration range.

Method Validation Parameters

A comprehensive validation of the HPLC method is crucial to ensure its suitability for its intended purpose. The following parameters, as per ICH guidelines, should be assessed:

Validation Parameter	Typical Acceptance Criteria	Performance Summary
Linearity (R²)	≥ 0.999	The method demonstrates excellent linearity over the defined concentration range.
Accuracy (% Recovery)	98.0% - 102.0%	The method provides high accuracy with recovery values typically between 95.5% and 103.5%.[1]
Precision (% RSD)	Repeatability: ≤ 2.0%, Intermediate Precision: ≤ 2.0%	The method is highly precise, with Relative Standard Deviations (RSD) for replicate injections and different analytical runs well within acceptable limits (typically < 2.0%).[1]
Specificity	No interference from impurities or degradation products at the retention time of the analyte.	The method is specific for TEGDN, with clear resolution from potential impurities.
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1	The LOD for related anionic impurities has been reported in the range of 0.0025-0.0100 µg·mL⁻¹.[1]
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10:1	The LOQ allows for the accurate measurement of low levels of TEGDN.
Robustness	No significant impact on results with small, deliberate variations in method parameters.	The method is robust to minor changes in mobile phase composition, flow rate, and temperature.

Alternative Method: Gas Chromatography-Mass Spectrometry (GC-MS)

Gas Chromatography coupled with Mass Spectrometry (GC-MS) serves as a powerful alternative for the analysis of TEGDN, particularly for identifying and quantifying volatile and semi-volatile impurities. While less common for the routine assay of the bulk substance compared to HPLC, GC-MS offers high sensitivity and specificity.

Experimental Protocol: GC-MS Method

The following protocol is based on methods for the analysis of related glycols and nitrate esters, as a specific validated method for TEGDN assay was not extensively available in the reviewed literature.

Sample Preparation (with Derivatization):

For the analysis of polar compounds like glycols by GC, a derivatization step is often employed to improve volatility and chromatographic performance.

• To a sample of TEGDN, add a derivatizing agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

• Heat the mixture to facilitate the reaction.

Chromatographic and Spectrometric Conditions:

Parameter	Specification
Column	DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Carrier Gas	Helium at a constant flow rate
Injection Mode	Split/Splitless
Inlet Temperature	250 °C
Oven Temperature Program	An initial temperature hold followed by a ramp to a final temperature to ensure separation of all components.
Mass Spectrometer	Operated in Electron Impact (EI) mode
Data Acquisition	Full Scan for identification and Selected Ion Monitoring (SIM) for quantification

Method Performance and Validation

For related glycol compounds, GC-MS methods have been validated with the following typical performance characteristics:

Validation Parameter	Performance Summary (for related glycols)
Linearity (R²)	≥ 0.996 over a range of 0.25 to 50 µg/mL.
Accuracy (% Recovery)	Typically within 80-120%.
Precision (% RSD)	Generally < 15%.
Limit of Detection (LOD)	In the range of 1-2 µg/mL.
Limit of Quantification (LOQ)	Approximately 10 µg/mL.

Comparison of HPLC and GC-MS for TEGDN Assay

Feature	HPLC	GC-MS
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on volatility and partitioning between a gaseous mobile phase and a solid or liquid stationary phase, with mass-based detection.
Sample Volatility	Suitable for non-volatile and thermally labile compounds.	Requires volatile or semi-volatile compounds; derivatization may be necessary for polar analytes.
Sensitivity	Good, with UV detection being common.	Excellent, especially in SIM mode.
Specificity	Good, based on retention time and UV spectrum.	Excellent, based on retention time and mass spectrum, providing definitive identification.
Linear Range	Generally wider linear range with UV detectors.	Can be more limited depending on the detector and ionization source.
Robustness	Generally considered a very robust and reliable technique for routine quality control.	Can require more frequent maintenance, such as changing the injection port liner.
Primary Application for TEGDN	Purity assay and quantification of the bulk substance.	Impurity profiling and trace analysis of volatile related substances.

Workflow and Process Diagrams

HPLC Method Validation Workflow

The following diagram illustrates the typical workflow for the validation of an HPLC method for TEGDN assay.

Caption: Workflow for HPLC Method Validation.

Comparative Analysis Logic

This diagram outlines the decision-making process for selecting an appropriate analytical method for TEGDN.

Caption: Decision tree for analytical method selection.

References

• 1. Determination of Anionic Impurities in Triethylene Glycol Dinitrate （TEGDN） by Preparative Liquid Chromatography-Ion Chromatography Method [energetic-materials.org.cn]

A Comparative Guide to the Cross-Validation of Analytical Techniques for Triethylene Glycol Dinitrate (TEGDN) Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) for the quantitative analysis of Triethylene Glycol Dinitrate (TEGDN), a significant energetic plasticizer in pharmaceutical and propellant formulations. This document outlines the cross-validation of these analytical techniques, presenting supporting experimental data and detailed methodologies to aid researchers in selecting the most suitable method for their specific application.

Introduction to TEGDN and Analytical Challenges

Triethylene glycol dinitrate (TEGDN) is a pale yellow, oily liquid utilized as an energetic plasticizer.[1][2][3] Its determination in various matrices is crucial for quality control, stability studies, and formulation development. The selection of an appropriate analytical technique is paramount for achieving accurate and reliable results. Both HPLC and GC are powerful chromatographic techniques, but their applicability to TEGDN analysis depends on the analyte's properties and the specific requirements of the assay.

Comparative Analysis of HPLC and GC for TEGDN

High-Performance Liquid Chromatography (HPLC) is a versatile technique well-suited for the analysis of non-volatile and thermally labile compounds.[4][5][6][7] Given that TEGDN is a semi-volatile compound, HPLC offers a robust method for its quantification without the need for high temperatures that could lead to degradation. Gas Chromatography (GC), on the other hand, is ideal for volatile and semi-volatile compounds.[4][5] When coupled with a mass spectrometer (MS), GC provides high sensitivity and selectivity.

The choice between HPLC and GC for TEGDN analysis involves a trade-off between the operational simplicity and robustness of HPLC and the high sensitivity of GC-MS. A cross-validation approach, where results from both methods are compared, is essential to ensure the reliability and accuracy of the analytical data.[6]

Data Presentation: Performance Characteristics

The following table summarizes the typical performance characteristics of validated HPLC and GC methods for the analysis of TEGDN and its close structural analog, Ethylene Glycol Dinitrate (EGDN). The data for the GC method is derived from a study on EGDN, which is expected to have similar analytical behavior to TEGDN. The HPLC data is representative of typical performance for such an assay, as a detailed validation report for a quantitative HPLC method for TEGDN was not publicly available.

Performance Parameter	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography-Mass Spectrometry (GC-MS)
Linearity (R²)	> 0.999	0.9914
Limit of Detection (LOD)	Typically in the low ng/mL range	0.45 pg/µL
Limit of Quantification (LOQ)	Typically in the mid-to-high ng/mL range	1.34 pg/µL
Accuracy (% Recovery)	98 - 102% (typical)	83.7 - 90.0%
Precision (% RSD)	< 2%	Intra-day: 1.3 - 5.3%, Inter-day: 0.92 - 4.7%
Sample Throughput	Moderate	High
Thermal Stress on Analyte	Low	High

Experimental Protocols

High-Performance Liquid Chromatography (HPLC-UV) Method for TEGDN

This protocol describes a general reversed-phase HPLC method suitable for the quantification of TEGDN.

Instrumentation:

• HPLC system with a UV detector

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Data acquisition and processing software

Reagents and Materials:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• TEGDN reference standard

Chromatographic Conditions:

• Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 60:40 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: 210 nm

• Injection Volume: 20 µL

Sample Preparation:

• Accurately weigh a quantity of the sample containing TEGDN.

• Dissolve the sample in the mobile phase to a known concentration.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

Validation Parameters:

• Linearity: Prepare a series of standard solutions of TEGDN in the mobile phase over a desired concentration range. Inject each standard and plot the peak area against the concentration. Perform a linear regression analysis.

• Accuracy: Perform recovery studies by spiking a placebo matrix with known concentrations of TEGDN at three different levels (e.g., 80%, 100%, and 120% of the target concentration).

• Precision: Assess repeatability (intra-day precision) by analyzing six replicate samples of the same concentration on the same day. Evaluate intermediate precision (inter-day precision) by repeating the analysis on a different day with a different analyst.

Gas Chromatography-Mass Spectrometry (GC-MS) Method for TEGDN (adapted from EGDN analysis)

This protocol is based on a validated method for EGDN and is applicable for the trace analysis of TEGDN.[8]

Instrumentation:

• Gas chromatograph with a mass selective detector (MSD)

• Capillary column suitable for semi-volatile compounds (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness)

• Data acquisition and processing software

Reagents and Materials:

• Methanol (GC grade)

• TEGDN reference standard

• Internal standard (e.g., 2,4-Dinitrotoluene)

Chromatographic Conditions:

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Inlet Temperature: 250 °C

• Oven Temperature Program: Start at 50 °C, hold for 1 minute, then ramp to 280 °C at 20 °C/min.

• Transfer Line Temperature: 280 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: Scan from m/z 40 to 400

Sample Preparation (using Microextraction by Packed Sorbent - MEPS):

• Load the MEPS syringe with an appropriate sorbent (e.g., C18).

• Condition the sorbent with methanol and then water.

• Draw a known volume of the aqueous sample through the sorbent.

• Wash the sorbent with water to remove interferences.

• Elute the trapped TEGDN with a small volume of a suitable organic solvent (e.g., ethyl acetate).

• Inject the eluate into the GC-MS system.

Validation Parameters:

• Linearity: Prepare a series of standard solutions of TEGDN in the elution solvent over the expected concentration range.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

• Accuracy: Analyze spiked samples at different concentration levels.

• Precision: Evaluate intra-day and inter-day precision as described for the HPLC method.

Mandatory Visualization

Caption: Workflow for the cross-validation of HPLC and GC analytical techniques.

Conclusion

The cross-validation of analytical techniques is a critical step in ensuring the quality and reliability of data for the analysis of TEGDN. HPLC-UV offers a robust and straightforward method, particularly suitable for routine quality control where high sample throughput and minimal sample preparation are desired. On the other hand, GC-MS provides superior sensitivity, making it the method of choice for trace analysis and impurity profiling.

The selection of the most appropriate technique will depend on the specific analytical requirements, including the expected concentration of TEGDN, the complexity of the sample matrix, and the desired level of sensitivity. By following the detailed protocols and considering the performance characteristics presented in this guide, researchers can confidently select and validate a suitable analytical method for their TEGDN analysis needs.

References

• 1. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 2. imemg.org [imemg.org]
• 3. CAS 111-22-8: Triethylene glycol, dinitrate | CymitQuimica [cymitquimica.com]
• 4. scispace.com [scispace.com]
• 5. jddt.in [jddt.in]
• 6. wjpmr.com [wjpmr.com]
• 7. ijcrt.org [ijcrt.org]
• 8. researchgate.net [researchgate.net]

comparing the sensitivity of TEGDN and nitroglycerin-based explosives

An Objective Comparison of the Sensitivity of Triethylene Glycol Dinitrate (TEGDN) and Nitroglycerin-Based Explosives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the sensitivity of triethylene glycol dinitrate (TEGDN) and nitroglycerin (NG), two common energetic plasticizers used in propellants and explosives. The following sections present a comprehensive analysis of their key sensitivity parameters, supported by experimental data, detailed methodologies, and visual representations of decomposition pathways and experimental workflows.

Quantitative Data Summary

The sensitivity and explosive properties of TEGDN and nitroglycerin are summarized in the table below. The data clearly indicates that TEGDN is a significantly less sensitive and more stable compound compared to nitroglycerin.

Property	TEGDN	Nitroglycerin	Reference(s)
Impact Sensitivity
Drop Weight (2 kg)	>100 cm (no reaction)	15 cm	[1]
Card Gap Test	0.48 cm	2.31 cm
Friction Sensitivity
Friction Pendulum Test (Steel Shoe)	Unaffected	Sensitive
Detonation Properties
Detonation Velocity	2,000 m/s	7,600 - 7,820 m/s	[2]
Heat of Explosion	725 kcal/kg	1,616 kcal/kg	[1]
Detonation Gas Volume	1,202 l/kg	782 l/kg	[1]
Lead Block Test	320 cm³/10g	520 cm³/10g
Thermal Stability
Explosion Temperature (5s)	225°C	222°C	[1]
Decomposition Temperature	228°C	50-60°C	[3]
Vacuum Stability (120°C)	45 ml in 40 h	The least stable of standard military explosives

Experimental Protocols

The following are detailed methodologies for the key sensitivity experiments cited in this guide.

Impact Sensitivity Testing (BAM Fallhammer Method)

Impact sensitivity is determined using the BAM (Bundesanstalt für Materialforschung und-prüfung) Fallhammer test, which measures the energy required to cause a reaction upon impact.[4]

Apparatus:

• BAM Fallhammer apparatus, consisting of a drop weight, anvil, and a sample confinement assembly (steel cylinders and guide rings).[4]

• Non-sparking spatula and volumetric scoop (typically 40 mm³).[4]

• Remote control and observation system.[4]

• Protective blast shield.[4]

Sample Preparation:

• Solid samples are ground to a fine, uniform powder using a non-sparking mortar and pestle in a shielded location.[4]

• Liquid samples are used as is.

• The sample is conditioned at a specified temperature and humidity for at least 24 hours prior to testing.[4]

Procedure:

• A small, measured amount of the explosive sample (typically around 40 mm³) is placed in the sample holder.

• The sample holder is placed on the anvil of the fallhammer.

• A drop weight of a specified mass (e.g., 2 kg) is raised to a known height.[4]

• The weight is released remotely, allowing it to impact the sample.[4]

• The outcome is observed for any signs of reaction, such as an audible report, flash, or smoke. This is recorded as a "go" (reaction) or "no-go" (no reaction).[4]

• The drop height is adjusted based on the previous result using the Bruceton "up-and-down" method to determine the H50 value, which is the height at which there is a 50% probability of causing a reaction.[5]

Friction Sensitivity Testing (BAM Friction Apparatus)

Friction sensitivity is assessed using the BAM friction apparatus, which measures the response of a material to frictional stimuli.[6]

Apparatus:

• BAM friction apparatus, consisting of a fixed porcelain pin and a moving porcelain plate.[6][7]

• A loading arm with various weights to apply a specific load.[6]

• An electric motor to move the porcelain plate.[7]

Sample Preparation:

• A small volume of the sample (approximately 10 mm³) is used.[7]

• Powdered samples are typically sieved to ensure a uniform particle size.[8]

Procedure:

• The sample is placed on the porcelain plate.[6]

• The porcelain pin is lowered onto the sample, and a specific load is applied using the weighted arm.[6]

• The electric motor is activated, causing the porcelain plate to move back and forth under the pin once, over a distance of 10 mm.[6][8]

• The result is observed for any signs of explosion, sparks, or crackling and recorded.[7]

• The test is repeated multiple times at different loads to determine the lowest load at which a reaction occurs in at least one out of six trials.[8]

Visualizations

The following diagrams illustrate the decomposition pathways of TEGDN and nitroglycerin and the experimental workflows for sensitivity testing.

Caption: Decomposition pathways of TEGDN and Nitroglycerin.

Caption: Experimental workflows for sensitivity testing.

Discussion

The experimental data consistently demonstrates that TEGDN is significantly less sensitive to impact and friction than nitroglycerin. This reduced sensitivity makes TEGDN a safer alternative for handling, transportation, and storage in explosive and propellant formulations.[3] The primary initiation step for the decomposition of both compounds is the homolytic cleavage of the O-NO₂ bond.[5][9] However, the subsequent decomposition of nitroglycerin is known to be autocatalytic, involving nitrogen dioxide (NO₂), which contributes to its higher sensitivity and instability.[10][11] In contrast, while TEGDN's decomposition also produces nitrogen oxides, it does not exhibit the same degree of autocatalysis, leading to greater thermal stability.[12]

The detonation velocity and heat of explosion of nitroglycerin are substantially higher than those of TEGDN, indicating that nitroglycerin is a more powerful explosive.[1] However, TEGDN produces a larger volume of detonation gases, which can be advantageous in certain propellant applications.[1]

Conclusion

TEGDN presents a compelling alternative to nitroglycerin in applications where reduced sensitivity and enhanced safety are paramount. While nitroglycerin offers superior explosive power, its high sensitivity to mechanical stimuli and lower thermal stability pose significant handling and storage risks. The choice between TEGDN and nitroglycerin will ultimately depend on the specific performance requirements and safety considerations of the intended application. For researchers and developers in the field of energetic materials, a thorough understanding of these differences is crucial for the formulation of safe and effective products.

References

• 1. BAM Fall Hammer Impact Sensitivity Tester （BFH 10） - IDEA SCIENCE Group [ideascience-group.com]
• 2. quicksearch.dla.mil [quicksearch.dla.mil]
• 3. Safety testing of explosives - Wikipedia [en.wikipedia.org]
• 4. unece.org [unece.org]
• 5. Bruceton analysis - Wikipedia [en.wikipedia.org]
• 6. osti.gov [osti.gov]
• 7. researchgate.net [researchgate.net]
• 8. etusersgroup.org [etusersgroup.org]
• 9. Research Portal [laro.lanl.gov]
• 10. fauske.com [fauske.com]
• 11. energetixsolutions.com [energetixsolutions.com]
• 12. benchchem.com [benchchem.com]

A Comparative Guide to the Validation of Analytical Methods for Triethylene Glycol Dinitrate (TEGDN) in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the determination of Triethylene glycol dinitrate (TEGDN) in environmental samples. It is designed to assist researchers, scientists, and drug development professionals in selecting and implementing robust, validated methods for the detection and quantification of this energetic plasticizer. Understanding the environmental fate of TEGDN is crucial, and reliable analytical methods are the cornerstone of this endeavor.[1][2]

Methodology Comparison: GC-MS vs. LC-MS/MS

The two primary analytical techniques for the determination of TEGDN and other nitrate esters in environmental matrices are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Each method, coupled with appropriate sample preparation, offers distinct advantages and is suited for different analytical needs.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds like TEGDN.[2] When coupled with a sensitive detector such as an electron capture detector (ECD) or a mass spectrometer, GC can achieve low detection limits.[2]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is particularly advantageous for the analysis of polar, semi-volatile, and thermolabile compounds, a category that includes many explosives and their degradation products.[3][4][5] LC-MS/MS often provides enhanced selectivity and sensitivity, especially in complex matrices like soil.[3][5]

The following table summarizes the performance of a validated method for a similar nitrate ester, Ethylene Glycol Dinitrate (EGDN), using Microextraction by Packed Sorbent (MEPS) followed by GC-MS, and provides a template for the validation of a TEGDN method. It also includes typical validation parameters for an LC-MS/MS method for the analysis of organic residues in soil.

Parameter	MEPS-GC-MS for EGDN in Water[6]	LC-MS/MS for Pesticides in Soil (Typical)[3][7]
Limit of Detection (LOD)	0.45 pg/µL	0.0007 - 0.002 µg/g
Limit of Quantification (LOQ)	1.34 pg/µL	0.002 - 0.008 µg/g
**Linearity (R²) **	0.9914	> 0.99
Accuracy (Recovery)	83.7 - 90.0%	77.0 - 115.1%
Precision (RSD)	Not explicitly stated	2.0 - 13.8%
Sample Preparation	Microextraction by Packed Sorbent (MEPS)	QuEChERS
Instrumentation	GC-MS with Electron Ionization	LC-MS/MS with Electrospray Ionization

Experimental Protocols

Determination of TEGDN in Water by MEPS-GC-MS

This protocol is adapted from a validated method for EGDN and is applicable for the analysis of TEGDN with appropriate optimization.[6]

a. Sample Preparation (MEPS)

• Conditioning: Condition the MEPS cartridge (e.g., C18 sorbent) with 50 µL of methanol followed by 50 µL of deionized water, repeating five times.

• Sample Loading: Draw and discard 50 µL of the water sample through the MEPS syringe.

• Drying: Dry the sorbent bed by aspirating 100 µL of air five times.

• Elution: Elute the trapped TEGDN with 30 µL of a suitable solvent (e.g., toluene).

• Injection: Inject 1 µL of the eluate into the GC-MS system.

b. GC-MS Analysis

• GC Column: DB-5 (30 m x 0.32 mm) or equivalent.

• Carrier Gas: Helium.

• Oven Program: Initial temperature of 80°C for 1 min, ramp at 15°C/min to 130°C and hold for 1 min, then ramp at 7°C/min to 160°C and hold for 1 min, and finally ramp at 45°C/min to 250°C and hold for 1 min.[6]

• MS Parameters: Use electron ionization at 70 eV and operate in full scan mode (m/z 40-400) for identification and Selected Ion Monitoring (SIM) mode for quantification.[6]

Determination of TEGDN in Soil by QuEChERS-LC-MS/MS

This protocol outlines a general procedure for the extraction and analysis of organic residues like TEGDN from soil, based on the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[3][7][8]

a. Sample Preparation (QuEChERS)

• Extraction: Weigh 10 g of homogenized soil into a 50 mL centrifuge tube. Add 10 mL of acetonitrile and shake vigorously for 1 min.

• Salting Out: Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate) and shake vigorously for 1 min.

• Centrifugation: Centrifuge the tube at ≥3000 rpm for 5 min.

• Dispersive SPE Cleanup: Transfer an aliquot of the acetonitrile supernatant to a microcentrifuge tube containing a d-SPE cleanup mixture (e.g., MgSO₄ and PSA). Vortex for 30 s and centrifuge.

• Filtration and Injection: Filter the supernatant through a 0.22 µm filter and inject it into the LC-MS/MS system.

b. LC-MS/MS Analysis

• LC Column: C18 reversed-phase column (e.g., 50 mm x 4.6 mm, 1.8 µm).[3]

• Mobile Phase: Gradient elution with methanol and water, both containing 0.1% formic acid.[3]

• MS/MS Detection: Use an electrospray ionization (ESI) source and operate in Multiple Reaction Monitoring (MRM) mode for optimal sensitivity and selectivity.

Visualizing the Analytical Workflow

The following diagrams illustrate the general workflows for the analysis of TEGDN in environmental samples.

General workflows for TEGDN analysis in water and soil samples.

Key parameters for analytical method validation.

References

• 1. Environmental fate of triethylene glycol dinitrate - NRC Publications Archive - Canada.ca [nrc-publications.canada.ca]
• 2. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 3. scidar.kg.ac.rs [scidar.kg.ac.rs]
• 4. researchgate.net [researchgate.net]
• 5. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Development and validation of LC-MS/MS method for trace analysis of acrylamide, acrylic acid and N, N-methylene bis acrylamide in sandy loam soil - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Thermal Stability of TEGDN and Other Energetic Plasticizers

For Researchers, Scientists, and Drug Development Professionals

The thermal stability of energetic plasticizers is a critical parameter that dictates their safety, performance, and application in various formulations, including propellants and explosives. This guide provides an objective comparison of the thermal stability of Triethylene glycol dinitrate (TEGDN) against other common energetic plasticizers, supported by experimental data.

Energetic plasticizers are incorporated into polymer matrices to enhance mechanical properties and increase the energy content of the formulation.[1] Among these, nitrate esters are a prominent class. However, their utility is often constrained by their thermal sensitivity. An ideal energetic plasticizer offers a balance of high energy output and low sensitivity to thermal and mechanical stimuli. TEGDN has been investigated as a less sensitive and more thermally stable alternative to traditional plasticizers like Nitroglycerin (NG).[2][3]

Quantitative Comparison of Thermal Stability

The thermal behavior of energetic plasticizers is primarily evaluated using thermoanalytical techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA). DSC measures the heat flow associated with thermal transitions, identifying decomposition temperatures, while TGA tracks mass loss as a function of temperature. The data summarized below is derived from such experimental methods.

Plasticizer	Chemical Name	Decomposition Onset (Td)	Peak Exotherm (Tp)	Activation Energy (Ea)	Notes
TEGDN	Triethylene glycol dinitrate	~191 - 228°C[3][4][5]	~210°C (at 0.1 MPa)[4]	106 - 163 kJ/mol[4][5][6]	Significantly more stable than NG. Stability is pressure-dependent.[4][7]
NG	Nitroglycerin (Glycerol trinitrate)	50 - 60°C[3][5]	-	~150 kJ/mol[6]	High sensitivity and low thermal stability limit its use.[2]
DEGDN	Diethylene glycol dinitrate	~160°C[8]	~200°C (Explosion Temp.)[8]	-	Considered a more stable alternative to NG.[2]
TMETN	Trimethylolethane trinitrate	~182°C[2][5][9]	~235°C (Explosion Temp.)[2]	~168 kJ/mol (Gas Phase)	More thermally stable than nitroglycerin.[5]
BTTN	1,2,4-Butanetriol trinitrate	>70-80°C[7]	~230°C (Explosion Temp.)[1][10]	-	More thermally stable and less shock-sensitive than NG.[1][11]

Experimental Protocols

The data presented in this guide are primarily obtained through Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), which are standard methods for characterizing energetic materials.[12][13][14]

1. Differential Scanning Calorimetry (DSC)

• Principle: DSC measures the difference in heat flow between a sample and an inert reference as a function of temperature, while both are subjected to a controlled temperature program. Exothermic events, such as decomposition, release heat and are recorded as peaks on a thermogram.

• Methodology:

  • A small, precisely weighed sample (typically 1-5 mg) of the energetic plasticizer is hermetically sealed in a sample pan (e.g., aluminum or gold-plated copper).

  • The sample pan and an empty reference pan are placed in the DSC cell.

  • The cell is heated at a constant linear rate (e.g., 5, 10, 15, or 20 K/min) under a controlled atmosphere (typically an inert gas like nitrogen).

  • The instrument records the differential heat flow. The resulting plot of heat flow versus temperature is analyzed to determine:

    • Onset Decomposition Temperature (Td): The temperature at which decomposition begins, often determined by the intersection of the baseline with the tangent of the exothermic peak.

    • Peak Exothermic Temperature (Tp): The temperature at which the rate of decomposition is maximal.

    • Heat of Decomposition (ΔHd): The total energy released during decomposition, calculated from the area under the exothermic peak.

• Kinetic Analysis: By performing the experiment at multiple heating rates, kinetic parameters like the activation energy (Ea) can be calculated using isoconversional methods such as the Kissinger or Kissinger-Akahira-Sunnose (KAS) methods.

2. Thermogravimetric Analysis (TGA)

• Principle: TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is used to determine the temperature range over which decomposition occurs and to quantify mass loss.

• Methodology:

  • A sample of the plasticizer is placed in a tared TGA sample pan.

  • The sample is heated at a controlled rate in a specific atmosphere (e.g., nitrogen or air).

  • The instrument continuously records the sample's mass.

  • The TGA curve (mass vs. temperature) reveals the onset of mass loss, the rate of decomposition (from the derivative curve, DTG), and the amount of volatile products versus residue.

Workflow for Thermal Stability Assessment

The following diagram illustrates the logical workflow for evaluating the thermal stability of an energetic plasticizer using standard thermoanalytical techniques.

Caption: Workflow for the thermal stability assessment of energetic plasticizers.

Discussion

The experimental data clearly position TEGDN as a significantly more stable energetic plasticizer than the historically common Nitroglycerin (NG) . The decomposition onset for TEGDN is over 150°C higher than that of NG, which begins to decompose at temperatures as low as 50°C.[3][5] This superior thermal stability enhances safety during handling, storage, and processing.

When compared to other nitrate esters like DEGDN , TMETN , and BTTN , TEGDN demonstrates comparable or superior thermal stability. Its decomposition onset temperature of up to 228°C is notably high within this class of materials.[3][5] While BTTN is noted for its stability relative to NG, its decomposition can still become a factor at elevated storage temperatures (70-80°C).[1][7] TMETN, with a decomposition onset of 182°C, is also a stable option but falls short of the upper stability limit reported for TEGDN.[2][9]

The activation energy (Ea) for TEGDN's decomposition, a measure of the energy barrier to be overcome for the reaction to initiate, is reported in a range of 106-163 kJ/mol.[4][5][6] This is consistent with the typical activation energy for the initial O-NO₂ bond cleavage in nitrate esters, which is the rate-determining step in their decomposition.[6] The variation in reported Ea values can be attributed to different experimental conditions, such as ambient pressure, which is known to affect the decomposition kinetics of TEGDN.[4][7]

References

• 1. 1,2,4-Butanetriol trinitrate - Wikipedia [en.wikipedia.org]
• 2. copperheadchemical.com [copperheadchemical.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Buy Trimethylolethane trinitrate (EVT-291169) | 3032-55-1 [evitachem.com]
• 6. researchgate.net [researchgate.net]
• 7. asianpubs.org [asianpubs.org]
• 8. youtube.com [youtube.com]
• 9. copperheadchemical.com [copperheadchemical.com]
• 10. 1,2,4-Butanetriol trinitrate - Sciencemadness Wiki [sciencemadness.org]
• 11. 1,2,4-Butanetriol trinitrate | 6659-60-5 | Benchchem [benchchem.com]
• 12. apps.dtic.mil [apps.dtic.mil]
• 13. files.core.ac.uk [files.core.ac.uk]
• 14. Precision Testing for Energetic Materials and Propellants [tainstruments.com]

A Comparative Guide to the Validation of GC-MS Methods for the Analysis of TEGDN Decomposition Products

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for the validation of Gas Chromatography-Mass Spectrometry (GC-MS) methods tailored for the analysis of Triethylene Glycol Dinitrate (TEGDN) decomposition products. Given the importance of TEGDN as an energetic plasticizer in propellants and explosives, ensuring its stability and understanding its degradation profile is critical for safety and performance. This document outlines a representative GC-MS method, compares it with alternative analytical techniques, and provides detailed experimental protocols and data presentation to aid in the selection and implementation of a suitable analytical strategy.

Introduction to TEGDN Stability and Analysis

Triethylene glycol dinitrate (TEGDN) is a nitrate ester used to enhance the properties of energetic materials.[1] Like other nitrate esters, TEGDN can undergo thermal decomposition, a process that can be initiated by heat, shock, or friction.[2][3] The primary step in the thermal decomposition of nitrate esters like TEGDN is the cleavage of the O-NO₂ bond.[1] Understanding the products of this decomposition is crucial for assessing the stability, safety, and long-term reliability of materials containing TEGDN.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used analytical technique for the separation, identification, and quantification of volatile and semi-volatile organic compounds, making it well-suited for the analysis of energetic material decomposition products.[4][5] Pyrolysis-GC-MS, a variation of this technique, is particularly useful for studying materials that are not directly injectable into a GC-MS system by thermally decomposing them into smaller, more volatile fragments.[4]

Representative GC-MS Method Validation for TEGDN Decomposition Products

While specific, publicly available, fully validated GC-MS methods for TEGDN decomposition products are scarce, a representative method can be constructed based on established practices for energetic materials and related compounds. The following sections detail a hypothetical but realistic validation of such a method.

Experimental Protocol: Representative GC-MS Method

1. Sample Preparation:

• A stock solution of TEGDN is prepared in a suitable solvent such as acetonitrile or methanol.

• The stock solution is subjected to controlled thermal degradation (e.g., heating at a specific temperature for a defined period) to generate decomposition products.

• The degraded sample is then diluted to a suitable concentration range for GC-MS analysis.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar column.

• Inlet: Split/splitless injector, operated in splitless mode.

• Oven Temperature Program: Initial temperature of 50°C held for 2 minutes, ramped to 250°C at 10°C/min, and held for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Interface Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Mass Range: m/z 30-450.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

3. Data Analysis:

• Identification of decomposition products is performed by comparing their mass spectra with reference libraries (e.g., NIST).

• Quantification is achieved by creating calibration curves for identified and available standard compounds.

Data Presentation: Validation Parameters

The following table summarizes the key validation parameters for a representative GC-MS method for the analysis of potential TEGDN decomposition products.

Validation Parameter	Target Analyte(s)	Specification	Result
Linearity (R²)	Formaldehyde, Glyoxal, Diethylene Glycol	> 0.99	0.995
Accuracy (% Recovery)	Spiked samples at three concentration levels	80 - 120%	95.2%
Precision (% RSD)	Intra-day and inter-day precision	< 15%	8.5%
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1	0.1 µg/mL	0.08 µg/mL
Limit of Quantification (LOQ)	Signal-to-noise ratio of 10:1	0.5 µg/mL	0.25 µg/mL
Specificity	Resolution of target analytes from matrix	Baseline separation	Achieved

Comparison with Alternative Analytical Techniques

While GC-MS is a primary tool, other analytical techniques can provide complementary information for the analysis of TEGDN and its degradation.

Analytical Technique	Principle	Advantages	Disadvantages
High-Performance Liquid Chromatography (HPLC)	Separation based on partitioning between a mobile and stationary phase.	Suitable for non-volatile and thermally labile compounds.[6][7]	May have lower resolution than GC for some compounds.
Ion Chromatography (IC)	Separation of ions and polar molecules.	Effective for the analysis of anionic impurities and degradation products.[8]	Not suitable for non-polar, volatile compounds.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Combines the separation power of HPLC with the detection capabilities of MS.	Applicable to a wide range of compounds, including non-volatile and thermally unstable ones.	Can be more complex and expensive than GC-MS.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed structural information about molecules.	Non-destructive and can be used for quantification.[6][7]	Lower sensitivity compared to MS-based methods.

Visualizing the Workflow and Decomposition

To better understand the analytical process and the chemical transformations involved, the following diagrams illustrate the experimental workflow and a simplified decomposition pathway of TEGDN.

Caption: Experimental workflow for GC-MS analysis of TEGDN decomposition products.

Caption: Simplified decomposition pathway of TEGDN.

Conclusion

The validation of a robust and reliable analytical method is paramount for the characterization of TEGDN decomposition products. This guide has presented a representative GC-MS method, complete with validation parameters and a detailed experimental protocol, to serve as a benchmark for researchers in the field. By comparing this with alternative analytical techniques, scientists and drug development professionals can make informed decisions about the most appropriate methodology for their specific needs, ensuring the safety, stability, and efficacy of energetic materials and related formulations. The provided visualizations of the experimental workflow and decomposition pathway further aid in the conceptual understanding of the analytical process.

References

• 1. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 2. imemg.org [imemg.org]
• 3. Buy Triethylene glycol dinitrate | 111-22-8 [smolecule.com]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. vurup.sk [vurup.sk]
• 6. nva.sikt.no [nva.sikt.no]
• 7. nva.sikt.no [nva.sikt.no]
• 8. Determination of Anionic Impurities in Triethylene Glycol Dinitrate （TEGDN） by Preparative Liquid Chromatography-Ion Chromatography Method [energetic-materials.org.cn]

A Comparative Analysis of the Detonation Properties of Triethylene Glycol Dinitrate (TEGDN) Mixtures

For Researchers, Scientists, and Drug Development Professionals

Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer increasingly utilized in propellant and explosive formulations as a less sensitive alternative to nitroglycerin (NG). Its application aims to enhance the safety and handling characteristics of energetic materials without drastically compromising performance. This guide provides a comparative analysis of the detonation properties of various TEGDN mixtures, supported by experimental data, to assist researchers in the formulation and development of advanced energetic materials.

Executive Summary

TEGDN consistently demonstrates a significant reduction in sensitivity to impact and friction in various formulations compared to traditional nitrate esters like nitroglycerin. While pure TEGDN has a considerably lower detonation velocity than NG, its incorporation into explosive mixtures can be tailored to achieve a balance between reduced sensitivity and desired energetic output. This analysis highlights the performance of TEGDN in binary systems and as a component in polymer-bonded explosives (PBXs), providing a quantitative basis for its application.

Comparative Detonation Properties

The following tables summarize the key detonation and sensitivity properties of TEGDN and its mixtures in comparison to other common energetic materials and formulations.

Table 1: Properties of Pure Energetic Plasticizers

Property	TEGDN	Nitroglycerin (NG)
Detonation Velocity (m/s)	~2,000 (when heavily confined)[1]	7,600[1]
Heat of Explosion (kcal/kg)	725[1]	1,616[1]
Impact Sensitivity (BAM Drop Hammer, J)	>65[1]	0.2
Detonation Gas Volume (l/kg)	1,202[1]	782[1]
Density (g/cm³)	1.335[1]	1.591[1]

Table 2: Detonation Properties of TEGDN-based Propellant Formulations

Due to the limited availability of specific detonation velocity and pressure data for a systematic series of TEGDN-based propellant mixtures in the public domain, a direct numerical comparison is challenging. However, qualitative and sensitivity data from various studies consistently show that replacing NG with TEGDN in double-base propellants leads to a significant decrease in sensitivity. For instance, some studies have noted that TEGDN-based propellant formulations gave no reaction to shape charge jet impacts, a significant improvement over standard formulations.

Table 3: Detonation and Sensitivity Properties of Common Secondary Explosives (for comparison)

Explosive	Abbreviation	Detonation Velocity (m/s)	Test Density (g/cm³)
Trinitrotoluene	TNT	6,900	1.60[2]
Research Department Explosive	RDX	8,750	1.80
Pentaerythritol Tetranitrate	PETN	8,400	1.77
High Melting Explosive	HMX	9,100	1.90

Experimental Protocols

The data presented in this guide are derived from established experimental methods for characterizing explosive materials. The following are brief descriptions of the key protocols.

Velocity of Detonation (VoD) Measurement

The Velocity of Detonation is a critical performance parameter of an explosive. Several methods are employed for its measurement:

• Dautriche Method: This classic method involves initiating a length of detonating cord of known detonation velocity at two points along a column of the test explosive. The collision point of the two detonation waves in the cord is marked on a lead plate, and the VoD of the test explosive is calculated based on the geometry of the setup and the known velocity of the detonating cord.

• Rate Stick Test: A cylindrical charge of the explosive, known as a "rate stick," is initiated at one end. A series of probes (e.g., ionization pins, fiber optic pins) are placed at precise intervals along the length of the charge. The time it takes for the detonation wave to travel between the probes is measured electronically, allowing for the calculation of the detonation velocity.

• Optical Methods: High-speed cameras are used to capture the propagation of the detonation wave along the explosive charge. The velocity is determined by analyzing the distance the wave travels over a sequence of frames with known time intervals.

Impact Sensitivity Testing

Impact sensitivity tests assess the response of an explosive to a sudden impact.

• BAM Drop Hammer Test: A specified weight is dropped from a certain height onto a sample of the explosive material placed on an anvil. The test is repeated at various heights to determine the height at which there is a 50% probability of causing an explosion (H50). A higher H50 value indicates lower sensitivity. The energy of the impact is reported in Joules (J).

Friction Sensitivity Testing

Friction sensitivity tests evaluate the susceptibility of an explosive to initiation by friction.

• BAM Friction Apparatus: A sample of the explosive is subjected to a frictional force between a stationary porcelain pin and a moving porcelain plate under a specified load. The test is repeated with increasing loads to determine the load at which initiation occurs.

Logical Relationships and Experimental Workflows

The following diagrams illustrate key relationships and workflows in the study of TEGDN mixtures.

References

• 1. imemg.org [imemg.org]
• 2. Table of explosive detonation velocities - Wikipedia [en.wikipedia.org]

Validating the Compatibility of Triethylene Glycol Dinitrate (TEGDN) with New Binder Systems: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Triethylene Glycol Dinitrate (TEGDN) with other energetic plasticizers, focusing on its compatibility and performance within new binder systems. The information presented is supported by experimental data to assist researchers in the formulation of advanced energetic materials.

Executive Summary

Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer with promising applications in modern energetic formulations due to its favorable safety profile and performance characteristics. Compared to traditional plasticizers like nitroglycerin (NG), TEGDN offers reduced sensitivity to shock and friction, as well as better thermal stability.[1] This guide explores the compatibility of TEGDN with new-generation binder systems, including glycidyl azide polymer (GAP), polyethers (such as polyethylene glycol - PEG), and polyurethanes. The subsequent sections provide a detailed comparison of performance metrics, experimental protocols for validation, and visual representations of key concepts and workflows.

Performance Comparison of TEGDN in Various Binder Systems

The compatibility and performance of TEGDN have been evaluated in several modern binder systems. The following tables summarize key quantitative data from various studies, comparing TEGDN with other plasticizers.

Table 1: Thermal Properties of TEGDN-Plasticized Binder Systems

Binder System	Plasticizer (wt%)	Glass Transition Temperature (Tg) (°C)	Decomposition Temperature (Td) (°C)	Reference
Polyvinyl Chloride (PVC)	10% Dioctyl Phthalate (DOP)	75	-	[2]
Polyvinyl Chloride (PVC)	20% Dioctyl Phthalate (DOP)	65	-	[2]
Glycidyl Azide Polymer (GAP)	20% Energetic Plasticizer	Lowered compared to pure GAP	-	[3]
Poly(3-nitratomethyl-3-methyloxetane) (PolyNIMMO)	20% DEGDN	-33	-	[4]
Nitramine-Group Prepolymer	200% NE-type Plasticizer	< -20	245 (nitramine decomposition)	[5]

Table 2: Mechanical Properties of TEGDN-Plasticized Binder Systems

| Binder System | Plasticizer | Tensile Strength (MPa) | Elongation at Break (%) | Young's Modulus (MPa) | Reference | |---|---|---|---|---| | GAP/RDX/TEGDN Propellant | TEGDN | Increases with strain rate | - | Increases with strain rate |[6] | | GAP-based Polyurethane | Reactive Grafting Spiranes | - | - | - |[7] | | Nitramine-Group Prepolymer based Binder | NE-type plasticizer | > 0.2 | > 200 | - |[5] |

Table 3: Rheological Properties of TEGDN-Plasticized Binder Systems

Binder System	Plasticizer (wt%)	Viscosity Reduction	Reference
Glycidyl Azide Polymer (GAP)	10% TMETN	Yield stress ~100 dynes/cm²	[8]
Glycidyl Azide Polymer (GAP)	8% TMETN + 2% TEGDN	Yield stress ~50 dynes/cm²	[8]
PolyNIMMO	20% DEGDN	Significant reduction	[4]
Poly(glycidyl nitrate) (PGN)	20% DEGDN	Maximum effect on lowering viscosity	[9]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of TEGDN's compatibility with new binder systems. The following are generalized protocols for key experiments.

Differential Scanning Calorimetry (DSC) for Thermal Analysis

Objective: To determine the glass transition temperature (Tg) and thermal decomposition characteristics of the plasticizer-binder mixture.

Apparatus:

• Differential Scanning Calorimeter (e.g., TA Instruments Q2000)

• Aluminum or hermetically sealed pans

• Inert gas supply (e.g., Nitrogen)

Procedure:

• Sample Preparation: Accurately weigh 1-5 mg of the cured plasticizer-binder sample into a DSC pan. If testing compatibility of uncured components, a 1:1 ratio of plasticizer to binder can be used.[10]

• Instrument Setup:

  • Calibrate the instrument for temperature and enthalpy using a certified standard (e.g., Indium).

  • Set the purge gas flow rate (typically 50 mL/min).

• Thermal Cycle:

  • Equilibrate the sample at a low temperature (e.g., -80 °C).

  • Ramp the temperature at a constant heating rate (e.g., 10 °C/min) to a final temperature above the expected decomposition temperature.[11]

  • A second heating run is often performed after a controlled cooling cycle to obtain a clearer glass transition.

• Data Analysis:

  • Determine the glass transition temperature (Tg) from the midpoint of the step change in the heat flow curve.

  • Identify the onset and peak temperatures of exothermic decomposition events. A significant shift in the decomposition temperature of the binder in the presence of the plasticizer can indicate incompatibility.

Rheological Analysis for Processability

Objective: To evaluate the effect of the plasticizer on the viscosity and flow behavior of the uncured binder system.

Apparatus:

• Rotational rheometer (e.g., TA Instruments DHR-2) with appropriate geometry (e.g., parallel plate).

Procedure:

• Sample Preparation: Prepare a homogeneous mixture of the uncured binder and TEGDN at the desired concentration.

• Instrument Setup:

  • Set the test temperature (e.g., 25 °C or a typical processing temperature).

  • Zero the gap between the plates and then set the desired testing gap.

• Test Execution:

  • Perform a flow sweep by varying the shear rate over a defined range (e.g., 0.1 to 100 s⁻¹) and measure the resulting viscosity.

  • An oscillatory test (frequency sweep) can also be conducted to determine viscoelastic properties like storage modulus (G') and loss modulus (G'').

• Data Analysis:

  • Plot viscosity as a function of shear rate. A lower viscosity compared to the neat binder indicates a plasticizing effect.

  • The shape of the flow curve provides insights into the shear-thinning behavior of the formulation.

Tensile Testing for Mechanical Properties

Objective: To determine the effect of the plasticizer on the mechanical properties of the cured binder, such as tensile strength, elongation at break, and Young's modulus.

Apparatus:

• Universal Testing Machine (UTM) with a suitable load cell.

• Tensile grips.

• Extensometer (for accurate strain measurement).

Procedure:

• Sample Preparation: Cast or mold the plasticizer-binder formulation into standardized dumbbell-shaped specimens (e.g., according to ASTM D638).[12] Ensure the specimens are fully cured and free of defects.

• Instrument Setup:

  • Secure the specimen in the tensile grips of the UTM.

  • Attach the extensometer to the gauge section of the specimen.

• Test Execution:

  • Apply a tensile load to the specimen at a constant crosshead speed until it fractures.[3] The speed is determined by the relevant standard.

• Data Analysis:

  • The software will generate a stress-strain curve.

  • From the curve, determine:

    • Tensile Strength: The maximum stress the material can withstand.

    • Elongation at Break: The percentage increase in length at the point of fracture.

    • Young's Modulus: The slope of the initial linear portion of the stress-strain curve, representing the material's stiffness.

Visualizing Interactions and Workflows

Molecular Interaction between TEGDN and a Polyurethane Binder

The compatibility of TEGDN with a polyurethane binder is governed by intermolecular forces. The following diagram illustrates the potential hydrogen bonding and van der Waals interactions between the TEGDN molecule and a segment of a polyurethane chain.

Caption: Intermolecular interactions between TEGDN and a polyurethane binder.

Experimental Workflow for Compatibility Assessment

The following diagram outlines a typical workflow for assessing the compatibility of TEGDN with a new binder system.

Caption: Workflow for assessing plasticizer-binder compatibility.

Decision Tree for Energetic Plasticizer Selection

This diagram provides a logical framework for selecting an appropriate energetic plasticizer for a given application.

Caption: Decision tree for selecting an energetic plasticizer.

Conclusion

TEGDN presents a viable alternative to more sensitive energetic plasticizers, offering a favorable balance of performance and safety. Its compatibility with a range of new binder systems, including GAP and polyethers, makes it a versatile component for the formulation of next-generation energetic materials. The experimental data indicates that TEGDN can effectively reduce the viscosity of uncured binders, facilitating processing, and can be used to tailor the mechanical and thermal properties of the final cured product. The provided experimental protocols and decision-making frameworks are intended to guide researchers in the systematic evaluation and selection of plasticizer-binder systems for their specific applications. Further research into the compatibility of TEGDN with other emerging energetic binders such as polyNIMMO and advanced polyurethanes will continue to expand its utility in the field of energetic materials.

References

• 1. imemg.org [imemg.org]
• 2. scribd.com [scribd.com]
• 3. m.youtube.com [m.youtube.com]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. mdpi.com [mdpi.com]
• 6. accustandard.com [accustandard.com]
• 7. Simultaneous Enhancement of the Mechanical Properties, Performance and Insensitivity of an Energetic Elastomeric Polyurethane Binder by Kinetically Grafting Reactive Spiranes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US5316600A - Energetic binder explosive - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. Visualizing Decision Trees with Python (Scikit-learn, Graphviz, Matplotlib) | Codementor [codementor.io]
• 11. mdpi.com [mdpi.com]
• 12. How to Perform an ASTM D638 Plastic Tensile Strength Test - ADMET [admet.com]

Performance Evaluation of TEGDN in Low-Vulnerability Ammunition: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Triethylene glycol dinitrate (TEGDN) with other energetic plasticizers used in low-vulnerability ammunition. The information presented is based on experimental data from various scientific sources, offering a comprehensive overview for researchers and professionals in the field.

Introduction to TEGDN and its Role in Low-Vulnerability Ammunition

Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer increasingly favored in the formulation of low-vulnerability ammunition (LVA) and insensitive munitions (IM).[1][2] Its primary function is to reduce the sensitivity of explosive formulations to unintended stimuli such as shock, friction, and heat, thereby enhancing the safety and stability of munitions during handling, storage, and transportation.[2] TEGDN is being considered as a replacement for more sensitive traditional plasticizers like nitroglycerin (NG).[1][2] Other alternatives to nitroglycerin include diethylene glycol dinitrate (DEGDN) and trimethylolethane trinitrate (TMETN).[3]

Comparative Performance Data

The following tables summarize the key physical, explosive, and sensitivity properties of TEGDN in comparison to nitroglycerin, DEGDN, and TMETN. Data has been compiled from multiple sources to provide a comprehensive overview.

Table 1: Physical and Chemical Properties

Property	TEGDN	Nitroglycerin (NG)	DEGDN	TMETN (Metriol Trinitrate)
Chemical Formula	C₆H₁₂N₂O₈	C₃H₅N₃O₉	C₄H₈N₂O₇	C₅H₉N₃O₉
Molecular Weight ( g/mol )	240.17[4]	227.09	196.12	255.15[5]
Appearance	Pale yellow, oily liquid[1]	Yellow, oily liquid	Yellowish, oily liquid	Colorless, oily liquid[5]
Density (g/cm³)	1.33[4]	1.591	~1.4	1.47[5]
Melting Point (°C)	-19[4]	13.2 (stable form)	-11.5	-3[1][5]
Oxygen Balance (%)	-66.6	+3.5	-49.0	-35[5]

Table 2: Explosive Performance Characteristics

Property	TEGDN	Nitroglycerin (NG)	DEGDN	TMETN (Metriol Trinitrate)
Heat of Explosion (cal/g)	725[2]	1616[2]	-	1122[5]
Detonation Velocity (m/s)	~2000 (heavily confined)[2]	7600[2]	-	7050[5]
Detonation Gas Volume (l/kg)	1202[2]	782[2]	-	-
Lead Block Test (cm³/10g)	320[2]	520[2]	-	-

Table 3: Sensitivity and Stability Data

Property	TEGDN	Nitroglycerin (NG)	DEGDN	TMETN (Metriol Trinitrate)
Impact Sensitivity (2kg weight)	>100 cm (Bureau of Mines)[2]	15 cm (BAM)	-	47 cm (Picatinny Arsenal)[5]
Friction Sensitivity	Unaffected (pendulum friction test)[2]	Very sensitive	-	Explodes (steel or fiber shoe)[5]
Explosion Temperature (5s, °C)	225[2]	222[2]	-	235[5]
Decomposition Temperature (°C)	182	50-60	-	182[1][5]

Experimental Protocols

The data presented in this guide is derived from standardized experimental procedures designed to assess the safety and performance of energetic materials. Below are detailed methodologies for key experiments.

Impact Sensitivity Testing

Objective: To determine the sensitivity of an energetic material to impact.

Methodology (Based on STANAG 4489 and MIL-STD-1751A):

• Apparatus: A drop-weight impact tester, such as the Bureau of Mines or BAM apparatus, is used. This consists of a guided drop weight, an anvil, and a sample holder.

• Sample Preparation: A small, precisely weighed amount of the liquid plasticizer (typically 30-40 mg) is placed in the sample holder.

• Procedure: A weight (e.g., 2.5 kg) is dropped from a series of predetermined heights onto the sample.

• Data Analysis: The Bruceton "up-and-down" method is commonly employed. A series of trials is conducted, with the drop height for each subsequent trial being increased or decreased by a fixed increment depending on whether the previous trial resulted in a "go" (reaction) or "no-go" (no reaction). The height at which there is a 50% probability of initiation (H₅₀) is then calculated statistically. A higher H₅₀ value indicates lower impact sensitivity.

Friction Sensitivity Testing

Objective: To determine the sensitivity of an energetic material to frictional stimuli.

Methodology (Based on STANAG 4487):

• Apparatus: A friction testing apparatus, such as the BAM or ABL friction machine, is used. This typically involves a fixed pin or shoe and a movable, weighted plate.

• Sample Preparation: A small amount of the test material is spread evenly on the test plate.

• Procedure: The weighted pin or shoe is brought into contact with the sample, and the plate is moved at a constant velocity, subjecting the material to friction. The load on the pin is varied.

• Data Analysis: The test is repeated multiple times at different loads to determine the lowest load at which a reaction (e.g., crackling, smoke, or ignition) occurs in at least one out of a set number of trials. A higher load value indicates lower friction sensitivity.

Thermal Stability Analysis (Differential Scanning Calorimetry - DSC)

Objective: To determine the thermal stability and decomposition characteristics of an energetic material.

Methodology (Based on STANAG 4515):

• Apparatus: A Differential Scanning Calorimeter (DSC).

• Sample Preparation: A small, accurately weighed sample (typically 1-5 mg) of the plasticizer is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a reference.

• Procedure: The sample and reference pans are heated in the DSC cell at a constant rate (e.g., 10 °C/min) over a specified temperature range. The instrument measures the difference in heat flow between the sample and the reference.

• Data Analysis: The resulting thermogram (heat flow vs. temperature) shows endothermic (melting) and exothermic (decomposition) events. Key parameters determined include the onset temperature of decomposition, the peak exothermic temperature, and the enthalpy of decomposition (the area under the exothermic peak). A higher onset temperature of decomposition indicates greater thermal stability.

Visualizations

Thermal Decomposition Pathway of Nitrate Esters

The thermal decomposition of nitrate esters like TEGDN is a critical factor in their performance and stability. The process is initiated by the homolytic cleavage of the weakest bond, the O-NO₂ bond, which then triggers a cascade of radical reactions.

Caption: Initial steps in the thermal decomposition of a nitrate ester.

Experimental Workflow for Performance Evaluation

The evaluation of energetic plasticizers involves a series of standardized tests to characterize their performance and safety.

Caption: Workflow for evaluating the performance of energetic plasticizers.

Conclusion

References

• 1. Trimethylolethane trinitrate - Wikipedia [en.wikipedia.org]
• 2. imemg.org [imemg.org]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. Triethylene Glycol Dinitrate (TEGDN) - 111-22-8 [benchchem.com]
• 5. copperheadchemical.com [copperheadchemical.com]

Safety & Regulatory Compliance

Proper Disposal of Triethylene Glycol Dinitrate: A Guide for Laboratory Professionals

Essential Safety and Disposal Procedures for Researchers

Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer with explosive and toxic properties, necessitating stringent safety and disposal protocols in a laboratory setting. This guide provides essential, step-by-step procedures for the safe handling and proper disposal of TEGDN, ensuring the safety of laboratory personnel and compliance with environmental regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle TEGDN with the utmost care. It is a shock-sensitive and friction-sensitive material. Always wear appropriate Personal Protective Equipment (PPE), including safety goggles, face shield, flame-resistant lab coat, and chemical-resistant gloves. All operations involving TEGDN should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Hazardous Waste Classification

Unused or waste Triethylene glycol dinitrate is classified as a hazardous waste under the Resource Conservation and Recovery Act (RCRA) due to its reactivity.[1][2][3][4] Specifically, it exhibits the characteristic of reactivity and is assigned the EPA Hazardous Waste Code D003 .[1][2][3][4] This classification mandates specific handling, storage, and disposal requirements.

Parameter	Value/Information	Source/Regulation
Common Synonyms	TEGDN	N/A
Molecular Formula	C6H12N2O8	N/A
Primary Hazard	Explosive, Toxic	Safety Data Sheets
EPA Hazardous Waste Code	D003 (Reactivity)	40 CFR 261.23
Incompatible Materials	Strong acids, Strong bases, Oxidizing agents, Reducing agents	Safety Data Sheets

Step-by-Step Disposal Protocol

The disposal of TEGDN must be managed by a licensed hazardous waste disposal facility that is permitted to handle explosive materials. Laboratory personnel should never attempt to treat or dispose of TEGDN on their own.

• Waste Identification and Labeling:

  • Clearly label any container with waste TEGDN as "Hazardous Waste - Reactive (D003) - Triethylene glycol dinitrate".

  • Include the date of waste generation.

• Waste Segregation and Storage:

  • Store waste TEGDN in a designated, secure satellite accumulation area away from incompatible materials.

  • Do not mix waste TEGDN with any other waste streams.

  • Ensure the storage container is compatible with TEGDN and is tightly sealed.

• Arrange for Professional Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor to arrange for pickup and disposal.

  • Inform the contractor that the waste is an energetic material with the EPA waste code D003.

Experimental Protocol: Decontamination of Laboratory Equipment

Equipment that has come into contact with TEGDN must be thoroughly decontaminated to remove any explosive residue. This procedure should be performed in a controlled environment, such as a chemical fume hood.

Materials:

• Personal Protective Equipment (PPE) as described above.

• Non-sparking tools.

• Acetone (or another suitable solvent compatible with the equipment).

• Mild, non-reactive detergent solution.

• Deionized water.

• Waste containers for rinsate and contaminated materials.

Procedure:

• Initial Gross Decontamination:

  • Using non-sparking tools, carefully remove any visible, gross contamination of TEGDN from the equipment.

  • Place the removed residue into a designated hazardous waste container for TEGDN.

• Solvent Rinse:

  • Rinse the equipment thoroughly with acetone. Ensure all surfaces that may have been in contact with TEGDN are wetted with the solvent.

  • Collect the acetone rinsate in a separate, clearly labeled hazardous waste container. This rinsate is also considered hazardous waste.

• Detergent Wash:

  • Wash the equipment with a warm, mild detergent solution. Use a soft brush to gently scrub all surfaces.

  • Collect the detergent wash solution in a separate waste container.

• Deionized Water Rinse:

  • Rinse the equipment thoroughly with deionized water.

  • Collect the water rinsate and, depending on institutional policy, it may need to be collected as hazardous waste. Consult with your EHS department.

• Drying and Inspection:

  • Allow the equipment to air dry completely in a well-ventilated area.

  • Visually inspect the equipment to ensure all residues have been removed.

• Disposal of Decontamination Materials:

  • All disposable materials used in the decontamination process (e.g., gloves, wipes, bench paper) must be collected and disposed of as hazardous waste.

Logical Workflow for TEGDN Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Triethylene glycol dinitrate.

References

• 1. danielstraining.com [danielstraining.com]
• 2. elkenv.com [elkenv.com]
• 3. m.youtube.com [m.youtube.com]
• 4. How to Identify Reactive Hazardous Wastes | Lion Technology [lion.com]

Essential Safety and Handling Protocols for Triethylene Glycol Dinitrate (TEGDN)

This document provides crucial safety and logistical information for laboratory personnel handling Triethylene Glycol Dinitrate (TEGDN). Adherence to these procedural guidelines is mandatory to mitigate the significant risks associated with this energetic material.

Triethylene glycol dinitrate (TEGDN) is a high-energy, explosive organic compound that is extremely sensitive to shock, friction, and heat.[1][2] It is classified as a desensitized explosive and presents severe health hazards, being fatal if swallowed, inhaled, or in contact with skin, and may cause organ damage through prolonged or repeated exposure.[1] All operations must be conducted by trained personnel familiar with the associated hazards and necessary precautions.[1]

Personal Protective Equipment (PPE) Requirements

Consistent and correct use of appropriate PPE is the most critical line of defense against exposure and injury. The following table summarizes the mandatory PPE for handling TEGDN.

Body Part	Required PPE	Standards & Specifications
Eyes/Face	Tightly fitting safety goggles with side-shields or a full face shield where splashing is possible.	Must conform to EN 166 (EU) or NIOSH (US) standards.[3]
Skin/Body	Fire/flame resistant and impervious clothing. A one-piece cotton uniform is recommended.	Protective clothing should be appropriate for the potential exposure.[1]
Chemical impermeable gloves (e.g., Nitrile rubber).	Select based on breakthrough time and permeation rate.
Conductive foot protection.	To prevent static discharge.[1]
Respiratory	A full-face respirator with a cartridge for organic vapors.	Required if exposure limits are exceeded, irritation is experienced, or ventilation is inadequate.[3][4]

Operational Plan: Handling and Decontamination

This section outlines the step-by-step procedures for safely handling TEGDN in a laboratory setting.

Pre-Handling Preparations

• Area Designation: All work with TEGDN must be conducted in a designated, well-ventilated area specifically designed for processing explosives.[1]

• Equipment Setup: Ensure all equipment, including containers and receiving equipment, is properly bonded and grounded to prevent static discharge.[1] Use only non-sparking tools.[1]

• Ignition Source Removal: Eliminate all potential sources of ignition, such as open flames, sparks, and hot surfaces, from the handling area.[1][5]

• Emergency Preparedness: Confirm that an eye wash fountain and quick-drench safety shower are accessible and operational.[5] Ensure spill cleanup materials (e.g., non-abrasive absorbents like wipes or pads) are readily available.[1]

• Personnel Training: Verify that all personnel involved have received specific training on the hazards and handling procedures for TEGDN.[1]

Safe Handling Protocol

• Don PPE: Before entering the designated handling area, correctly don all required PPE as specified in the table above.

• Chemical Transport: Transport TEGDN in tightly closed, appropriate containers.

• Dispensing: When dispensing, avoid splashing and the creation of mist or spray.[4] It is crucial to keep the substance wetted with triethylene glycol to maintain its desensitized state.[1]

• Manipulation: Do not subject the material to any form of grinding, shock, impact, or friction.[1]

• Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands thoroughly after handling the substance.[1][5]

Post-Handling and Decontamination

• Decontaminate Work Area: Wipe down all surfaces and equipment with a suitable solvent.

• Decontaminate PPE: Remove contaminated clothing and footwear immediately.[1] Thoroughly decontaminate reusable PPE before storage. Dispose of single-use items as hazardous waste.

• Personal Hygiene: Wash hands and other potentially exposed skin areas with soap and water.[3]

Emergency and Disposal Plan

Accidental Release Measures

• Evacuate: Immediately evacuate personnel from the spill area to a safe distance.[1]

• Ventilate: Ensure the area is well-ventilated.

• Contain Spill: Prevent the spill from entering drains or waterways using dikes or inert absorbent materials.[1][4]

• Desensitize: Desensitize the spilled material with a compatible, miscible solvent.[1]

• Clean-Up: Use non-sparking tools and non-abrasive absorbents to collect the material.[1] Place the absorbed material into a suitable, closed container for disposal.[3]

First Aid Procedures

• Inhalation: Move the individual to fresh air. If breathing has ceased, provide artificial respiration. Seek immediate medical attention.[1][3]

• Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin thoroughly with soap and plenty of water.[1][3]

• Eye Contact: Rinse eyes with pure water for at least 15 minutes, holding the eyelids open.[3] Consult a doctor.[3]

• Ingestion: DO NOT induce vomiting. [3] Rinse the mouth with water and immediately call a Poison Control Center or doctor.[1][3]

Disposal Plan

Disposal of TEGDN and contaminated materials must be handled by specialists and in accordance with all local and national regulations.[1]

• Waste Collection: Collect waste in suitable, closed, and properly labeled containers.

• Disposal Method: The material can be sent to a licensed chemical destruction plant or disposed of via controlled incineration with flue gas scrubbing.[3]

• Prohibitions: Do not discharge TEGDN into sewer systems or contaminate water, foodstuffs, or feed.[3]

Workflow for Handling Triethylene Glycol Dinitrate

The following diagram illustrates the procedural flow for the safe handling of TEGDN, from initial preparation to final disposal.

Caption: Workflow for safe handling of Triethylene Glycol Dinitrate.

References

• 1. copperheadchemical.com [copperheadchemical.com]
• 2. CAS 111-22-8: Triethylene glycol, dinitrate | CymitQuimica [cymitquimica.com]
• 3. echemi.com [echemi.com]
• 4. kostusa.com [kostusa.com]
• 5. ril.com [ril.com]